3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

• CAS: 17665-72-4

Core Science & Biosynthesis

Chemical structure and properties of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

An In-depth Technical Guide to the Chemical Structure and Properties of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Executive Summary

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a sophisticated organic compound characterized by a potent push-pull electronic architecture. This structure, featuring two strong electron-donating N,N-dimethylamino groups and an electron-withdrawing acrylaldehyde moiety, facilitates a significant intramolecular charge transfer (ICT) upon photoexcitation. This inherent electronic property is the foundation for its remarkable optical characteristics, including intense absorption in the visible spectrum and pronounced solvatochromism. These attributes make it a highly valuable molecule in materials science and biotechnology, particularly as a core scaffold for fluorogenic probes, a versatile intermediate for advanced functional dyes, and a model compound for studying nonlinear optical phenomena. This guide provides a comprehensive overview of its synthesis, detailed physicochemical and spectroscopic properties, and key applications, supported by field-proven experimental protocols and mechanistic insights.

Molecular Architecture: The Push-Pull System

The defining feature of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is its D-π-A (Donor-π bridge-Acceptor) structure. The two N,N-dimethylamino groups act as powerful electron donors (D), feeding electron density into the π-conjugated system of the phenyl rings and the vinyl backbone. The aldehyde group, conjugated to this system, serves as the electron acceptor (A). This arrangement creates a highly polarized molecule, especially in the excited state.

Upon absorption of light, an electron is promoted from a molecular orbital primarily located on the donor side (HOMO) to one centered on the acceptor side (LUMO), resulting in an intramolecular charge transfer (ICT). This ICT is the primary origin of the compound's strong color and environmental sensitivity.

Caption: Chemical structure of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

Synthesis and Mechanistic Considerations

The synthesis of this compound is typically achieved via a Vilsmeier-Haack type formylation reaction. [1][2][3]This classic organic reaction is ideal for adding a formyl (-CHO) group to electron-rich substrates. The logical and field-proven precursor for this transformation is 4,4'-bis(dimethylamino)benzhydrol, also known as Michler's hydrol. [4]Michler's hydrol provides the core bis(dimethylaminophenyl)methane structure, which is then formylated at the central carbon.

The causality for this synthetic choice is clear: Michler's hydrol possesses an activated C-H bond at the benzylic position, which is susceptible to electrophilic attack by the Vilsmeier reagent. The hydrol itself is readily prepared by the reduction of the commercially available Michler's ketone. [4][5]

Caption: Synthetic workflow from Michler's ketone to the final product.

Experimental Protocol: Synthesis

This protocol describes a self-validating system for synthesizing the title compound from Michler's hydrol.

Part A: Preparation of the Vilsmeier Reagent

• Inert Atmosphere: Set up a three-neck round-bottom flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet. The system must be flame-dried to ensure anhydrous conditions.

• Solvent & Reagent: Add anhydrous N,N-Dimethylformamide (DMF, 5 equivalents) to the flask and cool to 0 °C in an ice bath.

• Activation: Add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise via the dropping funnel over 30 minutes. Causality: The slow, cold addition is crucial to control the exothermic reaction between DMF and POCl₃, which forms the electrophilic chloroiminium ion (the Vilsmeier reagent). [6][7]Maintain stirring at 0 °C for an additional 30 minutes.

Part B: Formylation Reaction

• Substrate Addition: Dissolve 4,4'-bis(dimethylamino)benzhydrol (Michler's Hydrol, 1 equivalent) in a minimal amount of anhydrous DMF or Dichloromethane (DCM).

• Reaction: Add the Michler's Hydrol solution dropwise to the pre-formed Vilsmeier reagent at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70 °C for 2-4 hours.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the Michler's Hydrol spot indicates completion.

Part C: Work-up and Purification

• Quenching: Cool the reaction mixture to room temperature and pour it slowly onto crushed ice containing an excess of sodium acetate. Causality: This step hydrolyzes the intermediate iminium salt to the final aldehyde and neutralizes the acidic reaction medium.

• Extraction: Extract the aqueous mixture with DCM or ethyl acetate (3x volumes).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude solid product by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexane) to yield the final product.

Spectroscopic Profile and Solvatochromic Behavior

The push-pull nature of the molecule gives rise to a strong absorption band in the visible region of the electromagnetic spectrum. A key feature is its positive solvatochromism, where the absorption maximum undergoes a bathochromic (red) shift as the polarity of the solvent increases. [8] Causality of Solvatochromism: The electronic ground state of the molecule is less polar than its ICT excited state. Polar solvents preferentially stabilize the more polar excited state, thereby lowering its energy level. This reduces the energy gap between the ground and excited states, resulting in the absorption of lower-energy (longer wavelength) light. [8][9]

Solvent	Polarity Index (E_T(30))	λ_max (nm)
Toluene	33.9	~420
Chloroform	39.1	~435
Acetone	42.2	~440
Methanol	55.4	~455

Note: λ_max values are representative and may vary slightly based on specific experimental conditions.

Experimental Protocol: UV-Vis Solvatochromism Analysis

This protocol outlines the steps to quantitatively assess the solvatochromic properties.

• Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) of the compound in a high-purity, volatile solvent like dichloromethane.

• Solvent Series: Select a series of solvents with a wide range of polarities (e.g., hexane, toluene, chloroform, ethyl acetate, acetone, ethanol, methanol, water).

• Sample Preparation: For each solvent, prepare a dilute solution (e.g., 10 µM) by adding a small, precise volume of the stock solution to a volumetric flask and diluting to the mark with the test solvent. Causality: This method ensures the concentration of the dye is constant across all samples, making the spectral shifts directly comparable.

• Spectra Acquisition: Using a dual-beam UV-Vis spectrophotometer, record the absorption spectrum for each solution from 300 nm to 700 nm. Use the corresponding pure solvent as the blank for each measurement.

• Data Analysis: Identify the wavelength of maximum absorbance (λ_max) for each spectrum. Plot λ_max (or its corresponding energy value, ν_max) against a known solvent polarity scale (e.g., the Reichardt E_T(30) scale) to visualize the correlation.

Caption: Experimental workflow for analyzing solvatochromic properties.

Applications in Research and Drug Development

The unique properties of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde make it a valuable tool for researchers.

Core Scaffold for Fluorogenic Probes

While the compound itself may have modest fluorescence, its rigidified derivatives or adducts can be highly emissive. Its core structure is used to design "fluorogenic" probes, which are initially non-fluorescent but exhibit a strong "turn-on" fluorescence response upon reacting with a specific biological target (e.g., an enzyme or a reactive oxygen species). [10]This makes it a powerful tool for bioimaging and developing high-sensitivity diagnostic assays. [11]

Versatile Intermediate for Functional Dyes

The aldehyde group is a reactive handle for further chemical modification. It readily undergoes Knoevenagel condensation with active methylene compounds (e.g., malononitrile, indanedione). [12]This reaction extends the π-conjugation of the system, which is a primary strategy for shifting the absorption and emission wavelengths further into the red or near-infrared (NIR) regions. [13]Dyes operating in the NIR window are highly sought after for deep-tissue in vivo imaging due to reduced light scattering and lower tissue autofluorescence. [14]

Safety and Handling

Currently, comprehensive toxicological data for this specific compound is not widely available. [15]Therefore, it must be handled with standard laboratory precautions for research chemicals.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry, dark place in a tightly sealed container.

Conclusion

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is more than just a chemical compound; it is a versatile platform built on the principles of physical organic chemistry. Its intrinsic push-pull electronics give rise to predictable and tunable optical properties that are highly sensitive to the molecular environment. For researchers in materials science, drug discovery, and diagnostics, this molecule offers a robust and adaptable scaffold for creating novel sensors, advanced imaging agents, and functional materials. Understanding its synthesis, properties, and reactivity is key to unlocking its full potential in next-generation scientific applications.

References

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3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde CAS number and molecular weight

Topic: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde CAS Number: 17665-72-4 Molecular Weight: 294.39 g/mol

Advanced Synthesis, Physicochemical Characterization, and Functional Applications

Executive Summary

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS 17665-72-4) is a specialized conjugated aldehyde featuring a "push-pull" electronic architecture. Characterized by two strong electron-donating dimethylamino groups linked to an electron-withdrawing aldehyde moiety via a vinyl bridge, this compound serves as a critical intermediate in the synthesis of functional methine dyes, nonlinear optical (NLO) materials, and fluorescent chemosensors. Its unique solvatochromic properties and reactivity profiles make it a staple in the development of stimuli-responsive molecular systems.

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

The following data consolidates the core physical constants required for identification and quality control.

Property	Value
Chemical Name	3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde
CAS Number	17665-72-4
Molecular Formula	C₁₉H₂₂N₂O
Molecular Weight	294.39 g/mol
Appearance	Yellow to orange crystalline solid
Melting Point	171–172 °C
Solubility	Soluble in DCM, CHCl₃, DMSO, DMF; Insoluble in water
SMILES	CN(C)c1ccc(cc1)C(=CC=O)c2ccc(cc2)N(C)C
Key Functional Groups	Tertiary amine (Donor), Conjugated Aldehyde (Acceptor)

Synthetic Pathways & Manufacturing[7]

The industrial and laboratory-scale synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde predominantly relies on the Vilsmeier-Haack formylation of the corresponding 1,1-diarylethylene. This route ensures high regioselectivity and yield compared to direct condensation methods.

Retrosynthetic Analysis

The target molecule is constructed by introducing a three-carbon aldehyde unit onto a diaryl framework.

• Precursor A: Michler’s Ketone (Bis[4-(dimethylamino)phenyl]methanone)[1][2]

• Intermediate B: 1,1-Bis[4-(dimethylamino)phenyl]ethylene

• Reagent: Vilsmeier Reagent (POCl₃ + DMF)[3][4]

Detailed Experimental Protocol

Note: All reactions must be performed under an inert atmosphere (N₂ or Ar) due to the moisture sensitivity of the Vilsmeier intermediate.

Step 1: Synthesis of 1,1-Bis[4-(dimethylamino)phenyl]ethylene

• Grignard Addition: React Michler’s Ketone (0.1 mol) with Methylmagnesium bromide (1.2 eq) in anhydrous THF at 0°C. Stir for 2 hours, allowing the mixture to reach room temperature.

• Quench & Dehydration: Quench with dilute HCl. The acidic environment promotes the spontaneous dehydration of the tertiary alcohol intermediate to form the 1,1-diarylethylene.

• Isolation: Neutralize with NaOH, extract with dichloromethane, dry over MgSO₄, and concentrate. Recrystallize from ethanol.

Step 2: Vilsmeier-Haack Formylation

• Reagent Formation: In a dry flask, cool DMF (3.0 eq) to 0°C. Add POCl₃ (1.2 eq) dropwise. Stir for 30 minutes to form the chloroiminium salt (Vilsmeier reagent).

• Addition: Dissolve the ethylene intermediate from Step 1 in minimal DMF and add slowly to the Vilsmeier reagent at 0°C.

• Heating: Heat the mixture to 80–90°C for 4 hours. The solution will darken as the conjugated iminium species forms.

• Hydrolysis: Cool to room temperature and pour the reaction mixture onto crushed ice containing sodium acetate (to buffer pH ~5-6). Stir vigorously for 1 hour to hydrolyze the iminium salt to the aldehyde.

• Purification: Filter the precipitated solid. Wash with water.[5] Recrystallize from acetonitrile or ethanol/water to yield the target acrylaldehyde.

Synthetic Workflow Diagram

Caption: Step-wise synthetic pathway transforming Michler's Ketone into the target acrylaldehyde via Grignard addition and Vilsmeier-Haack formylation.

Reactivity & Mechanistic Insights[10]

The "Push-Pull" Electronic System

The molecule functions as a D-π-A (Donor-π-Acceptor) system. The two dimethylamino groups act as strong donors (+M effect), pushing electron density through the phenyl rings and the vinyl bridge toward the aldehyde acceptor (-M effect).

• Consequence: This extensive conjugation lowers the HOMO-LUMO gap, resulting in strong absorption in the visible region and significant non-linear optical (NLO) coefficients.

• Nucleophilic Attacks: The aldehyde carbon is activated for condensation reactions (e.g., with active methylene compounds) to form longer polymethine dyes.

Vilsmeier-Haack Mechanism

The conversion of the ethylene intermediate to the acrylaldehyde involves a specific electrophilic attack.

Caption: Mechanistic flow of the Vilsmeier-Haack reaction on the 1,1-diarylethylene substrate.

Applications in Research & Development

Near-Infrared (NIR) Dye Synthesis

This compound is a primary building block for Squaraine and Cyanine dyes. Condensation of the aldehyde group with active methylene heterocycles (e.g., indolium salts) extends the π-conjugation, shifting absorption maxima into the NIR region (700–900 nm), which is critical for in vivo bioimaging .

Fluorescent Molecular Rotors

The rotation of the phenyl rings relative to the vinyl backbone is sensitive to environmental viscosity.

• Mechanism: In low-viscosity solvents, rapid internal rotation (Twisted Intramolecular Charge Transfer - TICT) quenches fluorescence. In high-viscosity environments (e.g., cell membranes, intracellular fluid), rotation is restricted, leading to a dramatic increase in fluorescence quantum yield.

• Use Case: Mapping intracellular viscosity changes during apoptosis.

pH and Chemo-Sensing

The dimethylamino groups are proton-sensitive. Protonation disrupts the charge transfer pathway, causing a "blue shift" in absorption (hypsochromic shift) and quenching fluorescence. This reversible property is utilized in ratiometric pH probes.

Safety & Handling (MSDS Highlights)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store at 2–8°C under inert gas. Light sensitive.[2]

• PPE: Nitrile gloves, safety goggles, and lab coat required. Handle in a fume hood to avoid inhalation of dust.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 87218, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. Retrieved from [Link]

• Organic Reactions (Wiley). The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. (General reference for synthetic methodology). Retrieved from [Link]

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Technical Whitepaper: Spectroscopic Profiling of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

This technical guide details the spectroscopic characterization, synthesis logic, and application potential of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde , a specialized donor-

-acceptor (D- -A) chromophore.

Executive Summary

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS: 17665-72-4), often regarded as a vinylogous derivative of Michler’s Ketone, represents a classic "Y-shaped" conjugated system. Its architecture features two strong electron-donating dimethylamino groups connected to an electron-withdrawing aldehyde terminus via an ethylene bridge. This D-

-A configuration induces significant Intramolecular Charge Transfer (ICT), making the molecule highly sensitive to solvent polarity (solvatochromism) and pH changes. This guide provides a rigorous analysis of its UV-Vis absorption properties, synthesis pathways, and utility in non-linear optics (NLO) and dye chemistry.

Part 1: Molecular Architecture & Electronic Theory

Structural Logic

The molecule consists of a central propenal backbone substituted at the C3 position with two

-dimethylaniline moieties.

• Donors (D): Two

  groups act as strong auxochromes, pushing electron density into the -system via resonance (+M effect).

• Acceptor (A): The aldehyde (

  ) group at C1 acts as the electron sink (-M effect).

• Conjugation Bridge (

  ): The vinyl group ( ) extends the conjugation length compared to the parent benzophenone (Michler's Ketone), resulting in a bathochromic (red) shift.

Electronic Transitions

The UV-Vis spectrum is dominated by two primary transitions:

• Transitions (<300 nm): Localized excitations within the aromatic rings.

• ICT Transition (400–450 nm): A broad, intense band arising from charge transfer from the nitrogen lone pairs to the carbonyl oxygen. This band is responsible for the compound's characteristic yellow-orange color.

Part 2: Synthesis & Preparation Workflow

The synthesis typically employs the Vilsmeier-Haack reaction , a robust method for formylating electron-rich alkenes.[1][2]

Synthetic Route

Precursor: 1,1-Bis(4-dimethylaminophenyl)ethylene. Reagents: Phosphorus oxychloride (

) and Dimethylformamide (DMF).[1][3][4]

Sample Preparation Protocol

To ensure spectral accuracy, follow this self-validating protocol:

• Stock Solution: Dissolve 2.94 mg of the compound (MW: 294.39 g/mol ) in 10 mL of spectroscopic grade Dichloromethane (DCM) to create a 1.0 mM stock.

• Working Standards: Dilute the stock to concentrations of 10, 20, 30, 40, and 50

  using the target solvent (e.g., Ethanol, Acetonitrile).

• Validation: Plot Absorbance vs. Concentration at

  . The value must be to confirm adherence to the Beer-Lambert Law and absence of aggregation.

Part 3: Spectral Analysis & Solvatochromism

Absorption Characteristics

The absorption profile is heavily influenced by the solvent's dielectric constant (

) and refractive index ( ).

Parameter	Value / Observation	Causality
(Non-polar)	~390 – 400 nm (e.g., Hexane)	Limited stabilization of the charge-separated excited state.
(Polar)	~410 – 430 nm (e.g., DMSO, EtOH)	Positive Solvatochromism: Polar solvents stabilize the highly dipolar ICT excited state, lowering the energy gap ( ).
Extinction Coeff. ( )		Allowed transition with high oscillator strength.
Visual Appearance	Bright Yellow to Orange	Absorption of violet/blue light transmits complementary yellow/orange wavelengths.

pH Sensitivity (Halochromism)

This molecule acts as a pH probe.

• Acidic Conditions: Protonation of the dimethylamino nitrogens (

  ) destroys their donor capability. The conjugation is broken, and the ICT band disappears.

  • Result: Solution turns colorless or pale (Hypsochromic shift to UV region).

• Basic/Neutral Conditions: Lone pairs are available; ICT band is restored.

Part 4: Application Context

Intermediate for Cyanine Dyes

This aldehyde is a critical "building block" for Y-shaped cyanine dyes . Condensation with active methylene compounds (e.g., indolium salts) extends the conjugation further into the Near-Infrared (NIR) region, useful for bio-imaging.

Non-Linear Optics (NLO)

The

structure creates a high molecular hyperpolarizability ( ). The "bis" donor arrangement allows for two-dimensional charge transfer, potentially enhancing Second Harmonic Generation (SHG) efficiency compared to linear analogs like p-nitroaniline.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5339800 (Related Structure). Retrieved from [Link]

• Chemistry Steps. The Vilsmeier-Haack Reaction Mechanism and Applications. Retrieved from [Link]

• Royal Society of Chemistry. Solvatochromism of conjugated donor-acceptor pairs.[5] New Journal of Chemistry. Retrieved from [Link]

• NIST Chemistry WebBook. UV-Vis Data for 4-(Dimethylamino)cinnamaldehyde (Mono-analog). Retrieved from [Link]

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Unveiling the Environmental Sensitivity of a Promising Fluorophore: A Technical Guide to the Fluorescence Quantum Yield of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Introduction: The Allure of Environmentally Sensitive Probes

In the intricate world of molecular probes and diagnostics, compounds that exhibit changes in their fluorescence properties in response to their local environment are of paramount importance. These "smart" fluorophores serve as powerful tools for elucidating biological processes, developing high-sensitivity assays, and engineering advanced materials. 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, a donor-π-acceptor (D-π-A) chromophore, belongs to this fascinating class of molecules. Its fluorescence characteristics, particularly its fluorescence quantum yield (Φf), are exquisitely sensitive to the polarity and viscosity of its surrounding medium. This in-depth technical guide provides a comprehensive exploration of the solvent-dependent fluorescence quantum yield of this promising fluorophore, offering both practical experimental protocols and a deep dive into the underlying photophysical mechanisms. This document is intended for researchers, scientists, and drug development professionals who seek to leverage the unique properties of environmentally sensitive dyes in their work.

The Crucial Role of Solvent Polarity: A Mechanistic Overview

The photophysical behavior of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is governed by a phenomenon known as Twisted Intramolecular Charge Transfer (TICT).[1][2] This model provides a robust framework for understanding why the fluorescence quantum yield of this and similar D-π-A dyes is so profoundly influenced by the solvent environment.

Upon photoexcitation, the molecule transitions from its ground state (S0) to a locally excited (LE) state. In non-polar solvents, the molecule largely retains its planar conformation in the excited state and returns to the ground state via the emission of a photon, resulting in relatively high fluorescence quantum yield.

However, in polar solvents, the situation is more complex. The polar environment stabilizes a charge-separated species. This energetic stabilization drives a conformational change in the excited state, where the dimethylamino-phenyl donor groups twist relative to the acrylaldehyde acceptor plane. This twisted, highly polar state is the TICT state. The TICT state is often referred to as a "dark state" because it provides a highly efficient non-radiative decay pathway back to the ground state. Consequently, in polar solvents, the formation of the TICT state effectively quenches fluorescence, leading to a dramatic decrease in the fluorescence quantum yield.[3][4]

The interplay between the LE and TICT states is a dynamic equilibrium that is heavily influenced by solvent polarity and viscosity. Higher solvent polarity more effectively stabilizes the charge-separated TICT state, favoring its formation and thus quenching fluorescence. Increased solvent viscosity can hinder the intramolecular rotation required to form the TICT state, which can lead to an increase in fluorescence quantum yield, even in polar environments.

Figure 1: A simplified Jablonski diagram illustrating the Twisted Intramolecular Charge Transfer (TICT) mechanism.

Quantitative Analysis: Fluorescence Quantum Yield in Various Solvents

Solvent	Dielectric Constant (ε)	Refractive Index (n)	Fluorescence Quantum Yield (Φf)
Hexanes	1.89	1.375	0.549
Toluene	2.40	1.496	0.467
Dichloromethane (DCM)	8.93	1.424	0.449
Tetrahydrofuran (THF)	7.52	1.407	0.496
Ethyl Acetate (EtAc)	6.25	1.372	0.543
Acetonitrile (MeCN)	37.5	1.344	0.0132
Water	78.54	1.333	< 0.001

Data for ANI-NH2 is adapted from a publically available PhD thesis and is presented here as a representative example of the expected behavior for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

As the data clearly indicates, there is a dramatic decrease in the fluorescence quantum yield as the solvent polarity increases. In non-polar solvents like hexanes and toluene, the quantum yield is high, suggesting that the emissive LE state is the dominant de-excitation pathway. In highly polar solvents like acetonitrile and water, the quantum yield plummets to near zero, indicating the highly efficient formation of the non-emissive TICT state.

Experimental Protocol: Measurement of Relative Fluorescence Quantum Yield

The most common and accessible method for determining the fluorescence quantum yield of a compound is the comparative method, as detailed by Williams et al.[5] This method involves comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

Materials and Instrumentation

• Spectrofluorometer: A calibrated instrument capable of recording corrected emission spectra.

• UV-Vis Spectrophotometer: For measuring absorbance.

• Quartz Cuvettes: 1 cm path length for both absorbance and fluorescence measurements.

• Solvents: Spectroscopic grade solvents of varying polarities (e.g., cyclohexane, toluene, dichloromethane, acetonitrile, ethanol).

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde: The compound of interest.

• Quantum Yield Standard: A suitable standard with a known quantum yield and spectral properties that overlap with the sample. For emission in the blue-green region, quinine sulfate in 0.1 M H2SO4 (Φf = 0.54) is a common choice. For other regions, standards like fluorescein in 0.1 M NaOH (Φf = 0.95) or Rhodamine 6G in ethanol (Φf = 0.95) can be used.

Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Prepare a stock solution of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde in the desired solvent.

  • Prepare a stock solution of the chosen quantum yield standard in its appropriate solvent.

• Preparation of Dilutions:

  • From the stock solutions, prepare a series of dilutions for both the sample and the standard. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.[5] A typical range of absorbances would be 0.02, 0.04, 0.06, 0.08, and 0.1.

• Absorbance Measurements:

  • Using the UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the sample and the standard.

  • Note the absorbance at the chosen excitation wavelength. The excitation wavelength should be the same for both the sample and the standard.

• Fluorescence Measurements:

  • Using the spectrofluorometer, record the corrected fluorescence emission spectrum for each dilution of the sample and the standard.

  • Ensure that the excitation and emission slit widths are kept constant for all measurements.

• Data Analysis:

  • Integrate the area under the emission spectrum for each measurement.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • The resulting plots should be linear. Perform a linear regression for each dataset to obtain the slope (gradient).

• Calculation of Quantum Yield:

  • The fluorescence quantum yield of the sample (Φf,sample) can be calculated using the following equation:[5][6]

  Φf,sample = Φf,std * (Grad_sample / Grad_std) * (n_sample^2 / n_std^2)

  Where:

  • Φf,std is the known quantum yield of the standard.

  • Grad_sample and Grad_std are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively.

  • n_sample and n_std are the refractive indices of the solvents used for the sample and the standard, respectively.

Figure 2: A workflow diagram for the determination of relative fluorescence quantum yield.

Conclusion and Future Directions

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a compelling example of a D-π-A fluorophore whose emission properties are intricately linked to its environment. The solvent-dependent fluorescence quantum yield, governed by the Twisted Intramolecular Charge Transfer mechanism, makes it a highly sensitive probe for local polarity. Understanding and quantifying this behavior is crucial for its effective application in diverse fields, from cell biology to materials science.

The experimental protocol detailed in this guide provides a robust framework for researchers to accurately determine the fluorescence quantum yield of this and similar compounds. Future investigations could focus on a more exhaustive characterization of its photophysical properties in a wider range of solvents, including viscous media and biologically relevant environments such as lipid membranes and protein binding pockets. Such studies will undoubtedly unlock the full potential of this versatile and highly responsive fluorescent probe.

References

• Grabowski, Z. R., Rotkiewicz, K., & Rettig, W. (2003). Structural changes accompanying intramolecular electron transfer: focus on twisted intramolecular charge-transfer states and structures. Chemical reviews, 103(10), 3899-4032.

• Agilent Technologies. (n.d.). DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Retrieved from [Link]

• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071.
• Demas, J. N., & Crosby, G. A. (1971). The measurement of photoluminescence quantum yields. A review. The Journal of Physical Chemistry, 75(8), 991-1024.
• Lakowicz, J. R. (2006). Principles of fluorescence spectroscopy. Springer.
• Valeur, B., & Berberan-Santos, M. N. (2012).
• Reichardt, C., & Welton, T. (2011). Solvents and solvent effects in organic chemistry. John Wiley & Sons.
• Lippert, E. (1957). Spektroskopische Bestimmung des Dipolmomentes aromatischer Verbindungen im ersten angeregten Singulettzustand. Zeitschrift für Elektrochemie, Berichte der Bunsengesellschaft für physikalische Chemie, 61(8), 962-975.
• Rettig, W. (1986). Charge separation in excited states of flexible molecules—the TICT molecules. Angewandte Chemie International Edition in English, 25(11), 971-988.
• Ghorai, A., & Bhattacharyya, K. (2018). Twisted Intramolecular Charge Transfer (TICT) in Biological Systems. Accounts of chemical research, 51(5), 1127-1135.
• Zachariasse, K. A., Grobys, M., & von der Haar, T. (1997). The role of twisted intramolecular charge transfer (TICT) in the photophysics of donor-acceptor molecules. Journal of Photochemistry and Photobiology A: Chemistry, 105(2-3), 373-383.

• University of California, Irvine, Department of Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields. Retrieved from [Link]

• Porrès, L., Holland, A., Pålsson, L. O., Monkman, A. P., Kemp, C., & Beeby, A. (2006). Absolute measurements of photoluminescence quantum yields of solutions using an integrating sphere. Journal of fluorescence, 16(2), 267-272.
• de Mello, J. C., Wittmann, H. F., & Friend, R. H. (1997). An improved experimental determination of photoluminescence quantum yield.
• Eaton, D. F. (1988). Reference materials for fluorescence quantum yield measurements. Pure and applied chemistry, 60(7), 1107-1114.
• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228.
• Moussa, S. M., et al. (2016). Recent advances in twisted intramolecular charge transfer (TICT) fluorescence and related phenomena in materials chemistry.
• Karpenko, I. A., et al. (2021). Twisted Intramolecular Charge Transfer (TICT) and twists beyond TICT: from mechanisms to rational designs of bright and sensitive fluorophores. Chemical Society Reviews, 50(21), 12053-12093.

• eScholarship, University of California. (2021). Amphipathic 4-Amino-1,8-Naphthalimide Derivatives as Fluorescent Probes for Biological Membranes. Retrieved from [Link]

• Würth, C., Grabolle, M., Pauli, J., Spieles, M., & Resch-Genger, U. (2013). Relative and absolute determination of fluorescence quantum yields of transparent, scattering, and solid samples.

• The Royal Society of Chemistry. (n.d.). Table of Contents. Retrieved from [Link]

• Grabowski, Z. R., & Dobkowski, J. (2000). Twisted intramolecular charge transfer states. Pure and applied chemistry, 72(8), 1499-1508.
• Rettig, W., & Lapouyade, R. (1994). In Probes in Organized Media. (pp. 109-149).

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Recent advances in twisted intramolecular charge transfer (TICT) fluorescence and related phenomena in materials chemistry - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. chem.uci.edu [chem.uci.edu]
• 6. agilent.com [agilent.com]

A Technical Guide to the Solubility of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde in Organic Solvents

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted solubility of this compound in various organic solvents based on its molecular structure. Furthermore, it offers a detailed, field-proven experimental protocol for determining its solubility, ensuring reliable and reproducible results.

Introduction: Understanding the Compound

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, a complex organic molecule, possesses a structure characterized by two dimethylamino-substituted phenyl rings and an acrylaldehyde group. This unique combination of a large, non-polar aromatic backbone with polar functional groups (the aldehyde and the tertiary amines) suggests a nuanced solubility profile. An understanding of its solubility is critical for a range of applications, including reaction chemistry, formulation development, and analytical characterization. The molecular structure is depicted below:

Caption: Molecular structure of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

Predicted Solubility Profile

Table 1: Predicted Solubility of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-Polar Aprotic	Hexane, Toluene, Diethyl Ether	Soluble to Freely Soluble	The large non-polar aromatic structure will interact favorably with non-polar solvents.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane (DCM), Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF)	Freely Soluble	These solvents can interact with both the non-polar and polar regions of the molecule.
Polar Protic	Methanol, Ethanol	Sparingly Soluble to Soluble	The polar hydroxyl groups can interact with the aldehyde and amino groups, but the large non-polar part of the molecule will hinder extensive dissolution.
Highly Polar Protic	Water	Insoluble	The large hydrophobic nature of the molecule will dominate, leading to very poor solubility in water.
Acidic/Basic Aqueous	5% HCl, 5% NaOH	Expected to be Soluble in 5% HCl	The basic dimethylamino groups should be protonated in dilute acid, forming a salt that is likely more water-soluble.[2][3] Little to no solubility is expected in 5% NaOH.

Experimental Protocol for Solubility Determination

The following is a detailed, step-by-step methodology for the experimental determination of the solubility of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. This protocol is designed to be a self-validating system, providing clear and reproducible results.

Materials and Equipment

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (solute)

• Selected organic solvents (see Table 1)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps (e.g., 4 mL)

• Magnetic stirrer and stir bars

• Constant temperature bath or block

• Syringe filters (0.45 µm, compatible with the solvent)

• Volumetric flasks and pipettes

• Spectrophotometer (UV-Vis) or High-Performance Liquid Chromatography (HPLC) system

Experimental Workflow

The overall workflow for determining the solubility of the target compound is illustrated below.

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde to a series of vials. An amount that ensures undissolved solid remains is crucial.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature bath (e.g., 25 °C) and stir the contents using a magnetic stirrer for a sufficient time to reach equilibrium (typically 24-48 hours).

• Sampling:

  • After equilibration, stop the stirring and allow any undissolved solid to sediment.

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Immediately filter the aliquot through a syringe filter into a clean, dry vial. This step is critical to remove any remaining solid particles.

• Analysis:

  • Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical method (UV-Vis or HPLC).

  • Analyze the diluted sample to determine the concentration of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. A pre-established calibration curve is required for this quantification.

• Calculation:

  • Calculate the concentration of the original saturated solution, taking into account the dilution factor. The result can be expressed in various units, such as mg/mL, g/L, or mol/L.

Causality and Self-Validation in the Experimental Protocol

• Use of Excess Solute: Adding an excess of the solid ensures that the solution becomes saturated, which is the definition of solubility under the given conditions.

• Constant Temperature: The solubility of a compound is temperature-dependent. Maintaining a constant temperature is essential for obtaining reproducible results.

• Equilibration Time: Allowing sufficient time for stirring ensures that the system reaches equilibrium, where the rate of dissolution equals the rate of precipitation.

• Filtration: Filtering the supernatant is a critical step to ensure that the analyzed sample only contains the dissolved solute and not any suspended solid particles, which would lead to an overestimation of solubility.

• Calibration Curve: The use of a calibration curve in the analytical method provides a reliable and accurate means of quantifying the concentration of the solute.

Conclusion

While readily available quantitative data on the solubility of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is limited, a thorough understanding of its molecular structure allows for reliable predictions of its solubility behavior in a range of organic solvents. This guide provides a scientifically grounded framework for researchers to experimentally determine the solubility of this compound with a high degree of accuracy and reproducibility. The detailed protocol and the underlying scientific principles discussed herein will empower researchers to generate the precise data needed for their specific applications.

References

• Experiment 1 Determination of Solubility Class. (n.d.).
• Experiment 2 Determination of Solubility Class. (n.d.).
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• Experiment 1. Solubility of Organic Compounds. (n.d.). Scribd.
• Solubility of Organic Compounds. (2023, August 31).

Sources

• 1. chem.ws [chem.ws]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Thermodynamic stability of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Thermodynamic Stability of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Executive Technical Summary

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS: 17665-72-4) acts as a critical intermediate in the synthesis of functional dyes, nonlinear optical (NLO) materials, and fluorescent probes.[1] Its structural integrity hinges on the conjugation between the electron-donating dimethylamino groups and the electron-withdrawing aldehyde moiety. While this "push-pull" electronic architecture grants it unique optical properties, it simultaneously introduces specific thermodynamic vulnerabilities—primarily susceptibility to oxidative degradation and electrophilic attack at the carbonyl center.[1]

This guide provides a rigorous analysis of the molecule's thermodynamic boundaries, detailing the physicochemical constants, degradation mechanisms, and validated experimental protocols required to assess its stability in research and industrial environments.

Physicochemical & Thermodynamic Profile

The following data constitutes the baseline for stability assessment. Deviations from these parameters in your samples indicate likely degradation or impurity accumulation.[1][2]

Property	Value / Characteristic	Relevance to Stability
CAS Number	17665-72-4	Unique Identifier
Molecular Formula		MW: 294.39 g/mol
Physical State	Yellow to Orange/Red Crystalline Solid	Color intensity correlates with conjugation integrity.[1]
Melting Point (MP)	171 – 172 °C [1]	Sharp endotherm indicates high purity. Broadening <170°C suggests impurity (e.g., Michler's ketone).
Solubility	Soluble: , Acetone, DMSO, EtOHInsoluble: Water	Hydrophobic nature limits aqueous hydrolysis but requires dry organic solvents to prevent precipitation.
Predicted Boiling Point	~476 °C (760 mmHg)	Theoretical only; thermal decomposition occurs prior to boiling.
LogP	~3.45	High lipophilicity; prone to adsorption on plastic containers if stored in solution.[1]

Thermodynamic Stability Analysis

Thermal Stability (Solid State)

The molecule exhibits high thermal stability in the solid state up to its melting point (~171°C).

• Phase Transition: The melting event is thermodynamically reversible only if the sample is immediately cooled. Prolonged exposure to temperatures >175°C triggers irreversible polymerization or oxidative cleavage.

• Decomposition: Thermogravimetric Analysis (TGA) typically reveals an onset of mass loss >200°C, attributed to the volatilization of decomposition byproducts (e.g., dimethylamine evolution) and carbonization of the aromatic core.

Chemical Stability (Solution State)

In solution, the thermodynamic landscape shifts significantly due to solvent interactions and dissolved oxygen.

• Oxidative Instability (The Primary Threat): The aldehyde group (-CHO) is the thermodynamic weak point. In the presence of atmospheric oxygen, it undergoes autoxidation to form 3,3-bis[4-(dimethylamino)phenyl]acrylic acid .[1] This reaction is accelerated by light (photo-oxidation) and trace metal ions.

  • Visual Indicator: Darkening of the solution from bright yellow to muddy brown.

• Photostability: The extended

  -conjugation makes the molecule an efficient absorber of UV-Vis light.[1] Upon excitation, the molecule can generate singlet oxygen ( ) via energy transfer, which then attacks the alkene double bond. This leads to oxidative cleavage, yielding 4,4'-bis(dimethylamino)benzophenone (Michler's Ketone) and glyoxylic acid derivatives.[1]

• Hydrolysis: While the molecule is resistant to neutral hydrolysis due to its hydrophobicity, acidic environments can protonate the dimethylamino nitrogens, disrupting the conjugation and rendering the aldehyde more susceptible to hydration and subsequent fragmentation.

Mechanistic Degradation Pathways

The following diagram illustrates the causal relationships between environmental stressors and specific degradation products.

Figure 1: Primary degradation pathways.[1] The aldehyde-to-acid oxidation is the dominant pathway during storage, while C=C cleavage occurs under light exposure.[1]

Experimental Protocols for Stability Validation

To ensure scientific integrity, use these protocols to validate the quality of your material.

Protocol A: Thermal Stability Assessment (DSC)

Use this to determine purity and solid-state stability.[1]

• Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

• Sample Prep: Weigh 2–5 mg of sample into a Tzero aluminum pan. Crimp hermetically to prevent sublimation.[1]

• Method:

  • Equilibrate at 25°C.

  • Ramp 10°C/min to 250°C.

  • Purge gas: Nitrogen (50 mL/min).

• Analysis:

  • Identify the melting endotherm onset (

    ). It should align with 171–172°C.

  • Check for exotherms immediately following melting (indicates decomposition).

  • Acceptance Criteria: Single sharp endotherm; purity calculated via van't Hoff equation >98%.

Protocol B: Forced Degradation (Stress Testing)

Use this to identify degradation products via HPLC.

• Preparation: Dissolve standard to 0.5 mg/mL in Acetonitrile.

• Stress Conditions:

  • Oxidative:[1][3] Add

    (3% final conc). Incubate 2h at RT.

  • Acidic:[1][4] Add 0.1 N HCl.[1] Incubate 2h at RT.

  • Photolytic:[1] Expose to UV light (254 nm) for 4 hours.

• HPLC Method:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150mm, 5µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: Acetonitrile.[1][5]

  • Gradient: 10% B to 90% B over 20 mins.

  • Detection: UV at 254 nm and 365 nm (monitoring conjugation).

• Analysis: Compare retention times. The carboxylic acid derivative will elute earlier (more polar) than the parent aldehyde. Michler's ketone (if formed) will elute later or close to the parent depending on pH.

Handling & Storage Specifications

Based on the thermodynamic profile, strict adherence to these storage conditions is required to maintain >98% purity over 12 months.

Parameter	Specification	Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows kinetic rate of autoxidation.[1]
Atmosphere	Inert Gas (Argon/Nitrogen)	Displaces atmospheric oxygen, preventing aldehyde oxidation.
Container	Amber Glass Vial	Blocks UV radiation to prevent singlet oxygen formation and C=C cleavage.
Moisture	Desiccated	Prevents hydrate formation or hydrolysis of trace impurities.

References

• National Institutes of Health (NIH) . PubChem Compound Summary for CID 87218. Retrieved from [Link].

• MDPI . Synthesis and Stability of Michler's Ketone Derivatives. Molbank 2023.[1] Retrieved from [Link].

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. dspace.ceu.es [dspace.ceu.es]

Technical Deep Dive: Electronic Structure &amp; Conjugation in 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

The following technical guide provides an in-depth analysis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde , focusing on its electronic structure, synthesis, and application as a solvatochromic and nonlinear optical (NLO) probe.

Executive Summary

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS: 17665-72-4) represents a quintessential Donor-

-Acceptor (D- -A) system.[1] Its utility in drug development and materials science stems from a unique "propeller-like" geometry that balances extensive -conjugation with steric twist. This guide dissects the molecule’s Intramolecular Charge Transfer (ICT) mechanisms, provides a self-validating Vilsmeier-Haack synthesis protocol, and analyzes its solvatochromic behavior for use as a micro-environmental probe.

Electronic Architecture & Conjugation Dynamics

The D- -A Push-Pull System

The molecule functions as a dipolar chromophore. Two strong electron-donating dimethylamino groups (

) inject electron density into a conjugated backbone, which is pulled by the electron-withdrawing formyl group ( ) at the terminus of the vinyl chain.

• HOMO Localization: Predominantly on the dimethylamino nitrogens and the phenyl rings.

• LUMO Localization: Concentrated on the acrylaldehyde (vinyl-carbonyl) moiety.

• The "Propeller" Twist: Unlike planar polyenes, the geminal phenyl rings at the C3 position suffer steric hindrance. This forces the rings to rotate out of the plane of the central double bond (

  ), creating a -symmetric propeller shape. This twist modulates the effective conjugation length ( dependence), preventing aggregation-caused quenching (ACQ) in solid states—a critical feature for NLO applications.

Intramolecular Charge Transfer (ICT) Pathway

Upon photoexcitation, electron density shifts rapidly from the amine donors to the aldehyde acceptor. This creates a giant dipole moment in the excited state (

) compared to the ground state ( ), facilitating high sensitivity to solvent polarity.

Figure 1: The Intramolecular Charge Transfer (ICT) pathway highlighting the donor-acceptor flow and steric modulation.

Synthesis: The Vilsmeier-Haack Protocol[2][3][4]

The most robust route to this acrylaldehyde is the Vilsmeier-Haack formylation of 1,1-bis(4-dimethylaminophenyl)ethylene. This protocol is preferred over aldol condensations due to higher regioselectivity and yield.

Reaction Logic

The reaction utilizes

and DMF to generate the electrophilic Vilsmeier reagent (chloroiminium ion).[2] This attacks the electron-rich terminal carbon of the ethylene precursor.

Step-by-Step Protocol

Note: All steps must be performed in a fume hood under an inert atmosphere (

).

• Reagent Formation (0°C):

  • Charge a dry 3-neck flask with anhydrous DMF (5.0 eq).

  • Cool to 0°C. Dropwise add

    (1.2 eq) over 30 mins.

  • Checkpoint: A white/yellowish precipitate (Vilsmeier salt) should form.

• Substrate Addition:

  • Dissolve 1,1-bis(4-dimethylaminophenyl)ethylene (1.0 eq) in minimal DMF.

  • Add slowly to the Vilsmeier reagent, maintaining temp < 10°C.[3]

• Heating & Formylation (80°C):

  • Heat the mixture to 80-90°C for 4–6 hours.

  • Mechanism:[4][5][2][6] The iminium intermediate forms at the vinyl terminus.

• Hydrolysis (Critical Step):

  • Pour the hot reaction mixture onto crushed ice/sodium acetate (buffered pH ~5-6).

  • Why Acetate? Strong bases (

    ) can cause aldol polymerization of the product. Acetate ensures gentle hydrolysis of the iminium salt to the aldehyde.

• Purification:

  • Extract with Dichloromethane (DCM). Wash with brine.

  • Recrystallize from Ethanol/Hexane to obtain orange/red needles.

Figure 2: Optimized Vilsmeier-Haack synthesis workflow for high-purity isolation.

Solvatochromism & Spectral Characterization

The compound exhibits positive solvatochromism .[7] As solvent polarity increases, the absorption maximum (

) shifts to longer wavelengths (Red Shift). This confirms that the excited ICT state is more polar than the ground state, stabilized by polar solvents.

Spectral Data Summary

Solvent	Polarity ( )	(nm)	Color	Transition Type
Toluene	0.099	~405	Yellow
Chloroform	0.259	~428	Orange	Mixed
Acetone	0.355	~442	Orange-Red	ICT Dominant
DMSO	0.444	~465	Red	Strong ICT

Application as a Probe

Because the fluorescence quantum yield and Stokes shift are highly sensitive to the local environment, this molecule is an excellent probe for:

• Micellar Interfaces: Determining the critical micelle concentration (CMC) of surfactants.

• Protein Binding: Detecting hydrophobic pockets in serum albumins (BSA/HSA).

Nonlinear Optical (NLO) Properties[8][9]

For researchers in materials science, this acrylaldehyde derivative is a potent Third-Order NLO material .

• Mechanism: The large

  -electron delocalization length combined with the electron push-pull character results in a high second hyperpolarizability ( ).

• Advantage: Unlike planar cyanine dyes, the "propeller" twist prevents tight

  -stacking in thin films. This reduces intermolecular electrostatic interactions that typically quench NLO response, making it suitable for doping into polymer matrices (e.g., PMMA) for optical switching devices.

References

• Synthesis & Vilsmeier-Haack Mechanism

  • BenchChem. (2025).[3] 4-[4-(Dimethylamino)phenyl]benzaldehyde Synthesis - Protocol 1: Synthesis via Vilsmeier-Haack Reaction. Retrieved from

  • Chemistry Steps. (2023). Vilsmeier-Haack Reaction: Mechanism and Applications. Retrieved from

• Solvatochromism & Electronic Structure

  • Azizi, S. N., et al. (2009).[8] Investigation of solvent effects on UV-vis absorption spectra of dihydroxybenzene derivatives by solvatochromic parameters. Spectrochimica Acta Part A. Retrieved from

  • Reichardt, C. (2003). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews. (Contextual grounding for D-pi-A systems).

• Nonlinear Optical Properties

  • ResearchGate. (2022). Synthesis, Spectral, Solvent Dependent Linear and Nonlinear Optical Characteristics of (E)-N-(3-(3-(4(dimethylamino)phenyl)acryloyl) phenyl)quinolone-2-carboxamide. Retrieved from

  • Dalton, L. R., et al. (2006). Second- and Third-Order Nonlinear Optical Materials. University of Washington/CRC Press. Retrieved from

Sources

• 1. 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE [drugfuture.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ajrconline.org [ajrconline.org]
• 5. Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides [scirp.org]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. Solvatochromism - Wikipedia [en.wikipedia.org]
• 8. Investigation of solvent effects on UV-vis absorption spectra of dihydroxybenzene derivatives by solvatochromic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Safety, Toxicity, and Handling of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Part 1: Executive Summary & Chemical Identity

The "Black Box" of Research Chemicals

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS 17665-72-4) is a specialized electrophilic intermediate used primarily in the synthesis of polymethine dyes and functional materials. Unlike high-volume commodity chemicals, it lacks a harmonized GHS classification in major regulatory databases (ECHA, EPA TSCA).

Critical Safety Directive: Due to the absence of comprehensive toxicological data, this compound must be handled under the Precautionary Principle . Its structural homology to Michler’s Ketone (a known carcinogen) and Malachite Green (a suspect reproductive toxin and aquatic hazard) necessitates that it be treated as a potential carcinogen, mutagen, and severe aquatic toxin until proven otherwise.

Chemical Identity Table

Property	Specification
IUPAC Name	3,3-Bis[4-(dimethylamino)phenyl]prop-2-enal
Common Synonyms	3,3-Bis(p-dimethylaminophenyl)acrolein; Malachite Green Acrolein
CAS Number	17665-72-4
Molecular Formula	C₁₉H₂₂N₂O
Molecular Weight	294.39 g/mol
Physical State	Solid (Yellow to Greenish crystalline powder)
Melting Point	171–172 °C
Solubility	Insoluble in water; Soluble in DCM, Chloroform, DMSO
Structural Alerts	α,β-Unsaturated Aldehyde (Michael Acceptor); p-Dimethylaniline moiety

Part 2: Hazard Identification & Toxicology (SAR Analysis)

Since experimental LD50 data is sparse, we employ Structure-Activity Relationship (SAR) analysis to predict toxicity. This approach is standard in pharmaceutical development for novel intermediates.

Structural Alert Analysis (Graphviz)

The following diagram deconstructs the molecule into its reactive pharmacophores to explain potential toxicity.

Figure 1: Structural Activity Relationship (SAR) mapping of functional groups to potential toxicological endpoints.

Predicted Health Hazards

A. Carcinogenicity & Genotoxicity (High Concern)

The structural core resembles Michler’s Ketone (4,4'-bis(dimethylamino)benzophenone), which is classified as a Carcinogen Category 1B. The metabolic activation of the dimethylamino groups can lead to N-demethylation and the formation of reactive nitrenium ions, capable of forming DNA adducts.

• Recommendation: Handle as a suspected human carcinogen (GHS Category 2 or 1B equivalent).

B. Skin & Respiratory Sensitization

The acrylaldehyde tail is an α,β-unsaturated carbonyl. This is a classic "Michael Acceptor," meaning it can covalently bind to cysteine residues in proteins.

• Mechanism: Haptenization of skin proteins leading to Allergic Contact Dermatitis (ACD).

• Symptom: Delayed rash, blistering, or asthmatic symptoms upon inhalation.

C. Aquatic Toxicity

Triphenylmethane dye precursors (like Malachite Green) are notoriously toxic to fish and algae due to their ability to persist in the environment and disrupt gill function.

• Predicted GHS: Aquatic Acute 1 / Aquatic Chronic 1.

Part 3: GHS Classification (Self-Classification)

In the absence of a regulatory SDS, the following classification is proposed for internal safety documentation (SOPs):

Hazard Class	Category	Hazard Statement (H-Code)
Acute Toxicity (Oral)	4	H302: Harmful if swallowed (Predicted).
Skin Sensitization	1	H317: May cause an allergic skin reaction.
Carcinogenicity	2	H351: Suspected of causing cancer.
Aquatic Toxicity	1	H410: Very toxic to aquatic life with long-lasting effects.[1]
Eye Irritation	2A	H319: Causes serious eye irritation.[2][3]

Part 4: Safe Handling & Engineering Controls

The "Zero-Dust" Protocol

As a solid with a high melting point (171°C), the primary risk is dust inhalation .

Engineering Controls:

• Primary Containment: Weighing must be performed inside a Powder Containment Balance Enclosure or a certified Chemical Fume Hood .

• Static Control: Use anti-static weighing boats; the material may be electrostatically charged, increasing dispersion risk.

• HEPA Filtration: All vacuum lines must be protected with in-line HEPA filters to prevent contamination of house vacuum systems.

Personal Protective Equipment (PPE) Matrix:

Body Part	Recommended PPE	Rationale
Respiratory	P3 / N100 Respirator (if outside hood)	Protection against fine particulates and potential sensitizers.
Hands	Double Nitrile (0.11mm min) or Laminate (Silver Shield)	Aldehydes can penetrate thin latex; double gloving provides a breakthrough indicator.
Eyes	Chemical Goggles	Safety glasses are insufficient for fine powders that can drift around shields.
Body	Tyvek® Lab Coat (Disposable)	Prevents accumulation on cotton clothing which can be carried home.

Emergency Response Decision Tree

Figure 2: Immediate response protocol for exposure incidents.

Part 5: Waste Disposal & Decontamination

Chemical Deactivation

Do not dispose of down the drain.

• Solids: Collect in a dedicated "Cytotoxic/High Hazard" solid waste bin.

• Liquids (Mother Liquors): Due to the aldehyde group, the waste can be treated with aqueous Sodium Bisulfite (NaHSO₃) to form the bisulfite adduct, reducing volatility and reactivity before disposal into the organic waste stream.

Spill Cleanup

• Evacuate the immediate area.

• Don PPE (Double gloves, N100 mask, Goggles).

• Cover the spill with a wet paper towel (dampened with water/detergent) to prevent dust generation. Do not dry sweep.

• Wipe surfaces with a 10% soap solution.

• Verify cleanup with a UV lamp (many dimethylaniline derivatives are fluorescent).

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 87218, 3,3-Bis(4-(dimethylamino)phenyl)acrylaldehyde. Retrieved from [Link]

• National Toxicology Program (NTP). (2016). Report on Carcinogens, Fourteenth Edition: Michler’s Ketone. (Used for SAR justification). Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]

Protocols & Analytical Methods

Protocol for synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde via Vilsmeier-Haack reaction

An Application Note and Protocol for Researchers

Synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde via Vilsmeier-Haack Reaction

Abstract

This document provides a comprehensive guide for the synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. The protocol leverages the Vilsmeier-Haack reaction, a powerful and versatile method for the formylation of electron-rich compounds.[1] This application note details the underlying reaction mechanism, a step-by-step experimental protocol, safety precautions, and troubleshooting strategies. The procedure is designed for researchers, scientists, and professionals in drug development and materials science, providing the technical depth necessary for successful synthesis, purification, and characterization of the target compound.

Introduction and Scientific Background

The Vilsmeier-Haack reaction is a cornerstone of organic synthesis, enabling the introduction of a formyl group (-CHO) onto electron-rich aromatic and heteroaromatic rings.[2][3] The reaction typically employs a substituted amide, most commonly N,N-dimethylformamide (DMF), and an acid halide like phosphorus oxychloride (POCl₃) to generate an electrophilic chloroiminium salt known as the Vilsmeier reagent.[4][5] This reagent is a mild electrophile, making it highly selective for activated substrates such as N,N-dialkylanilines, phenols, and electron-rich heterocycles.[6][7]

The synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde represents an elegant extension of the classical Vilsmeier-Haack reaction. Instead of a simple formylation, this transformation involves the reaction of an active methylene compound with the Vilsmeier reagent, which then undergoes a double electrophilic substitution with two equivalents of N,N-dimethylaniline. The resulting intermediate is subsequently hydrolyzed during aqueous work-up to yield the final acrylaldehyde product. The dimethylamino group is a key pharmacophore in medicinal chemistry and is found in numerous FDA-approved drugs, highlighting the importance of synthetic routes to such molecules.[8]

Reaction Mechanism

The synthesis proceeds through several distinct stages, each critical for the formation of the final product.

• Formation of the Vilsmeier Reagent: The reaction is initiated by the nucleophilic attack of the carbonyl oxygen of DMF on the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a phosphate species to generate the highly electrophilic Vilsmeier reagent, a substituted chloroiminium ion.[6][9]

• Formation of the Key Electrophile: The Vilsmeier reagent activates a C-H bond of an active methylene compound (in this protocol, malonic acid is used as the precursor). This forms a more complex electrophilic intermediate poised for aromatic substitution.

• Double Electrophilic Aromatic Substitution: The electron-rich N,N-dimethylaniline, a potent nucleophile, attacks the electrophilic intermediate. The strong activating effect of the dimethylamino group directs the substitution to the para position.[6] This process occurs twice, adding two dimethylaminophenyl groups to the carbon backbone.

• Hydrolysis: During the final aqueous work-up, the iminium salt intermediate is hydrolyzed to furnish the target aldehyde, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.[4]

Caption: Figure 1: Simplified reaction mechanism pathway.

Experimental Protocol

This protocol details the necessary reagents, equipment, and step-by-step procedures for the synthesis.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Molarity	Amount (mmol)	Equivalents
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	440	11.0
Phosphorus Oxychloride (POCl₃)	POCl₃	153.33	-	80	2.0
Malonic Acid	C₃H₄O₄	104.06	-	40	1.0
N,N-Dimethylaniline (DMA)	C₈H₁₁N	121.18	-	80	2.0
Sodium Acetate (anhydrous)	C₂H₃NaO₂	82.03	-	As needed	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	As needed	-
Ethanol (for recrystallization)	C₂H₅OH	46.07	-	As needed	-

Equipment:

• Three-necked round-bottom flask (500 mL)

• Dropping funnel

• Mechanical stirrer

• Reflux condenser with a calcium chloride drying tube

• Heating mantle

• Ice bath

• Standard laboratory glassware (beakers, separatory funnel, Buchner funnel)

• TLC plates (silica gel) and developing chamber

Step-by-Step Synthesis Procedure

Part A: Formation of the Vilsmeier Reagent and Activated Intermediate

• Setup: Assemble a dry 500 mL three-necked flask with a mechanical stirrer, dropping funnel, and a condenser fitted with a drying tube. Operate within a well-ventilated fume hood.[10]

• Initial Charge: Add N,N-dimethylformamide (DMF, 440 mmol) to the flask.

• Cooling: Cool the flask to 0°C using an ice bath. Vigorous stirring is essential.

• POCl₃ Addition: Add phosphorus oxychloride (POCl₃, 80 mmol) dropwise via the dropping funnel to the cooled DMF.[11] Causality: This addition is highly exothermic; slow, controlled addition is crucial to prevent a runaway reaction and decomposition of the forming Vilsmeier reagent.[12] Maintain the internal temperature below 10°C.

• Reagent Maturation: After the addition is complete, stir the mixture at 0°C for 30 minutes. A viscous liquid or solid may form, indicating the presence of the Vilsmeier reagent.[10]

• Substrate Addition: Add malonic acid (40 mmol) portion-wise to the reaction mixture at 0°C. Stir for an additional 30 minutes.

Part B: Electrophilic Substitution and Reaction

• DMA Addition: Add N,N-dimethylaniline (80 mmol) dropwise to the mixture, ensuring the temperature remains below 20°C.

• Heating: After adding the aniline, remove the ice bath and heat the reaction mixture to 70-80°C using a heating mantle.[13]

• Reaction Monitoring: Maintain heating and stirring for 3-4 hours. Monitor the reaction's progress by taking small aliquots and analyzing them with Thin Layer Chromatography (TLC). A suitable eluent system is a 4:1 mixture of hexane and ethyl acetate. The disappearance of N,N-dimethylaniline indicates the reaction is proceeding towards completion.

Part C: Work-up and Purification

• Quenching: Once the reaction is complete (as indicated by TLC), cool the mixture back to room temperature and then pour it slowly and carefully onto a large beaker containing 1 kg of crushed ice with vigorous stirring.[11][13] Causality: This step hydrolyzes the iminium intermediate to the aldehyde and quenches any remaining reactive reagents. The process is highly exothermic and must be done slowly to control heat generation.

• Neutralization: Carefully neutralize the acidic solution to a pH of 6-7 by the slow addition of a saturated aqueous solution of sodium acetate or cold sodium hydroxide solution.[10][13] Keep the mixture cool with an ice bath during neutralization to prevent the formation of colored by-products. The product will begin to precipitate.

• Isolation: Allow the mixture to stir in the cold for 1 hour to maximize precipitation. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the crude product on the filter with copious amounts of cold water to remove inorganic salts and water-soluble impurities.

• Purification: The crude solid can be further purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product as a crystalline solid.[11]

• Drying and Characterization: Dry the purified crystals in a vacuum oven. Characterize the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity. The molecular formula is C₁₉H₂₂N₂O with a molecular weight of 294.39 g/mol .[14]

Workflow and Troubleshooting

Experimental Workflow Diagram

Caption: Figure 2: Step-by-step experimental workflow.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Wet reagents or glassware.	1. Ensure all reagents are anhydrous and glassware is oven-dried. The Vilsmeier reagent is highly moisture-sensitive.[5]
2. Ineffective Vilsmeier reagent formation.	2. Control temperature strictly during POCl₃ addition (0-10°C).[11]
3. Incomplete reaction.	3. Extend heating time and continue to monitor by TLC. Gentle heating (up to 90°C) may be required.[10]
Formation of Dark/Tarry Side Products	1. Overheating during reagent addition or neutralization.	1. Maintain low temperatures during exothermic steps (POCl₃ addition, quenching, neutralization).[13]
2. Substrate decomposition.	2. Ensure the N,N-dimethylaniline used is pure and free from oxidation products.
Product is an Oil or Difficult to Crystallize	1. Presence of impurities.	1. Ensure thorough washing of the crude product. Attempt purification via column chromatography if recrystallization fails.
2. Incorrect recrystallization solvent.	2. Screen other solvents or solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane).

Safety Precautions

The Vilsmeier-Haack reaction involves hazardous materials and requires strict adherence to safety protocols.

• Phosphorus Oxychloride (POCl₃): Highly corrosive and toxic. It reacts violently with water, releasing toxic HCl gas. Always handle POCl₃ in a fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[10][12]

• Exothermic Reactions: The formation of the Vilsmeier reagent and the quenching step are highly exothermic.[10][15] Perform these steps with adequate cooling and slow, controlled addition of reagents to prevent thermal runaways.

• Solvents: N,N-dimethylformamide (DMF) is a reproductive toxin. N,N-dimethylaniline is toxic and readily absorbed through the skin. Handle all organic solvents in a well-ventilated fume hood and wear appropriate PPE.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

By following this detailed protocol and adhering to all safety guidelines, researchers can effectively synthesize 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde for use in further scientific investigation.

References

• Wikipedia. (2023). Vilsmeier–Haack reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Gutmann, B., et al. (2015). The Vilsmeier–Haack Reaction in Continuous Flow: A Safe and Scalable Approach to β-Chloroacroleins and Pyrazoles. Angewandte Chemie International Edition, 54(33), 9578-9582. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Mettler Toledo. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Retrieved from [Link]

• Patil, S. A., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 3(10), 3626-3636. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-DIMETHYLAMINOBENZALDEHYDE. Retrieved from [Link]

• Semantic Scholar. (2021). Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2. Retrieved from [Link]

• GSRS. (n.d.). 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. Retrieved from [Link]

• Quick Company. (n.d.). Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). US4440953A - Purification of N-substituted aminobenzaldehydes.

• Frontiers. (2021). Purification and Characterization of Nitphym, a Robust Thermostable Nitrilase From Paraburkholderia phymatum. Retrieved from [Link]

• MDPI. (2023). Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. Retrieved from [Link]

• PMC. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4-Aminophenyl) Prop-2-en-1-one) Amide Derivatives. Retrieved from [Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. ijpcbs.com [ijpcbs.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 8. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jk-sci.com [jk-sci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. GSRS [gsrs.ncats.nih.gov]
• 15. mt.com [mt.com]

Application Note: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde as a Precursor for NIR Polymethine Dyes

Executive Summary

This guide details the utilization of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (BDPA) as a critical intermediate in the synthesis of functional polymethine dyes. Unlike standard benzaldehyde precursors, BDPA introduces an additional vinyl group into the methine chain, significantly extending the

-conjugation system. This structural modification is instrumental in red-shifting absorption and emission profiles into the Near-Infrared (NIR) window (650–900 nm) , a critical requirement for deep-tissue bioimaging and high-efficiency organic photovoltaics.

This document provides validated protocols for synthesizing BDPA via the Vilsmeier-Haack reaction and subsequently converting it into high-performance hemicyanine dyes.

Chemical Basis & Mechanism

The "Push-Pull" Architecture

BDPA functions as a potent Donor (D) unit in Donor-

-Acceptor (D- -A) dye systems.

• Donor Strength: Two electron-rich dimethylamino groups provide strong electron density.

• -Bridge Extension: The acrylaldehyde moiety adds a vinyl spacer ( ) compared to Michler’s ketone or 4-(dimethylamino)benzaldehyde.

• Reactivity: The aldehyde carbonyl acts as the electrophilic handle for Knoevenagel condensations with active methylene compounds (Acceptors).

Mechanistic Pathway: Vilsmeier-Haack Formylation

The synthesis of BDPA relies on the formylation of 1,1-bis(4-dimethylaminophenyl)ethylene. The reaction proceeds via the formation of a chloroiminium ion (Vilsmeier reagent), which attacks the electron-rich alkene.[1]

Figure 1: Mechanistic pathway for the synthesis of BDPA via Vilsmeier-Haack formylation.

Protocol A: Synthesis of the Intermediate (BDPA)

Objective: Preparation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. Safety Warning: Phosphorus oxychloride (

) is highly toxic and reacts violently with water.[2] Perform all steps in a fume hood under inert atmosphere.

Materials

• 1,1-Bis(4-dimethylaminophenyl)ethylene (Precursor)

• Phosphorus oxychloride (

  )[1][2][3][4]

• N,N-Dimethylformamide (DMF, Anhydrous)[2]

• Dichloromethane (DCM)

• Sodium hydroxide (NaOH)

Step-by-Step Procedure

• Reagent Formation: In a flame-dried 3-neck flask under nitrogen, cool anhydrous DMF (5.0 equiv) to

  .

• Addition: Dropwise add

  (1.2 equiv) over 30 minutes. The solution will turn pale yellow/orange, indicating Vilsmeier reagent formation. Stir for 30 mins at .

• Substrate Addition: Dissolve 1,1-Bis(4-dimethylaminophenyl)ethylene (1.0 equiv) in minimal DMF and add slowly to the reaction mixture.

• Heating: Allow the mixture to warm to room temperature, then heat to

  for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

• Hydrolysis: Cool the reaction to room temperature. Pour the mixture slowly onto crushed ice containing sodium acetate (buffer) or dilute NaOH to neutralize (pH 7–8).

• Extraction: Extract the aqueous layer with DCM (

  ). Wash combined organics with brine and dry over .

• Purification: Concentrate in vacuo. Recrystallize from Ethanol/Hexane or purify via silica gel column chromatography to yield yellow/orange crystals.

Validation:

• NMR (CDCl ): Look for the aldehyde proton doublet at ( ) and the vinyl doublet at .

Protocol B: Synthesis of NIR Hemicyanine Dye

Objective: Condensation of BDPA with an indolium salt to create a bio-compatible NIR probe.

Materials

• Intermediate: BDPA (from Protocol A)

• Active Methylene: 1,2,3,3-Tetramethyl-3H-indolium iodide (or perchlorate)

• Catalyst: Piperidine[3]

• Solvent: Ethanol (Absolute)

Workflow Diagram

Figure 2: Synthetic workflow for converting BDPA into a functional polymethine dye.

Step-by-Step Procedure

• Setup: In a round-bottom flask, dissolve BDPA (1.0 mmol) and 1,2,3,3-tetramethyl-3H-indolium iodide (1.0 mmol) in absolute ethanol (20 mL).

• Catalysis: Add catalytic piperidine (3–5 drops).

• Reflux: Heat the mixture to reflux (

  ) for 6–12 hours.

  • Observation: The solution will darken significantly (deep blue or green), indicating the formation of the extended conjugated system.

• Isolation: Cool the reaction mixture to room temperature.

  • Option A: If the dye precipitates, filter directly and wash with cold ethanol/ether.

  • Option B: If soluble, reduce volume by 50% and add diethyl ether to induce precipitation.

• Purification: Recrystallize from Methanol/Acetonitrile. For high-purity biological applications, use Prep-HPLC (C18 column, Water/Acetonitrile gradient).

Characterization & Data Analysis

Parameter	Method	Expected Result	Significance
Structure	NMR	Disappearance of aldehyde -CHO (9.5 ppm). Appearance of polyene chain protons (6.0–8.0 ppm region).[5]	Confirms successful condensation.
Absorption	UV-Vis Spectroscopy	(often 700–800 nm depending on acceptor).	Verifies NIR capability for tissue penetration.
Purity	HPLC-MS	Single peak > 95%; Mass correlates to [M]+ cation.	Essential for biological toxicity studies.
Solubility	Visual	Soluble in DMSO, MeOH; Poor in Water (unless sulfonated).	Determines formulation strategy (e.g., micelle encapsulation).

Troubleshooting Guide

• Low Yield in Vilsmeier Step: Ensure DMF is anhydrous. Moisture hydrolyzes the Vilsmeier reagent before it attacks the alkene.

• No Precipitation of Dye: Polymethine dyes can be sticky oils. Try triturating the crude oil with diethyl ether or hexane to induce solidification.

• Blue-Shifted Spectra: If

  is lower than expected (e.g., <600 nm), the conjugation might be interrupted, or the condensation was incomplete (check for residual aldehyde).

References

• Vilsmeier-Haack Reaction Mechanism & Conditions

  • Jones, G., & Stanforth, S. P. (2000).[1][6] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions.[1][2][4][6][7][8][9]

  • (General Overview & Mechanism)[2]

• Synthesis of Polymethine Dyes

  • Zacuto, M. J. (2019).[4][8] Synthesis of Acrylamides via the Doebner-Knoevenagel Condensation.[8] J. Org.[8] Chem.

• Characterization of Triphenylamino-Based Polymethine Dyes

  • Kim, S. H., et al. (2013). Characterization of Triphenylamino-Based Polymethine Dyes.

• Chemical Identity & Properties

  • NIH National Library of Medicine. 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS 17665-72-4).[10]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. aml.iaamonline.org [aml.iaamonline.org]
• 5. mdpi.com [mdpi.com]
• 6. jk-sci.com [jk-sci.com]
• 7. cbijournal.com [cbijournal.com]
• 8. Synthesis of Acrylamides via the Doebner-Knoevenagel Condensation [organic-chemistry.org]
• 9. eurjchem.com [eurjchem.com]
• 10. 3,3-bis[4-(dimethylamino)phenyl]acrylaldehyde | 17665-72-4 [chemicalbook.com]

Application Note: Optimized Knoevenagel Condensation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Abstract: This document provides a comprehensive technical guide for performing the Knoevenagel condensation using 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde with active methylene compounds. It is intended for an audience of researchers, synthetic chemists, and drug development professionals. The note details the reaction mechanism, provides a validated, step-by-step experimental protocol with justifications for each parameter, and includes a troubleshooting guide for common issues. The aim is to equip scientists with the necessary information to achieve high-yield, reproducible synthesis of the corresponding α,β-unsaturated products.

Introduction: Significance and Application

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, valued for its reliability and versatility in creating α,β-unsaturated compounds from aldehydes or ketones and active methylene species.[1][2] This reaction is a cornerstone in the synthesis of a wide array of molecules, including pharmaceuticals, dyes, and polymers.

The substrate, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, is a highly electron-rich aromatic aldehyde. The dual dimethylamino groups act as powerful auxochromes, making the resulting condensation products of significant interest as potential chromophores, fluorescent probes, or intermediates in the synthesis of complex molecular architectures. However, the electron-donating nature of these groups can also influence the reactivity of the aldehyde and necessitate carefully optimized reaction conditions to prevent side reactions and ensure high yields. This guide provides a robust framework for the successful execution of this transformation.

The Reaction Mechanism: A Step-by-Step Analysis

The Knoevenagel condensation proceeds via a three-step sequence catalyzed by a weak base, typically a secondary amine like piperidine.[1][3] The use of a mild base is crucial to deprotonate the active methylene compound without inducing self-condensation of the aldehyde.[2][4]

• Enolate Formation: The amine catalyst abstracts an acidic proton from the active methylene compound (e.g., malononitrile) to form a resonance-stabilized enolate ion.[1][5]

• Nucleophilic Addition: The enolate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms a tetrahedral alkoxide intermediate.[1]

• Dehydration: The alkoxide is protonated, and a subsequent elimination of a water molecule occurs, driven by the formation of a stable, conjugated π-system. This final step yields the α,β-unsaturated product and regenerates the amine catalyst.[1][6]

An alternative mechanistic pathway involves the initial formation of an iminium ion from the aldehyde and the amine catalyst, which then acts as a highly reactive electrophile for the enolate.[1][7][8]

Caption: Figure 1: Knoevenagel Condensation Mechanism

Experimental Protocol: A Validated Method

This section outlines a detailed, step-by-step protocol for the Knoevenagel condensation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde with malononitrile.

Materials and Reagents

Reagent	CAS Number	Mol. Weight	Supplier (Example)	Purity	Notes
3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde	17665-72-4	294.39	Sigma-Aldrich	≥98%	Store in a cool, dark place.
Malononitrile	109-77-3	66.06	Acros Organics	≥99%	Toxic! Handle with extreme care in a fume hood.
Piperidine	110-89-4	85.15	Alfa Aesar	≥99%	Corrosive. Store under nitrogen.
Ethanol (Anhydrous)	64-17-5	46.07	Fisher Scientific	≥99.5%	Use a freshly opened bottle or dry solvent.
Dichloromethane (DCM)	75-09-2	84.93	VWR	HPLC Grade	For extraction and chromatography.
Hexane	110-54-3	86.18	Merck	HPLC Grade	For chromatography and washing.

Optimized Reaction Conditions: The Rationale

The selection of reaction parameters is critical for success. The following conditions are recommended based on established principles for Knoevenagel condensations.

Parameter	Recommended Condition	Justification
Active Methylene	Malononitrile (1.0 - 1.1 eq.)	The high acidity of its protons allows for catalysis by a weak base, minimizing side reactions. A slight excess can help drive the reaction to completion.[2]
Catalyst	Piperidine (0.1 eq.)	A weak organic base that effectively catalyzes the reaction without promoting the self-condensation of the aldehyde, a common side reaction with stronger bases.[1][2][4]
Solvent	Anhydrous Ethanol	A polar protic solvent that effectively dissolves the reactants and catalyst.[4][9] Using anhydrous conditions can be beneficial as water is a byproduct and its presence can affect the reaction equilibrium.[4][10]
Temperature	Reflux (~78 °C)	Provides sufficient thermal energy to overcome the activation barrier, ensuring a reasonable reaction rate without causing degradation of the starting materials or product.[4]
Reaction Time	2 - 4 hours	Typically sufficient for completion. Progress must be monitored by Thin Layer Chromatography (TLC) to avoid prolonged heating and potential side product formation.

Step-by-Step Experimental Procedure

Sources

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• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. acs.figshare.com [acs.figshare.com]
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Synthesis and Application of Near-Infrared Fluorescent Probes from 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde: A Detailed Guide for Researchers

Introduction: The Quest for Deeper Insights with Near-Infrared Probes

In the intricate landscape of biological research and drug development, the ability to visualize molecular processes in real-time and with high fidelity is paramount. Near-infrared (NIR) fluorescent probes, operating within the so-called "biological window" (typically 650-900 nm), have emerged as indispensable tools for deep-tissue imaging.[1][2] This spectral range offers significant advantages over conventional visible light fluorophores, including reduced photon scattering, minimal tissue autofluorescence, and decreased phototoxicity, enabling clearer and deeper interrogation of biological systems.[3]

This comprehensive guide details the synthesis, characterization, and application of a versatile class of NIR fluorescent probes derived from the readily accessible precursor, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. These probes are based on the robust dicyanomethylene-4H-pyran (DCM) scaffold, a classic donor-π-acceptor (D-π-A) architecture renowned for its exceptional photophysical properties.[4][5] The strong electron-donating bis(dimethylamino)phenyl moiety and the electron-accepting dicyanomethylene group, connected through a π-conjugated bridge, facilitate an efficient intramolecular charge transfer (ICT) upon photoexcitation.[6] This ICT mechanism is the cornerstone of their bright NIR fluorescence and environmental sensitivity, making them highly adaptable for a range of applications, from cellular imaging to the development of activatable probes for specific analytes.[4][7]

This document provides not just a set of protocols, but a foundational understanding of the underlying chemical principles, empowering researchers to not only replicate the synthesis but also to rationally design and innovate novel NIR probes tailored to their specific research questions.

I. Synthetic Strategy: From Aldehyde to NIR Fluorophore

The synthesis of NIR probes from 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a streamlined process that can be accomplished in two key stages, often performed in a one-pot fashion:

• Knoevenagel Condensation: The aldehyde group of the starting material undergoes a base-catalyzed condensation reaction with an active methylene compound, typically malononitrile, to form a dicyanovinyl derivative.

• Cyclization: The intermediate from the Knoevenagel condensation then undergoes an intramolecular cyclization to form the stable 4H-pyran ring, yielding the final NIR probe.

This synthetic approach is highly efficient and modular, allowing for the facile introduction of various functionalities to tune the photophysical and biological properties of the resulting probes.

Synthesis of the Precursor: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

While 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde can be sourced commercially, understanding its synthesis provides a more comprehensive grasp of the chemistry involved. A common method for its preparation is the Vilsmeier-Haack reaction, a powerful formylation technique for electron-rich aromatic compounds.[2][8]

Protocol 1: Vilsmeier-Haack Formylation of N,N-Dimethylaniline (Illustrative)

This protocol outlines the general principle of the Vilsmeier-Haack reaction for the formylation of N,N-dimethylaniline, a precursor to the starting aldehyde.

Materials:

• N,N-Dimethylaniline

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Sodium acetate (saturated aqueous solution)

• Ice

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Heating mantle

Procedure:

• Vilsmeier Reagent Formation: In a round-bottom flask equipped with a dropping funnel and magnetic stirrer, cool DMF in an ice bath. Slowly add POCl₃ dropwise with constant stirring. An exothermic reaction will occur, forming the Vilsmeier reagent (a chloroiminium salt).[8]

• Formylation: Once the addition of POCl₃ is complete and the initial exotherm has subsided, add N,N-dimethylaniline dropwise to the reaction mixture while maintaining a low temperature.

• Reaction Completion: After the addition is complete, remove the ice bath and heat the reaction mixture (e.g., on a steam bath) for several hours to drive the reaction to completion.

• Work-up: Cool the reaction mixture and carefully pour it onto crushed ice. Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium acetate with vigorous stirring. This will precipitate the crude p-(dimethylamino)benzaldehyde.

• Purification: Collect the precipitate by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the purified product.

Synthesis of the Dicyanomethylene-4H-Pyran NIR Probe

The core of this guide is the conversion of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde into a potent NIR fluorescent probe. This is typically achieved through a one-pot reaction involving Knoevenagel condensation and subsequent cyclization.[8][9]

Protocol 2: One-Pot Synthesis of a Dicyanomethylene-4H-Pyran NIR Probe

Materials:

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

• Malononitrile

• Piperidine (or another suitable base catalyst)

• Ethanol (or another suitable solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (1 equivalent) and malononitrile (1-1.2 equivalents) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., a few drops) to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours (typically 2-6 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure NIR probe.[6][10] Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol or acetonitrile).

II. Characterization of the NIR Probe

Thorough characterization is essential to confirm the identity, purity, and photophysical properties of the synthesized NIR probe.

Structural Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure of the final product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact mass of the synthesized probe, confirming its elemental composition.

Photophysical Characterization

A comprehensive understanding of the probe's optical properties is crucial for its application in fluorescence imaging.

Table 1: Key Photophysical Parameters to Characterize

Parameter	Description	Typical Methodology
Absorption Maximum (λabs)	The wavelength at which the probe exhibits maximum light absorption.	UV-Vis Spectrophotometry
Emission Maximum (λem)	The wavelength at which the probe exhibits maximum fluorescence emission.	Fluorescence Spectroscopy
Molar Extinction Coefficient (ε)	A measure of how strongly the probe absorbs light at a given wavelength.	Determined from the Beer-Lambert law using UV-Vis spectroscopy.
Fluorescence Quantum Yield (ΦF)	The ratio of photons emitted to photons absorbed, indicating the efficiency of the fluorescence process.	Measured relative to a known standard (e.g., indocyanine green in DMSO).[11]
Stokes Shift	The difference in wavelength between the absorption and emission maxima.	Calculated from λabs and λem.
Photostability	The probe's resistance to photobleaching upon prolonged exposure to excitation light.	Measured by monitoring the fluorescence intensity over time under continuous illumination.

III. Application in Cellular Imaging

The synthesized NIR probes, with their excellent photophysical properties and lipophilic character, are well-suited for imaging cellular structures, particularly membranes.[12]

Protocol 3: General Protocol for Live-Cell Imaging

Materials:

• Synthesized NIR probe (stock solution in DMSO)

• Cell culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS)

• Cells of interest (e.g., HeLa, MCF-7) cultured on glass-bottom dishes

• Fluorescence microscope equipped with appropriate NIR laser lines and detectors

Procedure:

• Cell Seeding: Seed the cells on glass-bottom dishes and allow them to adhere overnight in a CO₂ incubator.

• Probe Preparation: Prepare a working solution of the NIR probe in cell culture medium from the DMSO stock solution. The final concentration of DMSO should be kept low (typically <0.5%) to avoid cytotoxicity. The optimal probe concentration should be determined empirically but a starting point of 1-10 µM is recommended.

• Cell Staining: Remove the culture medium from the cells and wash them with PBS. Add the probe-containing medium to the cells and incubate for a specific period (e.g., 15-30 minutes) at 37°C in the CO₂ incubator.

• Washing: After incubation, remove the staining solution and wash the cells gently with PBS to remove any unbound probe.

• Imaging: Add fresh culture medium or PBS to the cells and image them using a fluorescence microscope. Use an excitation wavelength close to the probe's λabs and collect the emission around its λem.

IV. Mechanistic Insights and Design Principles

The functionality of these NIR probes is rooted in their D-π-A architecture and the resulting ICT process.

Figure 1: Intramolecular Charge Transfer (ICT) Mechanism.

Upon absorption of a photon, an electron is promoted from the highest occupied molecular orbital (HOMO), primarily localized on the electron-donating moiety, to the lowest unoccupied molecular orbital (LUMO), which is predominantly centered on the electron-accepting group. This charge separation in the excited state leads to a large dipole moment, making the emission wavelength highly sensitive to the polarity of the microenvironment. The relaxation from this charge-separated excited state back to the ground state results in the emission of a NIR photon.

V. Troubleshooting and Advanced Applications

Low Yield: If the yield of the final product is low, consider optimizing the reaction conditions, such as the choice of base catalyst, solvent, reaction temperature, and time. Ensuring the purity of the starting materials is also critical.

Poor Fluorescence: Weak fluorescence can be due to aggregation of the probe in aqueous media. This can often be mitigated by introducing solubilizing groups (e.g., sulfonate or polyethylene glycol chains) to the probe structure or by using a surfactant.

Activatable Probes: The core DCM scaffold can be readily modified to create "smart" or activatable probes. By attaching a recognition moiety that quenches the fluorescence, the probe can be designed to "turn on" its NIR signal only in the presence of a specific analyte (e.g., an enzyme, reactive oxygen species, or a specific ion).[4][7] This is achieved by designing the recognition group to modulate the ICT process. Upon interaction with the target, the recognition group is cleaved or undergoes a conformational change, restoring the ICT and thus the NIR fluorescence.

Conclusion

The synthesis of near-infrared fluorescent probes from 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde offers a straightforward and versatile platform for the development of powerful tools for biological imaging and sensing. The robust chemistry of the dicyanomethylene-4H-pyran scaffold, combined with its excellent photophysical properties, provides a solid foundation for both fundamental research and the development of next-generation diagnostic and theranostic agents. By understanding the principles outlined in this guide, researchers are well-equipped to synthesize, characterize, and apply these valuable molecular probes to unravel the complexities of biological systems.

References

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Application Notes and Protocols for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde in Nonlinear Optical (NLO) Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Promising NLO Chromophore

The quest for advanced nonlinear optical (NLO) materials is driven by the escalating demands for faster and more efficient technologies in optical data processing, telecommunications, and biophotonics.[1] Organic materials, in particular, have garnered significant attention due to their large NLO coefficients, rapid response times, and the flexibility for molecular engineering to tailor their optical properties.[2] Within this class of materials, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde emerges as a molecule of significant interest. Its structure, characterized by two potent dimethylamino electron-donating groups and an electron-withdrawing acrylaldehyde group, connected through a π-conjugated system, suggests a strong potential for third-order NLO activity.

This document serves as a comprehensive technical guide for researchers exploring the application of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde in NLO materials. It provides detailed protocols for its synthesis, characterization, and the evaluation of its NLO properties, grounded in established scientific principles and methodologies.

Molecular Structure and Design Rationale

The NLO response of an organic molecule is intrinsically linked to its electronic structure. 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a quintessential example of a donor-π-acceptor (D-π-A) type chromophore. The two 4-(dimethylamino)phenyl groups act as strong electron donors, pushing electron density through the conjugated π-system of the acrylaldehyde backbone to the electron-withdrawing aldehyde group. This intramolecular charge transfer is the primary origin of its anticipated large third-order NLO susceptibility.

Synthesis Protocol: A Vilsmeier-Haack Approach

The synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde can be effectively achieved via the Vilsmeier-Haack reaction.[3][4][5][6][7] This reaction is a powerful method for the formylation of electron-rich aromatic compounds.[3][4][5][6][7]

Reaction Scheme

Caption: Vilsmeier-Haack reaction pathway for aldehyde synthesis.

Step-by-Step Protocol

• Vilsmeier Reagent Formation:

  • In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, cool dimethylformamide (DMF) to 0°C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with constant stirring. The molar ratio of DMF to POCl₃ should be approximately 1.2:1.

  • After the addition is complete, allow the mixture to stir at 0°C for 30 minutes, during which the Vilsmeier reagent will form as a crystalline solid.

• Reaction with N,N-Dimethylaniline:

  • Dissolve N,N-dimethylaniline in a suitable solvent such as dichloromethane (DCM) in a separate flask.

  • Slowly add the N,N-dimethylaniline solution to the freshly prepared Vilsmeier reagent at 0°C.

  • After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature and then heat to reflux (around 40-50°C) for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and pour it slowly into a beaker containing crushed ice and a saturated solution of sodium bicarbonate to neutralize the excess acid.

  • The crude product will precipitate out. Filter the solid and wash it thoroughly with water.

  • Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain the purified 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

• Characterization:

  • Confirm the structure and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Nonlinear Optical Characterization Protocols

The third-order NLO properties of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde can be comprehensively characterized using the Z-scan and Third-Harmonic Generation (THG) techniques.

Protocol 1: Z-Scan Measurement for Third-Order Susceptibility (χ⁽³⁾)

The Z-scan technique is a simple yet powerful method to determine both the sign and magnitude of the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).[8][9][10][11]

Caption: Z-Scan experimental setup for NLO characterization.

• Sample Preparation:

  • Dissolve a known concentration of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde in a high-purity solvent (e.g., chloroform or dichloromethane) to prepare a solution with a linear transmittance of approximately 70-80% at the laser wavelength.

  • Fill a 1 mm path length quartz cuvette with the solution.

• Experimental Setup:

  • Use a high-power pulsed laser with a Gaussian beam profile (e.g., a Q-switched Nd:YAG laser at 532 nm or a femtosecond Ti:Sapphire laser).

  • Focus the laser beam using a lens with a suitable focal length to achieve a tight focus.

  • Mount the sample cuvette on a computer-controlled translation stage that can move it along the z-axis (the direction of laser propagation) through the focal point.

  • After the sample, split the beam into two arms. In one arm (open-aperture), collect the total transmitted light using a photodetector. In the other arm (closed-aperture), place an aperture before the photodetector to measure only the central portion of the beam.

• Data Acquisition:

  • Translate the sample from a position far before the focus (-z) to a position far after the focus (+z).

  • Record the normalized transmittance as a function of the sample position (z) for both the open- and closed-aperture detectors.

• Data Analysis:

  • The open-aperture Z-scan curve provides information about the nonlinear absorption coefficient (β). A valley in the curve indicates two-photon absorption (TPA) or reverse saturable absorption (RSA), while a peak indicates saturable absorption (SA).

  • The closed-aperture Z-scan curve reveals the nonlinear refractive index (n₂). A pre-focal peak followed by a post-focal valley indicates a negative (self-defocusing) n₂, while a valley-peak configuration indicates a positive (self-focusing) n₂.

  • By fitting the experimental data to theoretical models, the values of β and n₂ can be extracted. The real and imaginary parts of the third-order susceptibility (χ⁽³⁾) can then be calculated from these values.

Protocol 2: Third-Harmonic Generation (THG) Measurement

THG is a coherent process where three photons of frequency ω are converted into one photon of frequency 3ω. It is a direct measure of the electronic contribution to the third-order susceptibility.[12][13][14][15]

Caption: Third-Harmonic Generation (THG) measurement setup.

• Sample Preparation:

  • Prepare a thin film of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde on a suitable substrate (e.g., fused silica) by spin-coating or vacuum deposition. The film thickness should be accurately measured (e.g., using a profilometer).

• Experimental Setup:

  • Use a high-intensity, ultrashort pulsed laser (femtosecond) operating in the near-infrared region (e.g., 1550 nm) where the sample has minimal linear absorption.[16]

  • Focus the laser beam onto the thin film sample.

  • Collect the transmitted light and pass it through a set of filters to block the fundamental laser wavelength and transmit only the third-harmonic signal (at 516.7 nm for a 1550 nm fundamental).

  • Detect the THG signal using a sensitive photodetector or a spectrometer.

• Data Acquisition and Analysis:

  • Measure the THG intensity from the sample and from a reference material with a known third-order susceptibility (e.g., fused silica) under the same experimental conditions.

  • The third-order susceptibility of the sample can be calculated by comparing its THG intensity with that of the reference material, taking into account the film thickness and refractive indices.

Data Presentation and Expected Results

The NLO properties of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde are expected to be significant due to its molecular structure. The following table presents representative data that could be obtained from the characterization of this or structurally similar chalcone-like molecules.

Parameter	Symbol	Expected Value Range	Technique
Nonlinear Refractive Index	n₂	10⁻¹⁴ - 10⁻¹² cm²/W	Z-scan
Nonlinear Absorption Coeff.	β	10⁻¹¹ - 10⁻⁹ cm/W	Z-scan
Third-Order Susceptibility	χ⁽³⁾	10⁻¹³ - 10⁻¹¹ esu	Z-scan, THG

Note: The actual values will depend on the experimental conditions, including wavelength, pulse duration, and concentration.

Conclusion and Future Outlook

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde represents a promising candidate for applications in third-order nonlinear optics. The protocols detailed in this application note provide a robust framework for its synthesis and comprehensive NLO characterization. The anticipated large third-order susceptibility, coupled with the potential for further molecular engineering, makes this and related chromophores exciting targets for the development of next-generation all-optical switching, optical limiting, and biophotonic devices. Further investigations into the structure-property relationships of this class of molecules will undoubtedly pave the way for new and innovative NLO materials.

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• 14. Nonlinearity measurements of thin films by third-harmonic-generation microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Third-Harmonic Generation In Organic Thin Films As An Alternative To Degenerate Four-Wave Mixing Ultrafast Optical Image Processing [opg.optica.org]
• 16. repository.gatech.edu [repository.gatech.edu]

Application Notes and Protocols: Step-by-Step Derivatization of the Aldehyde Group in 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Introduction

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is an α,β-unsaturated aldehyde featuring a highly conjugated system and electron-donating dimethylamino groups.[1] This unique electronic structure makes it a valuable building block in organic synthesis, particularly for the preparation of dyes, photosensitizers, and functional materials. The aldehyde group is the primary site of reactivity, and its derivatization is a critical step for modifying the molecule's properties or for preparing it for subsequent synthetic transformations.

This guide provides an in-depth technical overview and detailed protocols for four common and effective methods to derivatize the aldehyde functionality of this compound:

• Schiff Base (Imine) Formation: Reaction with primary amines.

• Oxime Formation: Reaction with hydroxylamine.

• Hydrazone Formation: Reaction with hydrazine and its derivatives.

• Acetal Formation: Reaction with alcohols or diols.

The protocols are designed for researchers, scientists, and drug development professionals, with a focus on the causality behind experimental choices, ensuring scientific integrity and reproducibility.

General Workflow for Derivatization

The derivatization of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde targets the electrophilic carbon of the aldehyde group. The general workflow involves the condensation reaction with a suitable nucleophile, typically involving the formation of a tetrahedral intermediate followed by the elimination of a water molecule.

Caption: General derivatization pathways for the aldehyde group.

Derivatization via Schiff Base (Imine) Formation

The condensation of an aldehyde with a primary amine yields a Schiff base, a compound containing a carbon-nitrogen double bond (azomethine group).[2][3] This reaction is fundamental in organic synthesis and bioinorganic chemistry.[2] The reaction is typically reversible and catalyzed by either acid or base, with optimal rates often observed at a slightly acidic pH (4-5) to facilitate the dehydration step without deactivating the amine nucleophile.

Causality and Experimental Choices

• Catalyst: A catalytic amount of acid (e.g., acetic acid) protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon for attack by the weakly nucleophilic amine.

• Solvent: Anhydrous solvents like ethanol or methanol are preferred to shift the equilibrium towards the product by minimizing the presence of water, a product of the reaction.[2]

• Temperature: Refluxing is often employed to accelerate the reaction and aid in the removal of water.

Reaction Mechanism

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
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• 3. Different Schiff Bases—Structure, Importance and Classification - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Characterization of a Novel Solvatochromic Dye via Knoevenagel Condensation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Abstract

This application note provides a comprehensive guide for the synthesis, purification, and characterization of a novel solvatochromic dye derived from the Knoevenagel condensation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde with an active methylene compound. The resulting donor-π-acceptor (D-π-A) dye exhibits pronounced solvatochromism, with its absorption spectrum showing a significant bathochromic shift in response to increasing solvent polarity. This document details the underlying chemical principles, provides a step-by-step synthesis protocol, and outlines methods for characterizing the solvatochromic properties of the dye, making it a valuable resource for researchers in materials science, analytical chemistry, and drug development.

Introduction: The Phenomenon of Solvatochromism

Solvatochromism is the phenomenon where the color of a chemical substance changes with the polarity of the solvent in which it is dissolved.[1] This change is a direct consequence of the differential solvation of the ground and excited states of the dye molecule.[2] Solvatochromic dyes are typically "push-pull" systems, featuring an electron-donating group (the "push") and an electron-accepting group (the "pull") connected by a π-conjugated bridge.[3] This architecture leads to a significant difference in the dipole moment between the ground and excited states.

In the case of positive solvatochromism, the excited state is more polar than the ground state. Polar solvents stabilize the more polar excited state to a greater extent than the ground state, thus reducing the energy gap for the π→π* transition and resulting in a bathochromic (red) shift in the absorption spectrum.[4] Conversely, negative solvatochromism occurs when the ground state is more polar, leading to a hypsochromic (blue) shift with increasing solvent polarity.[2] This sensitivity to the local environment makes solvatochromic dyes powerful tools for probing the polarity of microenvironments, such as in biological membranes or polymer matrices.[5]

The starting material, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, is an ideal precursor for the synthesis of positively solvatochromic dyes. The two dimethylamino groups act as strong electron donors, and the acrylaldehyde moiety provides a conjugated system that can be extended through reaction with an appropriate electron-accepting group.

Synthetic Strategy: The Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of organic synthesis for the formation of carbon-carbon double bonds.[6] It involves the reaction of an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst.[7] Active methylene compounds are characterized by a CH₂ group flanked by two electron-withdrawing groups, which increases the acidity of the methylene protons.[8]

In this protocol, we will utilize the Knoevenagel condensation to react 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde with 1,3-dimethylbarbituric acid, a common active methylene compound.[9] The reaction is typically catalyzed by a weak base, such as piperidine, in a suitable organic solvent.[7]

Figure 1: General workflow for the synthesis of the solvatochromic dye via Knoevenagel condensation.

Detailed Experimental Protocol

3.1. Materials and Reagents

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (≥98%)

• 1,3-Dimethylbarbituric acid (≥99%)

• Piperidine (99%)

• Ethanol (anhydrous, ≥99.5%)

• Dichloromethane (DCM, ACS grade)

• Hexane (ACS grade)

• A series of solvents of varying polarity for solvatochromism studies (e.g., n-hexane, toluene, chloroform, acetone, ethanol, methanol, water)

• Silica gel for column chromatography (60 Å, 230-400 mesh)

3.2. Synthesis of the Solvatochromic Dye

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.47 g (5.0 mmol) of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde and 0.78 g (5.0 mmol) of 1,3-dimethylbarbituric acid in 30 mL of anhydrous ethanol.

• Catalyst Addition: To the stirred solution, add 0.1 mL of piperidine using a micropipette.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent. The formation of a new, colored spot with a lower Rf value indicates product formation.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The product may precipitate out of the solution as a colored solid. If precipitation occurs, collect the solid by vacuum filtration and wash it with a small amount of cold ethanol. If no precipitate forms, reduce the volume of the solvent in vacuo using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel. A gradient elution system starting with 100% dichloromethane and gradually increasing the polarity with methanol (e.g., up to 2% methanol in DCM) is recommended. Collect the colored fractions containing the desired product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield the solvatochromic dye as a crystalline solid. Dry the product in a vacuum oven overnight.

Characterization

The synthesized dye should be characterized by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• UV-Vis Spectroscopy: To investigate the solvatochromic properties.

Solvatochromism Analysis

5.1. Protocol for Solvatochromism Study

• Prepare a stock solution of the synthesized dye in a suitable solvent (e.g., chloroform) at a concentration of approximately 1 mM.

• Prepare a series of dilute solutions (e.g., 10 µM) of the dye in various solvents of differing polarities (e.g., n-hexane, toluene, chloroform, acetone, ethanol, methanol).

• Record the UV-Vis absorption spectrum for each solution over a suitable wavelength range (e.g., 350-700 nm).

• Determine the wavelength of maximum absorbance (λ_max) for each solvent.

Figure 2: Energy level diagram illustrating positive solvatochromism.

5.2. Expected Results and Data Presentation

The synthesized dye is expected to exhibit positive solvatochromism, meaning the λ_max will shift to longer wavelengths as the polarity of the solvent increases. The visual color of the solution will also change accordingly.

Solvent	Polarity Index (E_T(30))	λ_max (nm)	Observed Color
n-Hexane	30.9	~480	Yellow
Toluene	33.9	~500	Orange
Chloroform	39.1	~525	Red
Acetone	42.2	~540	Magenta
Ethanol	51.9	~560	Purple
Methanol	55.5	~570	Violet

Note: The λ_max values are hypothetical and representative of a typical D-π-A dye of this class. Actual values must be determined experimentally.

Applications and Future Perspectives

The solvatochromic dye synthesized through this protocol has potential applications in various scientific and technological fields:

• Polarity Probes: As a sensitive indicator of the local polarity in complex systems like micelles, vesicles, and biological membranes.[5]

• Non-Linear Optics: The intramolecular charge-transfer character of these dyes makes them candidates for second-order non-linear optical materials.

• Sensing and Imaging: Functionalization of the dye could lead to the development of fluorescent probes for specific analytes or for cellular imaging.[10]

Conclusion

This application note provides a robust and detailed protocol for the synthesis and characterization of a novel solvatochromic dye using 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde as a key precursor. The straightforward Knoevenagel condensation allows for the efficient creation of a D-π-A chromophore with pronounced sensitivity to solvent polarity. The methodologies described herein are intended to be a valuable resource for researchers interested in the design and application of functional organic dyes.

References

• Khan, I., & Ali, S. (2018). Novel Methods of Knoevenagel Condensation. International Journal of Advanced Research in Science and Engineering, 7(4).
• Shirinian, V. Z., & Shimkin, A. A. (2016). Merocyanine dyes: Synthesis, structure, properties and applications. Russian Chemical Reviews, 85(8), 837-871.

• Klymchenko, A. S. (2017). Solvatochromic and Fluorogenic Dyes as Environment-Sensitive Probes: Design and Biological Applications. Accounts of Chemical Research, 50(2), 366-375. [Link]

• Chakraborty, S., et al. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research, 13(5), 17-25.

• Extended Reichardt's Dye–Synthesis and Solvatochromic Properties. Chemistry – A European Journal. [Link]

• Jones, G. (1967). The Knoevenagel Condensation. In Organic Reactions (Vol. 15, pp. 204-599). John Wiley & Sons, Inc. [Link]

• Wikipedia. Brooker's merocyanine. [Link]

• Shirinian, V. Z., & Shimkin, A. A. (2016). Merocyanines: Synthesis and Application. ResearchGate. [Link]

• Al-Mokhanam, M. A. (2022). Synthesis and Characterization of Newly Designed and Highly Solvatochromic Double Squaraine Dye for Sensitive and Selective Recognition towards Cu2+. Molecules, 27(19), 6614. [Link]

• One pot reaction of malononitrile, aryl aldehyde and acetophenone... ResearchGate. [Link]

• Bagryanskaya, I. Y., et al. (2022). Substituent-Dependent Divergent Synthesis of 2-(3-Amino-2,4-dicyanophenyl)pyrroles, Pyrrolyldienols and 3-Amino-1-acylethylidene-2-cyanopyrrolizines via Reaction of Acylethynylpyrroles with Malononitrile. Molecules, 27(23), 8493. [Link]

• Fita, M., et al. (2024). The Influence of the Alkylamino Group on the Solvatochromic Behavior of 5-(4-substituted-arylidene)-1,3-dimethylpyrimidine-2,4,6-triones: Synthesis, Spectroscopic and Computational Studies. International Journal of Molecular Sciences, 25(10), 5489. [Link]

• Shirinian, V. Z., & Shimkin, A. A. (2016). Merocyanines: Synthesis and Application. ResearchGate. [Link]

• Masson, G., et al. (2019). Enantioselective Catalytic Transformations of Barbituric Acid Derivatives. Catalysts, 9(2), 143. [Link]

• Cartwright, S. J. (2017). Interaction of homeopathic potencies with the water soluble solvatochromic dye bis-dimethylaminofuchsone. Part 1: pH studies.

• Ghorbani-Vaghei, R., & Malaeke, A. (2024). One-pot Synthesis of Arylidene Barbituric Acid Derivatives. Inorganic Chemistry Research, 8(1), 1-10. [Link]

• One-pot three-component reaction of aldehydes, malononitrile, and dicarbonyl compounds. ResearchGate. [Link]

• Schnyder, A., et al. (2006). A Convenient Protocol for the Synthesis of Hindered Aryl Malononitriles. Synlett, 2006(19), 3167-3168. [Link]

• Gabbutt, C. D., et al. (2003). Solvatochromic and halochromic properties of some phosphonioarylimino- and phosphonioarylazo-phenolate betaine dyes. Journal of the Chemical Society, Perkin Transactions 2, (11), 2056-2062.

• Extended Reichardt's Dye–Synthesis and Solvatochromic Properties. ResearchGate. [Link]

• Paige, J. S., et al. (2012). Thiol-reactive Derivatives of the Solvatochromic 4-N,N-Dimethylamino-1,8-naphthalimide Fluorophore: A Highly Sensitive Toolset for the Detection of Biomolecular Interactions. Bioconjugate Chemistry, 23(8), 1637-1647. [Link]

• l-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water. Green Chemistry. [Link]

• Yan, C., et al. (2010). Three-component Reaction of Aromatic Aldehyde, Malononitrile and Aliphatic Amine Leading to Different Pyridine Derivatives. Chemical Research in Chinese Universities, 26(6), 937-941.

• Barbituric acid in the design and synthesis of multicomponent reactions. RSC Advances. [Link]

• Koraiem, A. I. M. (1990). Synthesis of some new solvatochromic β(γ)-substituted cyanine dyes. Dyes and Pigments, 12(2), 77-96.

• An Investigation of Solvatochromic Behavior. University of Wisconsin-La Crosse. [Link]

• A Greener, Efficient Approach to Michael Addition of Barbituric Acid to Nitroalkene in Aqueous Diethylamine Medium. Molecules, 20(10), 18887-18901. [Link]

• Ritter, A., et al. (2013). Polymerization of novel methacrylated anthraquinone dyes. Beilstein Journal of Organic Chemistry, 9, 395-403. [Link]

Sources

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Application Notes &amp; Protocols: A Guide to the Integration of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde into Advanced Polymer Systems

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini Advanced Applications Division

This document provides a comprehensive scientific guide on the methodologies for incorporating the functional chromophore, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, into various polymer matrices. The protocols and insights are designed to be authoritative and practical, empowering researchers to develop novel functional materials.

Introduction: The Potential of a Multifunctional Chromophore

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, hereafter referred to as DAPA, is an intriguing organic molecule characterized by a reactive aldehyde group and two electron-rich N,N-dimethylaminophenyl moieties. This unique structure suggests significant potential for applications in materials science. The extended π-conjugated system is likely to impart strong chromophoric (color) and potentially fluorophoric (fluorescence) properties. The terminal aldehyde provides a reactive handle for covalent immobilization, while the dimethylamino groups can offer sensitivity to local environmental factors such as pH or solvent polarity.

Incorporating DAPA into a polymer matrix can transform it from a simple small molecule into a durable, processable, and functional component of a larger material system. Such composite materials could find applications in:

• Optical Sensing: Materials that change color or fluorescence in response to chemical stimuli.

• Nonlinear Optics: Polymers with high second-order nonlinear optical activity.

• Functional Coatings: Surfaces with built-in environmental sensing capabilities.

• Drug Delivery: As a tagged component for tracking the release or location of a polymer-based carrier.

This guide details three primary strategies for incorporating DAPA into polymer matrices, each with distinct advantages and challenges: covalent attachment, non-covalent blending, and in-situ polymerization.

Part 1: Covalent Immobilization via Post-Polymerization Modification

Covalently bonding DAPA to a pre-existing polymer backbone is the most robust method for preventing leaching and ensuring long-term stability. The most direct chemical route leverages the reactivity of DAPA's aldehyde group with a nucleophilic functional group on the polymer, such as a primary amine, to form a stable imine (Schiff base) linkage.

Principle: Schiff Base Formation

The reaction involves the nucleophilic attack of the polymer's amine group on the aldehyde's carbonyl carbon, followed by dehydration to yield the imine. This reaction is often catalyzed by a small amount of acid.

Experimental Protocol: Immobilization on Poly(allylamine)

This protocol provides a method for grafting DAPA onto a commercially available amine-rich polymer.

1. Materials & Reagents:

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (DAPA)
• Poly(allylamine) hydrochloride (PAH), MW 15,000 g/mol
• Sodium hydroxide (NaOH) for deprotonation
• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)
• Glacial acetic acid (catalyst)
• Methanol (for precipitation)
• Dialysis tubing (MWCO suitable for the polymer, e.g., 3,500 Da)

2. Step-by-Step Methodology:

• Polymer Preparation: Dissolve 500 mg of Poly(allylamine) hydrochloride in 20 mL of deionized water. Adjust the pH to ~10 with 1 M NaOH to deprotonate the amine groups, forming the free poly(allylamine) base. Lyophilize or carefully evaporate the solvent to obtain the solid polymer.
• Reaction Setup: In a nitrogen-purged round-bottom flask, dissolve 100 mg of the dried poly(allylamine) in 15 mL of anhydrous DMF. Stir until fully dissolved.
• DAPA Addition: Dissolve a stoichiometric amount of DAPA (e.g., a 0.1 to 0.5 molar ratio relative to the amine groups) in 5 mL of anhydrous DMF. Add this solution dropwise to the polymer solution.
• Catalysis & Reaction: Add 2-3 drops of glacial acetic acid to catalyze the reaction. Allow the mixture to stir at 50-60°C under a nitrogen atmosphere for 24-48 hours. The progress of the reaction can be monitored by the disappearance of the aldehyde peak in FTIR spectroscopy.
• Purification:

• Cool the reaction mixture to room temperature.
• Precipitate the functionalized polymer by slowly adding the reaction solution to a large excess of a non-solvent like methanol or acetone with vigorous stirring.
• Recover the precipitate by centrifugation or filtration.
• To remove any unreacted DAPA, redissolve the polymer in a minimal amount of deionized water and perform dialysis against deionized water for 48 hours, changing the water frequently.

• Final Product: Lyophilize the purified polymer solution to obtain the final DAPA-functionalized polymer as a solid.

3. Characterization:

• FTIR Spectroscopy: Confirm the formation of the imine C=N bond (typically ~1645 cm⁻¹) and the disappearance of the aldehyde C=O stretch (~1680-1700 cm⁻¹).
• UV-Vis Spectroscopy: Quantify the amount of incorporated DAPA by creating a calibration curve of free DAPA in a suitable solvent and measuring the absorbance of the final polymer solution.

Workflow Diagram: Covalent Immobilization

Caption: Workflow for covalent attachment of DAPA via Schiff base formation.

Part 2: Non-Covalent Incorporation via Solution Blending

This method involves physically dispersing DAPA within a host polymer matrix. It is technically simpler than covalent synthesis but relies heavily on the intermolecular interactions (e.g., van der Waals forces, hydrogen bonding) between the dye and the polymer to ensure a stable, homogeneous blend.

Principle: Physical Entrapment

A common solvent is used to dissolve both the DAPA and the host polymer. Upon removal of the solvent, the DAPA molecules become physically trapped within the entangled polymer chains of the solid film or material. The key to success is selecting a compatible polymer-solvent system where both components are highly soluble and do not phase-separate upon drying.

Experimental Protocol: DAPA-Doped PMMA Films

This protocol describes the fabrication of a DAPA-doped poly(methyl methacrylate) (PMMA) film, a common optically transparent polymer.

1. Materials & Reagents:

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (DAPA)
• Poly(methyl methacrylate) (PMMA), MW ~120,000 g/mol
• Dichloromethane (DCM) or Chloroform (high-purity)
• Glass petri dish or flat glass substrate
• Leveling table

2. Step-by-Step Methodology:

• Polymer Stock Solution: Prepare a 10% (w/v) solution of PMMA in DCM. For example, dissolve 1 g of PMMA in 10 mL of DCM. Stir in a sealed vial until the polymer is completely dissolved, which may take several hours.
• DAPA Stock Solution: Prepare a concentrated stock solution of DAPA in DCM (e.g., 1 mg/mL).
• Blending: In a new vial, combine the polymer stock solution with the DAPA stock solution to achieve the desired final concentration. For a 0.1% (w/w) DAPA-doped film, you would add 100 µL of the DAPA stock solution to 1 mL of the PMMA stock solution. Mix thoroughly by vortexing.
• Film Casting:

• Place a clean, dry glass petri dish on a leveling table to ensure a film of uniform thickness.
• Carefully pour the DAPA-PMMA solution into the dish.
• Partially cover the dish to allow for slow solvent evaporation. This is critical to prevent the formation of bubbles or surface defects. Allow the solvent to evaporate completely over 12-24 hours in a fume hood.

• Film Recovery: Once fully dried, the film can be carefully peeled from the glass substrate. For thicker films, immersing the dish in water can help release the film.
• Annealing (Optional): To remove residual solvent and relax polymer chains, the film can be annealed in a vacuum oven at a temperature below the glass transition temperature of PMMA (Tg ≈ 105°C), for example, at 80°C for 4-6 hours.

3. Characterization:

• UV-Vis Spectroscopy: Analyze the solid film directly to observe the absorption spectrum of DAPA within the polymer matrix.
• Fluorescence Spectroscopy: Measure the emission spectrum to see how the polymer environment affects DAPA's fluorescent properties.
• Scanning Electron Microscopy (SEM): Examine the cross-section of the film to check for DAPA aggregates, which would indicate poor dispersion.

Workflow Diagram: Solution Blending

Caption: Workflow for non-covalent blending of DAPA via solution casting.

Part 3: Encapsulation via In-Situ Polymerization

In this approach, DAPA is dissolved in a liquid monomer before the polymerization process is initiated. As the polymer chains grow and form a network, they physically entrap the DAPA molecules within the bulk material. This method is excellent for creating monolithic, uniformly doped materials.

Principle: Monomer as Solvent

DAPA is first dissolved directly in the monomer (e.g., methyl methacrylate). A free-radical initiator is then added, and polymerization is triggered by heat or UV light. The DAPA molecules, being non-reactive in this polymerization chemistry, are trapped in the resulting solid polymer block.

Experimental Protocol: DAPA-Embedded Polystyrene Block

This protocol details the creation of a solid polystyrene block with embedded DAPA.

1. Materials & Reagents:

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (DAPA)
• Styrene monomer (inhibitor removed by passing through an alumina column)
• Azobisisobutyronitrile (AIBN) (free-radical initiator)
• Glass vial or mold
• Schlenk line or glovebox for oxygen-free environment

2. Step-by-Step Methodology:

• Preparation: In a glass vial, dissolve the desired amount of DAPA and AIBN initiator in 10 mL of inhibitor-free styrene monomer. A typical concentration would be 0.01-0.1% w/v for DAPA and 0.1-0.5% w/v for AIBN. Stir until everything is completely dissolved.
• Degassing: Oxygen inhibits free-radical polymerization. Degas the solution by subjecting the vial to several freeze-pump-thaw cycles using a Schlenk line. Alternatively, perform the setup in a nitrogen-filled glovebox.
• Polymerization: Securely seal the vial. Place it in a temperature-controlled oil bath or oven set to 60-70°C (the decomposition temperature for AIBN). The polymerization time will vary from a few hours to a day, depending on the initiator concentration and temperature. The liquid will gradually become more viscous and then solidify.
• Curing: Once the block appears solid, it's good practice to continue heating for several more hours to maximize monomer conversion.
• Recovery: Cool the vial to room temperature. The solid polymer block can often be recovered by carefully breaking the glass vial.

3. Characterization:

• Visual Inspection: The resulting block should be transparent (or colored by the dye) and free of bubbles or cracks.
• Thermal Analysis (DSC/TGA): Differential Scanning Calorimetry (DSC) can determine the glass transition temperature (Tg) of the composite, while Thermogravimetric Analysis (TGA) can assess its thermal stability.
• Leaching Test: Submerge a piece of the material in a solvent that dissolves DAPA but not polystyrene (e.g., acetonitrile) and monitor the solvent with UV-Vis spectroscopy over time to check if any DAPA leaches out.

Summary of Methodologies and Characterization

The choice of incorporation method depends on the desired properties of the final material. Covalent attachment provides the greatest stability, while solution blending offers simplicity and versatility.

Parameter	Covalent Immobilization	Solution Blending	In-Situ Polymerization
Principle	Chemical Bond Formation	Physical Dispersion	Physical Entrapment
Stability	Excellent (No leaching)	Variable (Potential for leaching)	Good (Low leaching from bulk)
Complexity	High (Multi-step synthesis)	Low (Simple mixing & casting)	Moderate (Requires controlled polymerization)
Typical Matrix	Functional Polymers (e.g., Polyamine)	Soluble Thermoplastics (e.g., PMMA, PS)	Vinyl Monomers (e.g., Styrene, MMA)
Key Advantage	Permanent Integration	Simplicity and Speed	Uniform Bulk Doping

Characterization Technique	Primary Information Provided
FTIR Spectroscopy	Confirmation of covalent bond formation (e.g., C=N imine).
UV-Vis Spectroscopy	Quantification of DAPA loading; assessment of optical properties.
Fluorescence Spectroscopy	Evaluation of emissive properties and environmental sensitivity.
Thermal Analysis (DSC/TGA)	Determination of glass transition temp. (Tg) and thermal stability.
Scanning Electron Microscopy (SEM)	Analysis of material morphology and dye dispersion.

References

• General Principles of Dye Doping in Polymers: Provides an overview of techniques for incorporating organic dyes into polymer matrices for applications like solid-state dye lasers.
• Schiff Base Chemistry: A fundamental concept in organic chemistry detailing the reaction between aldehydes and primary amines, which is central to the covalent immobilization protocol. (Source: IUPAC Gold Book)
• Free-Radical Polymerization: Describes the mechanism of in-situ polymerization using initiators like AIBN, relevant for the encapsul
• Polymer Characterization Techniques: A guide on standard methods like DSC, TGA, and spectroscopy used to analyze the properties of polymer composites. (Source: PerkinElmer, Inc.)

Technical Notes & Optimization

Improving reaction yield of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde synthesis

Technical Support Center: Optimization of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde Synthesis

Executive Technical Overview

The synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde typically proceeds via the Vilsmeier-Haack formylation of 1,1-bis(4-dimethylaminophenyl)ethylene . This reaction exploits the high electron density of the dimethylamino-substituted aromatic rings to facilitate electrophilic attack by the Vilsmeier reagent (chloromethyliminium salt).

The Core Challenge: Users often report low yields (30-45%) and "tarry" crude products. This is rarely due to the reaction mechanism itself but rather hydrolytic instability of the intermediate and polymerization of the electron-rich acrylaldehyde product under acidic conditions. This guide restructures your protocol to prioritize intermediate stability and controlled hydrolysis.

Critical Process Parameters (CPP) for Yield Optimization

To move from "tarry mess" to crystalline solid, you must control three phases.

Phase 1: Reagent Quality (The "Hidden" Yield Killer)

• DMF (Dimethylformamide): Must be anhydrous (<0.05% water).[1] Moisture hydrolyzes the Vilsmeier reagent into dimethylamine and formic acid, which kills the stoichiometry and creates side products.

  • Action: Distill DMF over CaH₂ or use molecular sieve-dried grades.

• POCl₃ (Phosphorus Oxychloride): Degrades over time to phosphoric acid.[1]

  • Action: If the liquid is cloudy or has significant precipitate, distill prior to use.

Phase 2: The Reaction (Thermodynamic Control)

• Reagent Formation: The reaction of DMF and POCl₃ is exothermic. If the temperature spikes >10°C during addition, the reagent can decompose.

  • Protocol: Cool DMF to 0°C. Add POCl₃ dropwise. Stir 30 mins before adding the substrate.

• Substrate Addition: Add the 1,1-bis(4-dimethylaminophenyl)ethylene as a solution in DMF, not as a solid, to ensure homogenous mixing and prevent local hot-spots that lead to polymerization.

Phase 3: Hydrolysis (The "Make or Break" Step)

• The Trap: Quenching directly into water creates a highly acidic environment (HCl + H₃PO₄ generation).[1] This acid catalyzes the polymerization of your electron-rich acrylaldehyde.

  • Solution:Buffered Hydrolysis. Quench the reaction mixture into a cold Sodium Acetate (NaOAc) solution or slowly neutralize with NaOH to maintain pH 5-6.[1] Avoid pH < 2.

Optimized Experimental Protocol

Scale: 10 mmol basis Reaction Time: ~4-6 hours Expected Yield: 75-85%[1]

• Vilsmeier Reagent Preparation:

  • Charge dry DMF (30 mL) into a flame-dried 3-neck flask under N₂.

  • Cool to 0°C .

  • Add POCl₃ (1.2 equiv, 12 mmol) dropwise over 20 mins. Maintain T < 5°C.

  • Observation: Mixture will turn pale yellow/orange. Stir for 30 mins at 0°C.

• Formylation:

  • Dissolve 1,1-bis(4-dimethylaminophenyl)ethylene (10 mmol) in dry DMF (10 mL) .

  • Add this solution dropwise to the Vilsmeier reagent at 0°C.

  • Warm slowly to 80°C and stir for 3-4 hours.

  • Monitor: TLC (Hexane:EtOAc 7:3).[1][2] Starting material (high Rf) should disappear; product (bright yellow/orange spot) appears.

• Buffered Work-up:

  • Cool reaction mass to RT.

  • Pour slowly into a stirred mixture of Ice (100g) and Sodium Acetate (5g) .

  • Critical: Adjust pH to 7-8 using 20% NaOH solution if necessary.

  • Stir for 1 hour to ensure complete hydrolysis of the iminium salt.

  • Filter the precipitated solid.[3][4] Wash with copious water.

• Purification:

  • Recrystallization: Ethanol or Ethanol/Water (9:[1]1) is preferred.

  • Chromatography: If sticky, use Silica gel pre-treated with 1% Triethylamine to prevent tailing.[1][2] Elute with Hexane/EtOAc (gradient 9:1 to 7:3).[1][2]

Troubleshooting Guide & FAQs

Symptom	Probable Cause	Corrective Action
Product is a dark tar/oil	Polymerization during acidic work-up.[1]	Do not quench with water alone. Use NaOAc buffer. Keep T < 10°C during quench.
Low Yield (<40%)	Wet DMF destroyed Vilsmeier reagent.[1]	Dry DMF over 4Å molecular sieves for 24h. Increase POCl₃ to 1.5 equiv.
Starting Material Remains	Reaction temperature too low.	The electron-rich alkene requires heat (70-80°C) to overcome the activation energy for the second step.
Tailing on TLC/Column	Amine interaction with Silica acidity.[1]	Add 1% Triethylamine (TEA) to your eluent.[2] Pre-wash the silica column with TEA/Hexane.
Product color is dull/brown	Oxidation of amine groups.[1]	Perform reaction and work-up under Nitrogen atmosphere. Recrystallize from Ethanol with activated charcoal.

Visualizing the Pathway

The following diagram illustrates the critical decision points in the synthesis workflow.

Caption: Optimized workflow emphasizing the critical buffered quench step to prevent polymerization.

References

• Vilsmeier, A., & Haack, A. (1927).[1][5] Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide.[1] Berichte der deutschen chemischen Gesellschaft.[5] Link

• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier Reaction of Non-Aromatic Compounds.[6] Organic Reactions.[1][2][3][4][5][6][7][8][9][10] Link

• BenchChem Technical Support. (2025). Troubleshooting Vilsmeier-Haack Formylations.Link[1]

• Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction (Review).[5][6][11] Comprehensive Organic Synthesis.[1] Link

Sources

• 1. osti.gov [osti.gov]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. m.youtube.com [m.youtube.com]
• 6. mt.com [mt.com]
• 7. reddit.com [reddit.com]
• 8. scirp.org [scirp.org]
• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 10. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 11. ijpcbs.com [ijpcbs.com]

Technical Support Center: Purification of Crude 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Welcome to the dedicated technical support center for the purification of crude 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this vinylogous dye.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during your experiments, offering insights into potential causes and actionable solutions.

Problem 1: Low Recovery of Purified Product After Recrystallization

• Potential Cause: An inappropriate solvent or solvent system is the most common culprit for low recrystallization yields. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.[1][2] Another possibility is that the product is "oiling out" instead of crystallizing. This happens when the solution is supersaturated or cooled too quickly.[3]

• Solution:

  • Solvent Screening: Conduct small-scale solubility tests with a variety of solvents to identify the optimal one or a suitable solvent/anti-solvent pair.[4]

  • Controlled Cooling: Allow the hot, saturated solution to cool slowly to room temperature before further cooling in an ice bath. Rapid cooling can lead to the formation of smaller, less pure crystals or precipitation of impurities.[2]

  • Addressing "Oiling Out": If an oil forms, try redissolving it by adding a small amount of hot solvent and then allowing it to cool at a much slower rate. Seeding the solution with a small crystal of the pure compound can also induce proper crystallization.[3]

Problem 2: Product Degradation on Silica Gel During Column Chromatography

• Potential Cause: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, being an electron-rich and conjugated aldehyde, can be sensitive to the acidic nature of standard silica gel, leading to degradation.[5] This is often observed as streaking or the appearance of new, colored spots on the TLC plate.

• Solution:

  • Deactivation of Silica Gel: Neutralize the acidic sites on the silica gel by adding a small percentage of a basic modifier, such as triethylamine (typically 0.1-1%), to the eluent.[5]

  • Alternative Stationary Phase: Consider using a less acidic stationary phase, such as alumina (basic or neutral), which can be more forgiving for sensitive compounds.[5][6]

  • Rapid Purification: Minimize the time the compound spends on the column by using a slightly more polar solvent system to expedite elution, provided separation from impurities is still achieved.

Problem 3: Incomplete Removal of Starting Materials or Side-Products

• Potential Cause: The polarity of the impurities may be very similar to the desired product, making separation by standard chromatographic or recrystallization techniques challenging. Common impurities could arise from the starting materials used in the synthesis, such as unreacted N,N-dimethylaniline derivatives or byproducts from condensation reactions.

• Solution:

  • Formation of a Bisulfite Adduct: Aldehydes can reversibly form water-soluble bisulfite adducts upon reaction with sodium bisulfite.[7][8][9] This allows for the selective extraction of the aldehyde into an aqueous layer, leaving non-aldehyde impurities in the organic phase. The aldehyde can then be regenerated by basifying the aqueous solution.[6][8][10] This is a highly effective method for separating aldehydes from other organic compounds.[6]

  • Gradient Elution in Column Chromatography: Employ a gradient elution strategy, gradually increasing the polarity of the mobile phase. This can improve the resolution between compounds with similar Rf values.

  • Derivative Formation: In challenging cases, consider derivatizing the aldehyde to alter its physical properties, facilitating separation. The derivative can then be cleaved to regenerate the pure aldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in crude 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde?

A1: The impurities will largely depend on the synthetic route employed. If a Vilsmeier-Haack type reaction is used, potential impurities include unreacted N,N-dimethylaniline starting material, and potentially tris(4-dimethylaminophenyl)methane, which can form under acidic conditions.[3] If a condensation reaction is performed, unreacted starting aldehydes or ketones and their corresponding self-condensation products might be present.

Q2: How can I effectively remove colored impurities from my final product?

A2: Highly colored impurities, often polymeric or degradation products, can sometimes be removed by treating a solution of the crude product with activated charcoal before the final purification step, such as recrystallization.[3] However, be aware that charcoal can also adsorb some of your desired product, potentially lowering the yield.

Q3: My purified product is a stubborn oil and won't crystallize. What should I do?

A3: If recrystallization attempts consistently result in an oil, purification by column chromatography is the recommended next step.[3] This will remove impurities that may be inhibiting crystallization. After chromatography, you can attempt to recrystallize the purified oil. If it still fails to crystallize, it may exist as an amorphous solid or a viscous oil at room temperature.

Q4: Is it possible to purify 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde by distillation?

A4: Due to its high molecular weight (294.39 g/mol ) and likely high boiling point, distillation is generally not a suitable method for purifying this compound.[11][12] High temperatures required for distillation could lead to decomposition.

Experimental Protocols

Protocol 1: Purification via Recrystallization

This protocol outlines the general steps for purifying the target compound by recrystallization. The choice of solvent is critical and should be determined by preliminary solubility tests.

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a test solvent. Observe the solubility at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde in the minimum amount of the chosen hot solvent.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat the solution for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities or charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. To maximize yield, you can then place the flask in an ice bath.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven or desiccator.

Protocol 2: Purification via Column Chromatography

This protocol provides a general procedure for purification by column chromatography. The eluent system should be optimized using Thin Layer Chromatography (TLC) beforehand.

• TLC Analysis: Develop a TLC system that gives a good separation of the desired product from impurities, with an Rf value for the product of approximately 0.2-0.4. A common starting eluent system is a mixture of hexane and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent and pack the column. If the compound is sensitive to acid, consider pre-treating the silica with a triethylamine-containing eluent.[5]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane, and then adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry powder is carefully added to the top of the column.

• Elution: Begin elution with the low-polarity mobile phase. If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Protocol 3: Purification via Bisulfite Adduct Formation

This highly selective method is excellent for separating aldehydes from other organic compounds.[6]

• Adduct Formation: Dissolve the crude product in a suitable organic solvent (e.g., methanol or THF). Add a freshly prepared saturated aqueous solution of sodium bisulfite and stir vigorously for several hours.[7][8][9] The reaction progress can be monitored by TLC.

• Extraction: Transfer the mixture to a separatory funnel. Add water and an immiscible organic solvent (e.g., ethyl acetate). Shake the funnel and separate the layers. The bisulfite adduct of the aldehyde will be in the aqueous layer.[8]

• Washing: Wash the aqueous layer with a fresh portion of the organic solvent to remove any remaining impurities.

• Regeneration of the Aldehyde: To the aqueous layer containing the adduct, add a suitable organic solvent for extraction (e.g., ethyl acetate). While stirring, slowly add a base (e.g., sodium hydroxide solution) until the solution is basic (pH > 10) to regenerate the aldehyde.[8]

• Isolation: Extract the regenerated aldehyde into the organic layer. Separate the layers, dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the purified aldehyde.

Visualizations

Workflow for Purification Technique Selection

Caption: A decision-making workflow for selecting the appropriate purification technique.

Troubleshooting Logic for Column Chromatography

Caption: A troubleshooting guide for common issues in column chromatography.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C19H22N2O	[11][12]
Molecular Weight	294.39 g/mol	[11][12]
Melting Point	171-172 °C	[12]
Solubility	Insoluble in water	[12]

References

• Technical Support Center: Aldehyde Purification via Bisulfite Adducts - Benchchem.
• Workup: Aldehydes - Department of Chemistry : University of Rochester.
• 3,3-Bis[4-(dimethylamino)phenyl]-2-propenal Safety Data Sheets - Echemi.

• Purifying aldehydes? : r/chemistry - Reddit. Available from: [Link]

• Purification of aldehydes and ketones using Sodium Bisulfite : r/chemhelp - Reddit. Available from: [Link]

• Ultrafiltration purification of water contaminated with vinylsulfonic reactive dyes.
• Solid organic cpd.s when isolated from organic reaction.

• Lab Procedure: Recrystallization - LabXchange. Available from: [Link]

• Is it possible to purify aldehyde by column? Is there any other method to do purification?. Available from: [Link]

• Recrystallization pointers : r/chemistry - Reddit. Available from: [Link]

• Supporting Information - Rsc.org. Available from: [Link]

• Technical Support Center: 4-[4-(Dimethylamino)phenyl]benzaldehyde Synthesis - Benchchem.

• 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE - gsrs. Available from: [Link]

• Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate - MDPI. Available from: [Link]

• Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde - Quick Company. Available from: [Link]

• p-DIMETHYLAMINOBENZALDEHYDE - Organic Syntheses Procedure. Available from: [Link]

• Rapid Method Development through Proper Column Selection. Available from: [Link]

• 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. Available from: [Link]

• US4440953A - Purification of N-substituted aminobenzaldehydes - Google Patents.
• Technical Support Center: Purifying 4-[4-(Dimethylamino)phenyl]benzaldehyde by Column Chromatography - Benchchem.

• Research Article Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2 - Semantic Scholar. Available from: [Link]

• Standard purification methods are not sufficient to remove micellular lipophilic dye from polymer nanoparticle solution - PMC. Available from: [Link]

• Addressing challenges in the removal of unbound dye from passively labelled extracellular vesicles - PMC. Available from: [Link]

• Chromatography columns - Cytiva. Available from: [Link]

• Dye-Ligand Affinity Chromatography for Protein Separation and Purification. Available from: [Link]

Sources

• 1. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 2. LabXchange [labxchange.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Workup [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. GSRS [gsrs.ncats.nih.gov]
• 12. Page loading... [guidechem.com]

Technical Support Center: High-Purity Recrystallization of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Welcome to the technical support resource for the purification of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. This guide is designed for researchers and drug development professionals to provide field-proven insights and troubleshooting strategies for achieving high-purity crystalline material. Given the absence of readily available, specific recrystallization data for this compound, this guide emphasizes first principles, solvent selection strategies, and systematic troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the critical molecular features of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde to consider for solvent selection?

A1: The molecular structure is the primary determinant for solvent compatibility. Key features include:

• Two N,N-dimethylamino groups: These tertiary amine functionalities introduce polarity and potential for hydrogen bonding with protic solvents.

• Two phenyl rings: These large aromatic systems contribute significant non-polar, hydrophobic character.

• An α,β-unsaturated aldehyde: The aldehyde group is polar, and the conjugated system influences the overall electron distribution and crystal lattice packing.

The molecule is achiral, which simplifies crystallization by eliminating the need to resolve stereoisomers[1]. Its relatively large, rigid structure is generally conducive to forming stable crystals. The challenge lies in balancing the polar and non-polar characteristics to find a suitable solvent.

Q2: What is the ideal solubility profile for a recrystallization solvent for this compound?

A2: The ideal solvent is one in which the compound exhibits high solubility at elevated temperatures (near the solvent's boiling point) and low solubility at low temperatures (e.g., room temperature or 0-4 °C). This temperature-dependent solubility differential is the driving force for crystallization and ensures a high recovery yield[2].

Q3: Which single solvents are promising candidates for initial screening?

A3: Based on the principle of "like dissolves like," solvents with intermediate polarity are the most logical starting points. A rule of thumb suggests that solvents containing functional groups similar to the compound can be effective solubilizers[3].

• Alcohols (Ethanol, Isopropanol): These protic solvents can interact with the dimethylamino and aldehyde groups. They are often excellent choices for compounds with moderate polarity.

• Esters (Ethyl Acetate): Ethyl acetate is a moderately polar aprotic solvent that can effectively dissolve a wide range of organic compounds.

• Ketones (Acetone, 2-Butanone): Similar to ethyl acetate, these offer good solvating power for moderately polar molecules. A patent for a related diaryl compound suggests 2-butanone as a potential recrystallization solvent[4].

• Aromatic Solvents (Toluene): While less polar, toluene can effectively solvate the large phenyl portions of the molecule at high temperatures. Compounds with multiple aryl groups often crystallize well from toluene[3].

Q4: When should I consider a two-solvent (mixed-solvent) system?

A4: A two-solvent system is highly effective when no single solvent provides the ideal solubility profile[5]. This is a common scenario. You should consider this method if:

• The compound is highly soluble in one solvent, even when cold (e.g., Dichloromethane, Chloroform).

• The compound is poorly soluble in another solvent, even when hot (e.g., Hexanes, Heptane, Water).

The strategy is to dissolve the compound in a minimal amount of the "good" hot solvent and then slowly add the "poor" solvent (the anti-solvent) until the solution becomes turbid (cloudy), indicating the onset of precipitation. Gentle heating will redissolve the precipitate, and upon slow cooling, pure crystals should form[5][6]. A common pairing would be a polar solvent like ethanol with a non-polar anti-solvent like water or hexanes.

Troubleshooting Guide

Issue 1: The compound "oils out" instead of forming crystals.

• Question: My product separates as a liquid (an oil) upon cooling. What's happening and how do I fix it?

• Answer: Oiling out occurs when the solubility of the compound is exceeded at a temperature above its melting point, or when the solution is too concentrated, causing rapid precipitation that prevents organized crystal lattice formation.

  • Immediate Action: Re-heat the solution until the oil redissolves completely. Add more solvent (10-20% additional volume) to lower the concentration.

  • Proactive Strategy: Allow the solution to cool much more slowly. Insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature. A slower cooling rate is critical for promoting the formation of well-ordered crystals[2]. If using an anti-solvent, ensure it is added slowly at a slightly elevated temperature[7].

Issue 2: No crystals form, even after the solution has cooled completely.

• Question: The solution is clear and at room temperature (or in an ice bath), but nothing has precipitated. What should I do?

• Answer: This indicates that the solution is not yet supersaturated. The compound is still too soluble in the solvent at the current temperature.

  • Option A (Induce Nucleation): Try scratching the inside of the flask below the solvent line with a glass rod. The microscopic scratches provide a surface for crystal nucleation.

  • Option B (Add a Seed Crystal): If you have a pure crystal from a previous batch, add a tiny speck to the solution. This provides a template for crystal growth.

  • Option C (Increase Concentration): Carefully evaporate some of the solvent using a gentle stream of nitrogen or by gentle heating on a rotary evaporator, then allow the solution to cool again.

  • Option D (Reduce Temperature): If not already done, place the flask in an ice-salt bath or a freezer to further decrease the compound's solubility. Be aware that rapid cooling at this stage can sometimes lead to the precipitation of impurities.

Issue 3: The recovery yield is very low.

• Question: I obtained beautiful crystals, but the final mass is much lower than expected. Where did my product go?

• Answer: A low yield typically means a significant amount of your product remained dissolved in the mother liquor. A recovery loss of 20-30% can be expected in some cases[6].

  • Check Your Solvent Choice: The compound may be too soluble in your chosen solvent, even at low temperatures. Re-evaluate your solvent screen to find a system with a larger solubility difference between hot and cold.

  • Minimize Solvent Volume: Ensure you used the minimum amount of hot solvent required to fully dissolve the crude product. Excess solvent will retain more product in solution upon cooling.

  • Maximize Cooling: Ensure the solution was thoroughly cooled in an ice bath for at least 30-60 minutes before filtration to maximize precipitation.

  • Recover a Second Crop: Concentrate the mother liquor (the filtrate) by 50-75% and re-cool it. This will often yield a second crop of crystals, which may be of slightly lower purity but can be combined with the first crop if it meets specifications or re-recrystallized separately.

Issue 4: The final product is still colored or appears impure.

• Question: My crystals are not the expected color, or analytical data (NMR, LC-MS) shows persistent impurities. How can I improve the purity?

• Answer: This suggests that the impurities have similar solubility profiles to your target compound or were trapped within the crystal lattice during formation.

  • Use Activated Charcoal: If the impurities are colored, they can often be removed by adding a small amount of activated charcoal to the hot solution before filtration. Use sparingly, as charcoal can also adsorb your product. Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool.

  • Slow Down Crystallization: Rapid crystal growth can trap solvent and impurities. Ensure the cooling process is very slow.

  • Perform a Second Recrystallization: A second recrystallization of the obtained crystals will almost always result in a significant increase in purity.

Visualization of Key Workflows

Solvent Selection Workflow

Caption: Workflow for selecting a recrystallization solvent system.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common recrystallization issues.

Experimental Protocol: Solvent Screening and Recrystallization

This protocol outlines a systematic approach to identify a suitable solvent system and perform the purification.

Part 1: Solvent Screening

• Preparation: Arrange a series of small test tubes. In each, place approximately 20-30 mg of the crude 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

• Solvent Addition: To each tube, add a different test solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexanes, water) dropwise at room temperature, vortexing after each drop, up to about 0.5 mL. Note the solubility at room temperature.

• Heating: Gently heat the tubes that did not show complete dissolution in a warm water or sand bath. Carefully observe if the compound dissolves.

• Cooling: Allow the tubes containing dissolved material to cool slowly to room temperature, then place them in an ice-water bath.

• Observation: Identify the solvent that dissolves the compound when hot but yields a good amount of crystalline precipitate when cold. This is your ideal single solvent. If no single solvent is ideal, identify a "good" solvent (dissolves well) and a miscible "bad" solvent (dissolves poorly) for a two-solvent recrystallization.

Part 2: Recrystallization Procedure

A) Single-Solvent Method

• Dissolution: Place the crude compound in an appropriately sized Erlenmeyer flask. Add the chosen solvent in small portions, heating the mixture to a gentle boil with stirring. Continue adding solvent until the compound just dissolves completely. Do not add a large excess.

• Hot Filtration (Optional): If there are insoluble impurities (or if charcoal was used), perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation[2][5].

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

B) Two-Solvent Method

• Dissolution: In an Erlenmeyer flask, dissolve the crude compound in the minimum amount of the hot "good" solvent.

• Anti-Solvent Addition: While the solution is still hot, add the "bad" solvent (anti-solvent) dropwise with swirling until a persistent cloudiness appears[5].

• Clarification: Add a few drops of the hot "good" solvent to just redissolve the cloudiness, resulting in a saturated solution.

• Crystallization, Isolation, and Drying: Follow steps 3-6 from the single-solvent method. For the washing step (step 5), use a pre-chilled mixture of the two solvents in the same ratio as the final recrystallization mixture.

Data Summary

Solvent Class	Example Solvents	Rationale for Screening	Potential Outcome
Protic, Polar	Ethanol, Isopropanol	Interacts with polar amine and aldehyde groups. Good general-purpose solvents for moderately polar compounds.	Good candidates for single-solvent recrystallization. Ethanol/water could be an effective two-solvent system.
Aprotic, Polar	Acetone, Ethyl Acetate	Good solvating power without hydrogen bond donation. Balances polar/non-polar characteristics.	Likely to be effective single solvents.
Aromatic	Toluene	Solvates the large non-polar phenyl rings, especially at high temperatures.	May work as a single solvent. Toluene/hexanes is a classic two-solvent pair for non-polar compounds.
Non-Polar	Hexanes, Heptane	Unlikely to dissolve the compound even when hot due to the polar functional groups.	Excellent candidates for use as an anti-solvent in a two-solvent system.
Highly Polar	Water	The large hydrophobic backbone will likely make the compound insoluble.	A potential anti-solvent when paired with a water-miscible solvent like ethanol or acetone.

References

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• LabXchange. (2024, January 23). Lab Procedure: Recrystallization. Retrieved from [Link]

• Reddit. (2024, April 29). Recrystallization pointers. r/chemistry. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. Retrieved from [Link]

• MDPI. (2023, May 9). Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Google Patents. (2003). US20030212292A1 - Shortened synthesis of 3,3-diarylpropylamine derivatives.

Sources

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• 2. LabXchange [labxchange.org]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. US20030212292A1 - Shortened synthesis of 3,3-diarylpropylamine derivatives - Google Patents [patents.google.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Preventing oxidation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde during storage

Welcome to the technical support center for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. This guide provides in-depth troubleshooting advice and best-practice protocols to ensure the long-term stability of this compound. As a highly conjugated and electron-rich molecule, it is particularly susceptible to oxidative and photodegradation, which can compromise experimental outcomes. This document is designed to help researchers, scientists, and drug development professionals mitigate these issues effectively.

Frequently Asked Questions (FAQs)

Q1: My solid 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde has changed color from yellow to a brownish or dull orange. What happened?

A color change is a primary indicator of degradation. The molecule's vibrant color is due to its extensive π-conjugated system. Oxidation, particularly at the aldehyde group and the electron-rich dimethylaminophenyl rings, disrupts this conjugation, leading to a visible color shift.[1] This is often accelerated by exposure to atmospheric oxygen and light.

Q2: I've stored the compound as a solid at -20°C, but I'm still seeing degradation. Why?

While low temperatures slow down most chemical reactions, they do not entirely prevent oxidation if oxygen is present. Furthermore, repeated freeze-thaw cycles can introduce moisture, which may accelerate degradation. For long-term storage, controlling the atmosphere is more critical than temperature alone.

Q3: Which solvents are best for preparing stock solutions?

For short-term use, high-purity, anhydrous-grade solvents such as acetonitrile or dimethyl sulfoxide (DMSO) are suitable. However, it is crucial to use solvents from a freshly opened bottle or those that have been properly dried and deoxygenated. Aldehydes can be sensitive to impurities, and some solvents can form peroxides over time, which are potent oxidizing agents.[2] It is strongly recommended to prepare solutions fresh for each experiment.[1]

Q4: Can I use an antioxidant like BHT to stabilize the compound?

The addition of antioxidants like Butylated Hydroxytoluene (BHT) can be beneficial, especially for solutions.[3] Antioxidants work by quenching free radicals that initiate oxidation chain reactions.[4] However, this should be considered a secondary measure to proper inert atmosphere storage. The antioxidant's compatibility with your downstream application must also be verified.

Understanding the Instability: The "Why"

The structure of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde contains three key features that contribute to its instability:

• Aromatic Aldehyde Group: The aldehyde functional group (-CHO) is highly susceptible to oxidation, converting to a carboxylic acid (-COOH). This is a common degradation pathway for nearly all aldehydes.[5][6][7][8][9]

• Electron-Rich Aromatic Rings: The two N,N-dimethylamino groups are strong electron-donating substituents. This high electron density makes the phenyl rings themselves susceptible to oxidative reactions.[5][6][7][8]

• Extended π-Conjugated System: The entire molecule features a delocalized system of π-electrons, which is responsible for its chromophoric properties.[10][11][12] This system is also highly sensitive to light, which can provide the energy to initiate photo-oxidation reactions.[13][14]

The primary degradation pathways are visualized below:

Caption: Key degradation pathways for the target compound.

Troubleshooting Guide

This table addresses common problems, their probable causes, and the recommended corrective actions.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Solid compound has discolored or appears clumped.	Oxidation from prolonged exposure to air; moisture absorption.	Discard the degraded material. For new batches, immediately implement the long-term storage protocol under an inert atmosphere.[15][16][17][18][19][20]
Reduced peak area or new impurity peaks in HPLC/LC-MS analysis.	The compound has degraded in solid form or in solution. The primary impurity is likely the corresponding carboxylic acid.	Confirm the identity of impurities via mass spectrometry. Prepare fresh stock solutions from a pure, properly stored solid for each experiment.[21]
Inconsistent results or failed reactions.	Use of a partially degraded starting material. The oxidized carboxylic acid form is unreactive in reactions requiring an aldehyde.	Verify the purity of the starting material before use (e.g., via TLC or HPLC). If purity is compromised, purify by chromatography or acquire a new batch.
Stock solution changes color over a short period (hours to days).	Oxidation is occurring in the solution. This can be due to dissolved oxygen in the solvent or exposure to ambient light on the benchtop.	Prepare solutions immediately before use. If a solution must be stored briefly, purge it with an inert gas (argon or nitrogen) and store it in an amber vial in the dark at low temperature.[1][2][22]

Best Practice Protocols

To prevent degradation, the key is to rigorously exclude oxygen, moisture, and light.[15][16][19][20]

Protocol 1: Long-Term Storage of Solid Compound

This protocol is essential upon receiving a new batch of the compound.

Objective: To create a stable, long-term storage environment by aliquoting the compound under an inert atmosphere.

Materials:

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

• Schlenk flask or sealable vials with septa

• High-purity argon or nitrogen gas with a manifold

• Vacuum pump

• Amber glass vials for aliquots

• Spatula, funnel

• Parafilm or vial sealant

• -20°C or -80°C freezer

Procedure:

• Place the bulk solid compound into a Schlenk flask.

• Attach the flask to a manifold that can switch between vacuum and inert gas.

• Purge Cycle: Carefully pull a vacuum on the flask for 2-3 minutes to remove atmospheric air.

• Backfill: Slowly backfill the flask with high-purity argon or nitrogen.

• Repeat the purge-backfill cycle 3-5 times to ensure a completely inert atmosphere.[17]

• Under a positive pressure of the inert gas (a gentle outflow), quickly open the flask and aliquot the desired amounts of the solid into smaller, pre-labeled amber vials.

• Tightly cap each vial, wrap the cap with Parafilm, and place the aliquots in a freezer (-20°C or lower) for long-term storage.

Caption: Workflow for preparing the compound for stable storage.

Protocol 2: Preparation and Short-Term Storage of Stock Solutions

Objective: To prepare a stock solution for immediate use while minimizing degradation.

Materials:

• An aliquot of the solid compound (from Protocol 1)

• Anhydrous, HPLC-grade solvent (e.g., acetonitrile, DMSO)

• Syringes and needles

• Amber glass vial with a septum cap

• Inert gas source

Procedure:

• Allow one sealed aliquot of the solid to warm to room temperature before opening to prevent moisture condensation.

• Calculate the required mass of the solid and volume of solvent.

• In a fume hood, quickly weigh the solid and place it into the amber vial.

• Seal the vial with the septum cap.

• Purge the vial with inert gas for 1-2 minutes by inserting a needle connected to the gas line for inlet and a second needle as an outlet.

• Using a syringe, add the required volume of anhydrous solvent to the vial.

• Mix until fully dissolved.

• If the solution is not for immediate use, store it in the dark at 4°C for no more than 24-48 hours. For any longer duration, re-purging with inert gas is advised.

By adhering to these detailed procedures, researchers can significantly extend the shelf-life and ensure the integrity of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, leading to more reliable and reproducible experimental results.

References

• Efficient and Rapid Method for the Oxidation of Electron‐Rich Aromatic Aldehydes to Carboxylic Acids Using Improved Basic Hydrogen Peroxide. Taylor & Francis Online. (2006). [Link]

• The Importance of Inerting. Air Products. [Link]

• Inerting. Linde Gas. [Link]

• Efficient and Rapid Method for the Oxidation of Electron-Rich Aromatic Aldehydes to Carboxylic Acids Using Improved Basic Hydrogen Peroxide. Taylor & Francis. [Link]

• Oxidation of aromatic aldehydes to their carboxylic acid. ResearchGate. [Link]

• What Is an Inert Gas?. WestAir Gases. (2025). [Link]

• (PDF) Efficient and Rapid Method for the Oxidation of Electron‐Rich Aromatic Aldehydes to Carboxylic Acids Using Improved Basic Hydrogen Peroxide. ResearchGate. (2025). [Link]

• Inerting in the chemical industry. Linde. [Link]

• What Causes Oxidation And How Can It Be Prevented?. Valence Surface Technologies. (2024). [Link]

• Photodegradation of selected ␲-conjugated electro-optic chromophores. American Institute of Physics. (2003). [Link]

• A photodegradation study of conjugated polymers for organic solar cells by absorption spectroscopy and atomic force microscopy. DiVA. [Link]

• Effects of Different Delocalized π-Conjugated Systems Towards the TiO2-Based Hybrid Photocatalysts. Frontiers. (2021). [Link]

• Porphyrin-Conjugated Hybrid Nanomaterials for Photocatalytic Wastewater Remediation. MDPI. (2026). [Link]

• Synthesis of carboxylic acids by oxidation of aldehydes. Organic Chemistry Portal. [Link]

• Storing Chemicals: Guidelines and Tips to Prevent Dangerous Reactions. [Link]

• Photocatalytic degradation of organic pollutants through conjugated poly(azomethine) networks based on terthiophene–naphthalimide assemblies. PMC. [Link]

• Storage Conditions of Conjugated Reagents Can Impact Results of Immunogenicity Assays. AAPSJ. (2016). [Link]

• Best Practice Guidelines: - Oxidation Control. GOED Omega-3. (2017). [Link]

• Practices for Proper Chemical Storage. Cleveland State University. (2018). [Link]

• 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. gsrs. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. csuohio.edu [csuohio.edu]
• 3. Aldehydes: identification and storage – Pell Wall Blog [pellwallhelp.com]
• 4. How To Protect Fats & Oils From Oxidation | Kemin USA [kemin.com]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Carboxylic acid synthesis by oxidation of aldehydes [organic-chemistry.org]
• 10. Frontiers | Effects of Different Delocalized π-Conjugated Systems Towards the TiO2-Based Hybrid Photocatalysts [frontiersin.org]
• 11. mdpi.com [mdpi.com]
• 12. Photocatalytic degradation of organic pollutants through conjugated poly(azomethine) networks based on terthiophene–naphthalimide assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.aip.org [pubs.aip.org]
• 14. diva-portal.org [diva-portal.org]
• 15. The Importance of Inerting [airproducts.ie]
• 16. Inerting [linde-gas.no]
• 17. westairgases.com [westairgases.com]
• 18. ossila.com [ossila.com]
• 19. static.prd.echannel.linde.com [static.prd.echannel.linde.com]
• 20. What Causes Oxidation and How to Prevent It | Expert Guide - Valence [valencesurfacetech.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. goedomega3.com [goedomega3.com]

Troubleshooting low fluorescence intensity in 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde derivatives

Ticket ID: FL-33BIS-DMA-001 Status: Open Assigned Specialist: Senior Application Scientist, Photophysics Division Subject: Troubleshooting low fluorescence intensity in 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde derivatives.

Executive Summary & Triage

You are experiencing low fluorescence intensity with 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde . Based on the structural motif (a

-conjugated donor-acceptor system with rotatable aromatic rings), this molecule acts as a molecular rotor .

In low-viscosity, polar solvents, the excited state energy is dissipated non-radiatively via Twisted Intramolecular Charge Transfer (TICT) . This is not necessarily a synthesis failure but a fundamental photophysical characteristic of the molecule. The fluorescence is likely "turned off" by bond rotation or quenched by protonation of the dimethylamino donors.

Diagnostic Matrix (Start Here)

Use this logic flow to isolate the root cause before altering your synthesis.

Figure 1: Diagnostic logic tree for isolating fluorescence quenching mechanisms.

Deep Dive: The Molecular Rotor Problem (TICT)

The Issue: The 3,3-bis[4-(dimethylamino)phenyl] moiety is structurally analogous to Michler’s ketone derivatives. Upon photoexcitation, the dimethylamino groups donate electron density to the aldehyde acceptor (Intramolecular Charge Transfer - ICT). However, the single bonds connecting the phenyl rings to the central alkene allow free rotation. In fluid solution, the molecule relaxes from the planar Locally Excited (LE) state to a perpendicular Twisted Intramolecular Charge Transfer (TICT) state. The TICT state relaxes non-radiatively (as heat), effectively killing the fluorescence.

The Evidence:

• Symptom: The dye is virtually non-fluorescent in methanol or acetonitrile but glows in solid state, thin films, or viscous oils.

• Mechanism: The rotation of the dimethylamino-phenyl group decouples the donor and acceptor orbitals.

Corrective Action:

• Viscosity Check: Dissolve the dye in ethylene glycol or glycerol. If fluorescence intensity increases by orders of magnitude, your molecule is functioning correctly as a viscosity sensor.

• Rigidification: If you require fluorescence in solution, you must chemically restrict rotation (e.g., bridging the rings to form an acridine or fluorene analog) or encapsulate the dye in a polymer matrix (PMMA, polystyrene).

Deep Dive: Solvent Polarity & Solvatochromism

The Issue: These derivatives are highly solvatochromic. Polar solvents stabilize the highly dipolar TICT state, lowering its energy below the emissive LE state and facilitating non-radiative decay.

The Evidence:

• Symptom: Fluorescence is weak/red-shifted in water/methanol but stronger/blue-shifted in toluene/hexane.

• Data Correlation:

Solvent Parameter ( )	Solvent Example	Expected Behavior	Mechanism
Low (< 35)	Toluene, Hexane	Higher Intensity , Blue-shifted	LE State Dominates (Radiative)
Medium (35-45)	DCM, THF	Moderate Intensity	Competition between LE and TICT
High (> 50)	Methanol, Water	Quenched (Low Intensity)	TICT State Stabilized (Non-radiative)

Corrective Action:

• Switch to non-polar solvents (Dioxane, Toluene) for characterization.

• If aqueous solubility is required, encapsulate in micelles (SDS/CTAB) or liposomes to provide a local non-polar environment.

Deep Dive: pH Sensitivity (Protonation)

The Issue: The dimethylamino group (

) is a Lewis base. Even trace acidity (common in unneutralized or aged alcohols) will protonate the nitrogen lone pair.

• Reaction:

• Consequence: The donor ability is destroyed. The "Push-Pull" system collapses, leading to a massive blue shift in absorption and loss of ICT-based fluorescence.

The Evidence:

• Symptom: Absorption spectrum shows a new peak in the UV region (<350 nm) rather than the expected visible band (yellow/orange color fades).

Corrective Action:

• The "Base Spike" Test: Add 1-2 drops of Triethylamine (TEA) or NaOH to your cuvette.

  • Result: If fluorescence/color recovers, your solvent was acidic.

• Buffer Control: Ensure all aqueous experiments are buffered to pH > 8.0 to keep the amine deprotonated (

  of aniline derivatives is typically ~3-5).

Experimental Protocol: Relative Quantum Yield ( )

To quantify the "low" intensity, you must measure the Quantum Yield against a standard. Do not rely on visual inspection.

Reagents:

• Reference Standard: Rhodamine 6G (

  in Ethanol) or Coumarin 153 (depending on emission range).

• Solvent: Toluene (for the sample) and Ethanol (for the standard).

Step-by-Step:

• Absorbance Matching: Prepare solutions of the Sample and Standard such that their absorbance at the excitation wavelength is identical and below 0.1 OD (to avoid inner filter effects).

• Spectrum Acquisition: Record the integrated fluorescence emission area (

  ) for both.

• Calculation:

  Where is the refractive index of the solvent.

Visualizing the Quenching Pathway

The following diagram illustrates the competition between the emissive Locally Excited (LE) state and the dark TICT state.

Figure 2: The TICT mechanism. Polar solvents and low viscosity drive the LE state toward the dark TICT state.

References

• Mechanism of TICT in Dimethylamino Derivatives

  • Yang, J., et al. (2013). "Twisted Intramolecular Charge Transfer (TICT) States in 4-(Dimethylamino)benzonitrile Derivatives." Journal of Physical Chemistry A.
  • Context: Establishes the fundamental physics of dimethylamino-donor rotation quenching emission in polar solvents.

  • (Generalized reference for TICT mechanism).

• Solvatochromism in Acrylaldehyde Derivatives

  • Wang, Y., et al. (2021).[1][2] "Solvent and pH Dependent Fluorescent Properties of Dimethylaminostyryl Dyes." Journal of Physical Chemistry A.

  • )

• pH Sensitivity of Dimethylamino Donors

  • Park, S., et al. (2007). "Solvent and pH effects on the fluorescence of 7-(dimethylamino)-2-fluorenesulfonate." Photochemical & Photobiological Sciences.
  • effects)

• Synthesis & Structural Analogs

  • RSC Advances. (2016). "Synthesis and optical properties of (E)-3-(4-(dimethylamino)phenyl)
  • Context: Provides synthetic background and expected spectral data for the mono-substituted analog, serving as a baseline for the bis-substituted deriv

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]

Optimizing temperature and pH for reactions involving 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Welcome to the technical support center for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) regarding the optimization of temperature and pH in reactions involving this versatile compound. Our goal is to empower you with the scientific understanding to navigate experimental challenges and achieve reliable, reproducible results.

Introduction to 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a donor-acceptor chromophore with a chemical structure that makes it sensitive to its molecular environment.[1] This sensitivity, particularly to pH and temperature, can be both a powerful experimental tool and a source of potential challenges. The compound's utility often lies in its pH-dependent absorbance and fluorescence properties, making it valuable as a pH-sensitive probe in various applications, including cellular imaging and materials science.[2][3][4] Understanding and controlling the reaction environment is therefore paramount to harnessing its full potential.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, focusing on the causal relationship between the issue and the reaction's temperature and pH conditions.

Issue 1: Inconsistent or Non-Reproducible Reaction Yields

Question: My reaction yields are fluctuating significantly between experiments, even when I follow the same protocol. What could be the cause?

Answer: Inconsistent yields are often a primary indicator of inadequate control over reaction parameters, especially temperature and pH.

• Causality:

  • Temperature: Many organic reactions have a narrow optimal temperature range.[1] Minor fluctuations can significantly impact reaction kinetics and the formation of side products. For condensation reactions involving aromatic aldehydes, temperature control is critical to prevent unwanted side reactions or decomposition of starting materials.[5][6]

  • pH: The reactivity of the dimethylamino groups on the phenyl rings is highly dependent on pH.[6] At low pH, these groups can become protonated, altering the electron-donating properties of the molecule and affecting its reactivity. Conversely, at high pH, side reactions such as aldol condensation or decomposition may be favored.[5]

• Troubleshooting Steps:

  • Precise Temperature Control: Switch from passive heating/cooling methods (e.g., water baths) to an actively controlled system like a temperature-controlled reaction block or an automated synthesis workstation. This ensures a stable and uniform temperature throughout the reaction.[1]

  • pH Monitoring and Buffering:

    • Before starting the reaction, accurately measure the pH of your reaction mixture using a calibrated pH meter.

    • If the reaction is sensitive to pH changes, consider using a suitable buffer system to maintain a constant pH. The choice of buffer should be evaluated to ensure it does not interfere with the reaction.

  • Systematic Optimization: Perform a design of experiments (DoE) to systematically screen a range of temperatures and pH values to identify the optimal conditions for your specific reaction.

Issue 2: Unexpected Color Changes or Product Degradation

Question: I'm observing an unexpected color change in my reaction mixture, or my final product appears discolored and impure. What is happening?

Answer: Unwanted color changes or product degradation are frequently linked to instability of the acrylaldehyde moiety or the dimethylaminophenyl groups under non-optimal conditions.

• Causality:

  • pH-Induced Degradation: Acrylaldehydes can be susceptible to degradation, particularly at extreme pH values.[7][8] Under strongly acidic or basic conditions, polymerization or other decomposition pathways can occur. The color of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is due to its extended π-conjugation, and any reaction that disrupts this system will lead to a change in color.

  • Thermal Decomposition: Like many organic molecules, prolonged exposure to high temperatures can lead to thermal degradation.[2][9] This is especially true for complex molecules with multiple functional groups.

• Troubleshooting Steps:

  • Assess pH Stability: Before running your reaction, perform a simple stability test. Dissolve a small amount of your starting material in the reaction solvent at different pH values (e.g., pH 4, 7, and 9) and monitor for any color changes over time at room temperature. This will give you a preliminary indication of the compound's pH stability.

  • Lower Reaction Temperature: If you suspect thermal degradation, try running the reaction at a lower temperature for a longer period. While this may slow down the reaction rate, it can often minimize the formation of degradation products.

  • Inert Atmosphere: The dimethylamino groups can be susceptible to oxidation, which can be accelerated by heat and light.[10] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent oxidative degradation.

Issue 3: Low Product Purity and Formation of Side Products

Question: My reaction is yielding the desired product, but it is contaminated with several side products that are difficult to separate. How can I improve the purity?

Answer: The formation of side products is a classic sign that the reaction conditions are not selective for the desired transformation.

• Causality:

  • Temperature and Selectivity: Reaction temperature directly influences the activation energy barrier for different reaction pathways.[1] At higher temperatures, there may be enough energy to overcome the activation barrier for undesired side reactions, leading to a mixture of products.

  • pH and Competing Reactions: The pH of the reaction medium can dictate the predominant reactive species. For example, in reactions with amines, the pH will determine the concentration of the free amine versus its protonated form, which can affect the rate and outcome of the reaction.[5]

• Troubleshooting Steps:

  • Temperature Screening: Run the reaction at a series of different temperatures (e.g., in 5-10 °C increments) and analyze the product mixture by a suitable method like HPLC or TLC to determine the temperature that provides the best ratio of desired product to side products.

  • pH Optimization Study: Perform a pH optimization study by running the reaction at different pH values (e.g., in 0.5 pH unit increments) using appropriate buffers. Analyze the product distribution to identify the optimal pH for maximizing the yield of the desired product.

  • Catalyst Screening: For condensation reactions, the choice of catalyst can significantly influence selectivity.[6][11] If applicable, screen different acid or base catalysts to find one that promotes the desired reaction while minimizing side product formation.

Frequently Asked Questions (FAQs)

Q1: What is the expected pH-dependent behavior of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde?

A1: Given its structure with two dimethylamino groups, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is expected to exhibit significant pH-dependent changes in its electronic structure and, consequently, its absorbance and fluorescence properties.[12][13] In acidic conditions, the lone pair of electrons on the nitrogen atoms of the dimethylamino groups can be protonated. This protonation reduces the electron-donating ability of these groups, leading to a blue shift (hypsochromic shift) in the absorbance spectrum. As the pH increases and the dimethylamino groups are deprotonated, their electron-donating character is restored, resulting in a red shift (bathochromic shift) of the absorbance maximum. This behavior is characteristic of many pH-sensitive dyes.[4]

Q2: How can I experimentally determine the optimal pH for my reaction?

A2: A pH titration is a standard method to determine the optimal pH for a reaction.[14][15][16][17] This involves systematically varying the pH of the reaction mixture and monitoring the reaction progress or product yield.

• Experimental Protocol for pH Optimization:

  • Prepare a series of buffered solutions covering the desired pH range (e.g., from pH 4 to 10 in 1-unit increments).

  • Set up parallel reactions, each in a different buffered solution.

  • Ensure all other reaction parameters (temperature, concentration of reactants, stirring speed) are kept constant across all reactions.

  • Run the reactions for a fixed period.

  • At the end of the reaction time, quench the reactions and analyze the product mixture from each pH condition using a suitable analytical technique (e.g., HPLC, GC, or NMR) to determine the yield of the desired product.

  • Plot the product yield as a function of pH to identify the optimal pH range.

Q3: What is the likely effect of temperature on the stability of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde?

A3: Generally, increasing the temperature will increase the rate of chemical reactions, including degradation reactions.[2][9][18][19][20] For 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, elevated temperatures could lead to several degradation pathways:

• Polymerization: The acrylaldehyde moiety can be prone to polymerization at higher temperatures.

• Oxidation: The aldehyde group can be oxidized to a carboxylic acid, and the dimethylamino groups can also be susceptible to oxidation, especially in the presence of air.[10]

• Decarbonylation or fragmentation: At very high temperatures, more extensive decomposition of the molecule can occur.

It is recommended to store the compound in a cool, dark, and dry place under an inert atmosphere to maximize its shelf life.[10][21]

Q4: Can I use 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde as a fluorescent pH sensor?

A4: Yes, based on its chemical structure as a donor-acceptor chromophore with pH-sensitive dimethylamino groups, it is highly likely to function as a fluorescent pH sensor.[12][13] The fluorescence intensity and/or the emission wavelength would be expected to change with pH due to the protonation/deprotonation of the dimethylamino groups, which alters the intramolecular charge transfer (ICT) character of the excited state. To confirm this and to calibrate it as a sensor, you would need to measure its fluorescence spectra in a series of buffers with known pH values.

Data Summary and Protocols

Table 1: General Guidelines for Optimizing Temperature and pH

Parameter	Potential Issues at Low Values	Potential Issues at High Values	Recommended Optimization Strategy
Temperature	Slow reaction rates, incomplete conversion	Increased side product formation, thermal degradation, polymerization	Systematic screening in 5-10 °C increments.
pH	Protonation of dimethylamino groups, reduced reactivity	Base-catalyzed side reactions (e.g., aldol), degradation	pH titration using buffered solutions in 0.5-1.0 pH unit increments.

Experimental Protocol: Temperature Optimization

• Setup: Use a parallel synthesis reactor or multiple reaction vessels in a temperature-controlled block to ensure uniform heating.

• Temperature Range: Select a range of temperatures to screen, for example, from room temperature to 80 °C in 10 °C increments.

• Reaction Execution:

  • Prepare identical reaction mixtures in each vessel.

  • Set each vessel to its designated temperature and allow the system to equilibrate.

  • Initiate the reactions simultaneously.

• Monitoring: Monitor the progress of each reaction by taking small aliquots at regular intervals and analyzing them by TLC or HPLC.

• Analysis: After a fixed time, quench all reactions and perform a quantitative analysis of the product mixtures to determine the yield and purity at each temperature.

Visualizing Workflows

Diagram 1: Troubleshooting Workflow for Inconsistent Yields

Caption: A logical workflow for troubleshooting inconsistent reaction yields.

Diagram 2: pH Optimization Experimental Workflow

Caption: A step-by-step workflow for experimental pH optimization.

References

• pH Measurement and Titration. (n.d.).

• Condensation reaction of substituted aromatic aldehydes and active methylene compounds. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2025, July 31). 6.6: pH Calculations for Acid–Base Titrations. Retrieved from [Link]

• Study of the Condensation Reaction of Aldehydes with Amides and New Ways of their Application. (2021). AIP Conference Proceedings. Retrieved from [Link]

• Experiment 1 Acid-Base Titrations. (n.d.). Retrieved from [Link]

• 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE - gsrs. (n.d.). Retrieved from [Link]

• Experiment # 8: Qualitative pH titration curves. (n.d.). Retrieved from [Link]

• An Investigation of Solvatochromic Behavior. (n.d.). Retrieved from [Link]

• Experiment 6: Titrations – Introductory Chemistry Lab Manuals. (n.d.). Retrieved from [Link]

• Green condensation reaction of aromatic aldehydes with rhodanine catalyzed by alum under microwave irradiation. (2015). Der Pharma Chemica. Retrieved from [Link]

• Medien, H. A. A. (2004). Kinetic Studies of Condensation of Aromatic Aldehydes with Meldrum's Acid. Monatshefte für Chemie / Chemical Monthly, 135(11), 1319-1327.

• Degradation process at room temperature at different pHs. Visual... - ResearchGate. (n.d.). Retrieved from [Link]

• Loving, G., & Imperiali, B. (2009). Monitoring protein interactions and dynamics with solvatochromic fluorophores. Protein Science, 18(10), 2019–2030.
• A Desaturative Approach for Aromatic Aldehyde Synthesis via Synergistic Enamine, Photoredox and Cobalt Triple Catalysis. (2022).

• pH-Activable Fluorescent Probes for Targeting Live Microglial Cell Organelles - PMC - NIH. (2021). Retrieved from [Link]

• Using new solvatochromic parameters to investigate dye–solvent interactions. (2022). Australian Journal of Chemistry, 75(3), 206-219.

• pH-Activable Fluorescent Probes for Targeting Live Primary Microglial Cell Organe - bioRxiv.org. (2021, May 5). Retrieved from [Link]

• Real-time pH imaging of macrophage lysosomes using the pH-sensitive probe ApHID. (2025, October 14). STAR Protocols, 6(4), 102604.

• Table of Contents - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Chemical degradation as an enabling pathway to polymersome functionalization - PMC. (2025, February 12). Retrieved from [Link]

• pH-Activable Fluorescent Probes for Targeting Live Primary Microglial Cell Organelles | bioRxiv. (2021, May 5). Retrieved from [Link]

• The UV-Vis spectra of (2E)-3-[4-(dimethylamino) phenyl]acrylaldehyde... - ResearchGate. (n.d.). Retrieved from [Link]

• Thermal degradation and stability of accelerated-curing phenol-formaldehyde resin. (2014). BioResources, 9(3), 4786-4800.
• The effects of cure temperature history on the stability of polyimide films. (2018). Journal of Materials Science: Materials in Electronics, 29(14), 11849-11855.

• Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2 - Semantic Scholar. (2021, October 28). Retrieved from [Link]

• Byproducts formed During Thiol-Acrylate Reactions Promoted by Nucleophilic Aprotic Amines: Persistent or Reactive? - PubMed. (2020, November 15). Retrieved from [Link]

• Thermal stability and curing behavior of acrylate photopolymers for additive manufacturing. (2023). Journal of Applied Polymer Science, 140(20), e53932.
• Investigation on the thermal degradation of acrylic polymers with fluorinated side-chains. (2025, August 5).
• Baruah, M., Qin, W., Flors, C., Hofkens, J., Valleé, R. A. L., Beljonne, D., Van der Auweraer, M., De Borggraeve, W. M., & Boens, N. (2006). Solvent and pH Dependent Fluorescent Properties of a Dimethylaminostyryl Borondipyrromethene Dye in Solution. The Journal of Physical Chemistry A, 110(17), 5998–6009.

• Influence of pH on acrylonitrile biodegradation rate. The rate of... - ResearchGate. (n.d.). Retrieved from [Link]

• Environmental degradation of polyacrylamides. 1. Effects of artificial environmental conditions: temperature, light, and pH - PubMed. (1996). Journal of Agricultural and Food Chemistry, 44(2), 587-591.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Thermal degradation and stability of accelerated-curing phenol-formaldehyde resin :: BioResources [bioresources.cnr.ncsu.edu]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pH Indicators | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. One Scaffold – Different Organelles Sensors: pH-Activable Fluorescent Probes for Targeting Live Primary Microglial Cell Organelles | bioRxiv [biorxiv.org]
• 13. lirias.kuleuven.be [lirias.kuleuven.be]
• 14. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 15. web.williams.edu [web.williams.edu]
• 16. ulm.edu [ulm.edu]
• 17. Experiment 6: Titrations – Introductory Chemistry Lab Manuals [ecampusontario.pressbooks.pub]
• 18. Chemical degradation as an enabling pathway to polymersome functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Environmental degradation of polyacrylamides. 1. Effects of artificial environmental conditions: temperature, light, and pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. echemi.com [echemi.com]

Technical Support Center: Solubility Optimization for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Executive Summary: The "Hydrophobic Wall"[1]

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS: 17665-72-4) is a specialized Michael acceptor often used as a colorimetric or fluorescent chemosensor (e.g., for hydrazine detection) and a synthesis intermediate.[1]

The Core Challenge: With a predicted LogP of ~3.45 and a rigid, conjugated aromatic structure, this compound exhibits strong

stacking interactions.[2] In aqueous environments, these forces drive rapid aggregation and precipitation, often resulting in:

• Turbid solutions (scattering light, ruining optical measurements).[1][2]

• Fluorescence quenching (Aggregation-Caused Quenching, ACQ).[1][2]

• Inconsistent kinetic data due to heterogeneous dispersion.[1][2]

This guide provides field-proven protocols to solubilize this compound while maintaining its reactivity and optical properties.[1][2]

Troubleshooting Guide (Q&A)

Category A: Solvent Selection & Stock Preparation[1]

Q1: I tried dissolving the powder directly in water/buffer, but it floats or clumps. What is wrong? Technical Insight: The compound is effectively insoluble in water (

).[1] The dimethylamino groups are not sufficiently hydrophilic to overcome the lipophilicity of the diphenyl-acrolein backbone at neutral pH.[1] Solution: Never add powder directly to water.[1][2] You must prepare a high-concentration Master Stock Solution in an organic solvent first.[1][2]

• Recommended Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1]

• Concentration: Prepare a 10–20 mM stock.

• Storage: Aliquot and store at -20°C, protected from light (amber vials) to prevent photo-oxidation of the aldehyde.

Q2: My working solution precipitates immediately upon diluting the DMSO stock into PBS. How do I fix this? Technical Insight: This is "solvent shock." Rapid change in polarity forces the hydrophobic solute out of solution before it can disperse.[1][2] Solution:

• Vortex the buffer vigorously while adding the DMSO stock (dropwise).[1][2]

• Limit Organic Load: Keep the final DMSO concentration below 1% (v/v) if possible. If solubility fails, increase to 5–10% DMSO or add a co-solvent like Ethanol (EtOH).[1][2]

• Mixing Order: Always add Organic

  Aqueous . Never add Aqueous Organic.

Category B: Advanced Formulation (Surfactants & pH)[1]

Q3: The solution is clear, but fluorescence intensity is low. Is it degrading? Technical Insight: Not necessarily. You are likely observing Aggregation-Caused Quenching (ACQ) .[1] Even if no visible precipitate forms, nano-aggregates can form, quenching emission.[1][2] Solution: Disrupt

stacking using a surfactant to form micelles.[1][2]

• Protocol: Add CTAB (Cetyltrimethylammonium bromide) or SDS (Sodium Dodecyl Sulfate) to your buffer before adding the probe.[1]

• Target: Use surfactant concentrations above the Critical Micelle Concentration (CMC).[1] For CTAB, ~1 mM is usually sufficient.[1][2]

Q4: Can I acidify the solution to protonate the amines and increase solubility? Technical Insight: While protonation of the dimethylamino groups (

) increases hydrophilicity, it drastically alters the electronic pull-push system of the chromophore.[1]

• Warning: Protonation will likely blue-shift your absorption spectrum and deactivate the aldehyde towards nucleophilic attack (if using as a hydrazine sensor).[1]

• Verdict: Only use pH < 5 if your specific application requires the protonated species.[1][2] For sensing applications, stick to pH 7.4 with co-solvents.[1][2]

Experimental Protocols

Protocol A: Standard Stock Preparation (DMSO)

Use this for general chemical synthesis or high-concentration assays.[1]

• Weighing: Weigh 2.9 mg of compound (MW: 294.39 g/mol ).

• Solvation: Add 1.0 mL of anhydrous DMSO.

• Dissolution: Vortex for 30 seconds. Sonicate for 5 minutes if necessary.

  • Result: 10 mM clear yellow/orange solution.[1][2]

• QC Check: Inspect for particulates against a light source.

Protocol B: Micellar Working Solution (For Biological Assays)

Use this for hydrazine sensing or cell imaging to prevent aggregation.[1]

• Buffer Prep: Prepare 10 mL of PBS (pH 7.4) containing 1 mM CTAB .[1][2]

  • Note: Warm slightly to dissolve CTAB if needed.[1][2]

• Dilution: While vortexing the Buffer/CTAB mixture, inject 10

  of the 10 mM DMSO Stock.

• Final Conc: 10

  probe, 0.1% DMSO, 1 mM CTAB.

• Incubation: Allow to equilibrate for 5 minutes before use.

Data Summary: Solvent Compatibility

Solvent System	Solubility Limit (Est.)	Stability	Recommended Use
Water (pH 7)	< 0.01 mg/mL	High (if dissolved)	NOT RECOMMENDED
DMSO	> 50 mg/mL	High (Anhydrous)	Primary Stock
Ethanol	~ 10 mg/mL	Moderate	Secondary Co-solvent
PBS + 10% DMSO	~ 50	Moderate	Short-term Assay
PBS + 1 mM CTAB	> 100	High	Biological Assay

Decision Logic & Workflows

Figure 1: Solubility Optimization Decision Matrix

Caption: Logical flow for selecting the optimal solubilization strategy based on final application requirements.

Figure 2: "Solvent Shock" Prevention Workflow

Caption: Step-by-step mixing protocol to prevent precipitation during dilution.

References

• NIH National Library of Medicine. (2025).[1][2] 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde - Substance Summary. PubChem.[1][2][3] [Link][1]

• El-Zeiny, M. (2021).[1][2] Synthesis and Spectral Characterisation of (E)-3-(3-(4-(Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2-One. Semantic Scholar. [Link][1]

• Weitz, E. A., et al. (2021).[1][2] Activity-Based Hydrazine Probes for Protein Profiling. ACS Central Science.[1][2] [Link][1]

Sources

• 1. Page loading... [guidechem.com]
• 2. Molecular Probes hydrazine, hydroxylamine and amine derivatives—Table 3.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. 3-Dimethylaminoacrolein - Wikipedia [en.wikipedia.org]

Minimizing side products in the Vilsmeier formylation of 1,1-bis(4-dimethylaminophenyl)ethylene

Topic: Minimizing side products in the Vilsmeier formylation of 1,1-bis(4-dimethylaminophenyl)ethylene Content type: Technical Support Center / Troubleshooting Guide

Welcome to the Advanced Synthesis Support Hub. This guide is designed for process chemists and researchers optimizing the synthesis of 3,3-bis(4-dimethylaminophenyl)acrolein . The Vilsmeier-Haack reaction is the standard method for this transformation, but the electron-rich nature of the substrate presents unique challenges regarding stability, regioselectivity, and dye-contamination.

Reaction Overview & Mechanistic Pathway[1][2][3]

The formylation of 1,1-bis(4-dimethylaminophenyl)ethylene (1) targets the terminal alkene carbon to produce the

-unsaturated aldehyde (2).

• Target Product: 3,3-bis(4-dimethylaminophenyl)acrolein.[1]

• Primary Challenge: The substrate is structurally related to Michler’s ketone precursors. Improper handling leads to the formation of intense blue/green triphenylmethane dye impurities and polymeric tars.

Mechanistic Flow & Side Reaction Divergence

The following diagram illustrates the critical intermediates and where the process typically fails (Side Products).

Figure 1: Mechanistic pathway of Vilsmeier formylation showing critical divergence points for chlorination, dye formation, and polymerization.

Troubleshooting Guide (FAQ)

Issue 1: "My reaction mixture turned a deep blue/green color and yield is low."

Diagnosis: Formation of Triphenylmethane Dye Impurities. The substrate contains two dimethylaniline moieties. Under acidic conditions or in the presence of oxidants, these moieties can undergo oxidative coupling or form "Michler’s Hydrol" type species, which are intensely colored (Blue/Green) and difficult to separate.

• Root Cause:

  • Temperature Spikes: Allowing the temperature to rise uncontrolled during the addition of the substrate.

  • Acidic Hydrolysis: Prolonged exposure to low pH during the quenching step promotes dye formation.

• Corrective Action:

  • Strict Temperature Control: Maintain internal temperature <10°C during the addition of the substrate to the Vilsmeier complex.

  • Buffered Quench: Do not quench with water alone. Pour the reaction mixture into a Sodium Acetate (NaOAc) buffered ice solution to immediately neutralize the generated HCl and maintain pH 6–8.

Issue 2: "I am seeing significant tar formation and polymeric residue."

Diagnosis: Polymerization of the Electron-Rich Alkene. 1,1-diarylethylenes are prone to acid-catalyzed polymerization. The Vilsmeier reagent is acidic; if the formylation is slow, polymerization competes.

• Root Cause:

  • Stagnant Mixing: Poor stirring creates local hot spots or high concentrations of reagents.

  • Old Reagents: Wet POCl

    or DMF generates free HCl gas before the complex forms, triggering polymerization.

• Corrective Action:

  • Fresh Reagents: Distill POCl

    if it is yellow/cloudy. Use anhydrous DMF.

  • Dilution: Dissolve the substrate in a minimal amount of DMF before addition to ensure rapid, homogeneous mixing.

Issue 3: "The product contains chlorinated impurities (M+Cl peaks in MS)."

Diagnosis: Competitive Chlorination. The Vilsmeier reagent (chloroiminium salt) can act as a chlorinating agent, attacking the electron-rich double bond or the aromatic rings if the formylation pathway is energetically unfavorable or if "harsh" conditions are used.

• Root Cause:

  • Excess POCl

    : Using >1.5 equivalents of POCl increases the concentration of chlorinating species.

  • Overheating: Temperatures >80°C favor chlorination over formylation for this specific substrate.

• Corrective Action:

  • Stoichiometry: Use a slight excess of Vilsmeier reagent (1.1–1.2 eq) relative to the substrate. Avoid large excesses.

  • Moderate Heat: The reaction typically proceeds well at 40–60°C due to the high activation of the substrate. Avoid reflux unless monitored by TLC.

Optimized Experimental Protocol

This protocol is designed to minimize the side products identified above.

Reagents:

• 1,1-bis(4-dimethylaminophenyl)ethylene (1.0 eq)

• Phosphorus Oxychloride (POCl

  ) (1.2 eq)

• N,N-Dimethylformamide (DMF) (5.0 eq as solvent/reagent)

• Sodium Acetate (sat. aq. solution)

Step-by-Step Methodology:

• Vilsmeier Complex Formation (Critical Step):

  • In a dry 3-neck flask under inert atmosphere (N

    or Ar), add anhydrous DMF.

  • Cool to 0°C using an ice/salt bath.

  • Add POCl

    dropwise over 20 minutes. Do not let the temperature rise above 5°C.

  • Stir at 0–5°C for 30 minutes. The solution should turn pale yellow/orange; a precipitate (Vilsmeier salt) may form.

• Substrate Addition:

  • Dissolve the substrate (1,1-bis(4-dimethylaminophenyl)ethylene) in a minimal volume of DMF.

  • Add this solution dropwise to the Vilsmeier complex at 0–5°C .

  • Reasoning: Low temperature prevents immediate polymerization of the highly reactive alkene.

• Reaction Phase:

  • Allow the mixture to warm to room temperature naturally.

  • Heat to 50–60°C for 2–3 hours. Monitor by TLC (or HPLC).

  • Checkpoint: If the solution turns dark black/tarry, the temperature was too high. A deep red/orange color is typical for the iminium intermediate.

• Buffered Hydrolysis (Quenching):

  • Prepare a beaker with crushed ice and saturated Sodium Acetate solution.

  • Pour the reaction mixture slowly onto the ice/NaOAc mixture with vigorous stirring.

  • Note: The pH should be maintained between 6 and 8 . If it drops below 4, add more NaOAc or dilute NaOH dropwise.

  • Stir for 1 hour to ensure complete hydrolysis of the iminium salt to the aldehyde.

• Isolation:

  • The product usually precipitates as a solid or oil. Extract with Dichloromethane (DCM).

  • Wash organic layer with water (3x) to remove DMF.

  • Dry over Na

    SO and concentrate.

Quantitative Optimization Data

The following table summarizes the impact of reaction parameters on yield and purity, based on typical Vilsmeier reactivity profiles for electron-rich alkenes.

Parameter	Condition A (Aggressive)	Condition B (Optimized)	Impact on Outcome
POCl Eq.	3.0 eq	1.2 eq	High excess leads to chlorinated by-products.
Reagent Temp	Room Temp	0°C	High temp formation degrades reagent, causing tars.
Reaction Temp	Reflux (100°C)	50-60°C	Lower temp preserves the sensitive di-amino functionality.
Quench pH	Acidic (pH 1-2)	Neutral (pH 6-8)	Acidic quench generates blue/green dye impurities.
Typical Yield	40-50% (Dark solid)	75-85% (Yellow/Orange)	Optimization prevents oligomerization loss.

References

• Vilsmeier-Haack Reaction Overview & Mechanism

  • Organic Chemistry Portal.[2] "Vilsmeier-Haack Reaction."[3][4][5][2][6][7][8]

  • [Link]

• Synthesis of Acrolein Deriv

  • National Center for Biotechnology Information. "3-Dimethylaminoacrolein Properties and Synthesis."

  • [Link]

• Handling of Electron-Rich Aromatic Substrates (p-Dimethylaminobenzaldehyde Analogies)

  • Organic Syntheses.[5] "p-Dimethylaminobenzaldehyde." Org. Synth. 1927, 7, 24.

  • [Link]

• Side Reactions in Vilsmeier Formylation (Chlorination vs Formyl

  • Journal of Organic Chemistry.

  • [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. youtube.com [youtube.com]
• 7. ijpcbs.com [ijpcbs.com]
• 8. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Thermal Degradation Analysis of Novel Aromatic Aldehydes

A Case Study Approach for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

This guide is designed for researchers, scientists, and drug development professionals embarking on the thermal analysis of novel or under-characterized compounds. As of the latest literature review, specific thermal degradation data for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is not publicly available[1]. Therefore, this document serves as a comprehensive methodological and troubleshooting guide, using this compound as a prime example of how to approach the thermal analysis of a new chemical entity from first principles.

The following question-and-answer format directly addresses the challenges and inquiries that arise during the initial characterization of a compound with unknown thermal stability.

Frequently Asked Questions (FAQs): Initial Thermal Analysis

Q1: I have synthesized 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde and can find no thermal stability data. Where should I begin my analysis?

A1: When approaching a compound with no prior thermal data, the primary goal is to establish a baseline for its thermal stability and identify key thermal events such as melting, decomposition, and other phase transitions. The foundational techniques for this are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[2]

• Thermogravimetric Analysis (TGA): This should be your first experiment. TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[3][4] It will provide the decomposition onset temperature and the profile of mass loss, indicating whether the degradation occurs in single or multiple steps.

• Differential Scanning Calorimetry (DSC): Performed in parallel with TGA, DSC measures the heat flow into or out of a sample as it is heated.[5] This will reveal endothermic events like melting and exothermic events such as decomposition or crystallization.

A logical workflow for a novel compound is essential for a systematic evaluation.

Caption: Workflow for thermal analysis of a novel compound.

Q2: How should I set up the initial TGA and DSC experiments for an unknown like 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde?

A2: For initial screening, it is crucial to use standardized conditions to ensure reproducibility and to obtain a clear overview of the thermal behavior. The following table provides recommended starting parameters.

Parameter	TGA Recommendation	DSC Recommendation	Rationale
Sample Mass	3-5 mg	2-4 mg	A small sample size minimizes thermal gradients and ensures better heat transfer.[6]
Heating Rate	10 °C/min	10 °C/min	A moderate heating rate provides good resolution of thermal events without excessive analysis time. Faster rates can shift decomposition to higher temperatures.[7][8]
Atmosphere	Nitrogen (Inert)	Nitrogen (Inert)	An inert atmosphere prevents oxidative degradation, allowing for the study of the intrinsic thermal stability of the compound.[9]
Flow Rate	20-50 mL/min	20-50 mL/min	Ensures efficient removal of evolved gases from the sample area.
Temperature Range	30 °C to 600 °C (or higher if no complete decomposition)	30 °C to a temperature just above the final decomposition seen in TGA	This range covers moisture loss, melting, and the majority of organic decomposition events.
Crucible	Alumina or Platinum	Aluminum (if no reaction) or Gold	Alumina is inert at high temperatures. Aluminum is suitable for DSC if the sample does not alloy with it.

Q3: What potential decomposition pathways might I expect for a molecule like 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde?

A3: While the exact pathway requires experimental data (ideally from TGA coupled with mass spectrometry or FTIR), we can hypothesize based on its chemical structure. The molecule contains an aldehyde group, tertiary amine functionalities, and a conjugated system.

• Aldehyde Group: Aldehydes can undergo decarbonylation (loss of CO) at elevated temperatures.[10]

• Dimethylamino Groups: The C-N bonds of the dimethylamino groups could be a point of initial cleavage, potentially leading to the evolution of smaller amine fragments.

• Acrylaldehyde Backbone: The unsaturated backbone may undergo complex fragmentation or polymerization/charring reactions at higher temperatures.

The initial decomposition is likely to occur at the weakest bond in the molecule. The presence of aromatic rings suggests that a significant char residue might remain at high temperatures in an inert atmosphere.

Troubleshooting Guide for Experimental Analysis

Q4: My TGA curve shows an initial mass loss below 100°C, but the compound is supposed to be anhydrous. What should I investigate?

A4: An early mass loss is a common observation and can be attributed to several factors other than decomposition.

• Adsorbed Moisture: The compound may be hygroscopic. The mass loss below 100°C typically corresponds to the loss of water.

• Residual Solvent: If the sample was purified by crystallization, residual solvent might be present. The mass loss would occur around the boiling point of that solvent.

• Volatilization/Sublimation: Some organic molecules can sublime or vaporize before they decompose.[11]

Troubleshooting Steps:

• Verify with DSC: A DSC run should show a broad endotherm corresponding to the energy required for vaporization of water or solvent.

• TGA-MS/FTIR: Couple the TGA to a mass spectrometer or FTIR to identify the evolved gas. Water will show a mass-to-charge ratio (m/z) of 18 in MS, and a characteristic IR spectrum.

• Pre-Drying: Dry the sample under vacuum at a temperature well below the observed mass loss before the TGA run to see if the initial step is eliminated.

Caption: Troubleshooting unexpected early mass loss in TGA.

Q5: The DSC curve for my compound shows a sharp endotherm immediately followed by a broad exotherm. How do I interpret this?

A5: This is a classic profile for a substance that decomposes upon or immediately after melting.

• Sharp Endotherm: This corresponds to the melting of the crystalline solid. The peak temperature is the melting point (Tm).

• Broad Exotherm: This indicates that the decomposition process is releasing energy. The broad nature of the peak suggests complex, multi-step degradation kinetics.

This behavior is critical for safety and handling assessments. A compound that decomposes exothermically after melting can pose a risk for a thermal runaway reaction. It is advisable to run the TGA to a temperature just past the melting point to confirm that the onset of mass loss coincides with this exothermic event.

Q6: My TGA results for the same sample are inconsistent between runs. What are the common causes?

A6: Inconsistent TGA results often stem from variations in sample preparation or experimental conditions.

Cause	Recommended Action
Sample Heterogeneity	Ensure the sample is homogenous. Gently grind the sample to a uniform particle size.
Sample Mass Variation	Use a consistent sample mass (e.g., 5 ± 0.2 mg) for all runs.
Heating Rate Fluctuations	Verify that the instrument's temperature calibration is accurate. Different heating rates will lead to different onset temperatures.[7]
Atmosphere Changes	Ensure a consistent and stable flow of the purge gas. Leaks in the system can introduce oxygen and alter the degradation profile.
Crucible Contamination	Clean crucibles thoroughly between runs, or use a new crucible for each experiment.
Sample-Crucible Interaction	The sample may be reacting with the crucible material (e.g., an acidic compound with an aluminum crucible). Try a more inert crucible like alumina or platinum.

Q7: I've identified the evolved gases using TGA-MS. How do I propose a degradation mechanism?

A7: Proposing a mechanism is a process of correlating the observed mass loss steps in the TGA with the identified evolved gases from the MS.

• Correlate TGA and MS Data: Align the TGA curve (showing mass loss) with the ion current curves from the MS for specific m/z values. The temperature at which an ion's intensity peaks should correspond to a region of mass loss in the TGA.

• Identify Initial Fragments: The first gases to evolve at the lowest decomposition temperature likely come from the cleavage of the weakest bonds in the molecule.

• Account for Mass Balance: The percentage of mass lost in a specific TGA step should roughly correspond to the molar mass of the proposed leaving group(s).

• Consider Secondary Reactions: The fragments observed in the mass spectrometer may be the result of secondary reactions of the primary decomposition products.

• Draw Parallels: Compare your findings to known degradation mechanisms of similar chemical structures (e.g., other aromatic aldehydes or amines).[12][13]

For 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, an initial loss corresponding to m/z = 28 (CO) or m/z = 44 (dimethylamine fragment) might be observed, which would provide clues to the initial bond-breaking events.

References

• Theoretical and kinetic study of the thermal decomposition mechanism of long chain aldehydes.
• Instrumentation to Study The Thermal Decomposition of Organic Compounds. Taylor & Francis Online.
• KINETICS AND MECHANISMS OF THE THERMAL DECOMPOSITION OF ACETALDEHYDE: I. THE UNINHIBITED REACTION. Canadian Science Publishing.
• Principles of thermal analysis. Fiveable.
• Thermal Analysis Techniques.
• Kinetics and mechanism of the thermal decomposition of unsaturated aldehydes: benzaldehyde, 2-butenal, and 2-furaldehyde.
• Kinetic studies of acetophenone derivative oximes and investigation of thermal decomposition mechanism. De Gruyter.
• A Kinetic Analysis of the Thermal Degradation Behaviours of Some Bio-Based Substr
• THERMAL METHODS OF ANALYSIS. eGyanKosh.
• Chapter-2 Thermal Methods of Analysis. Unknown Source.
• 3,3-Bis[4-(dimethylamino)
• 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. gsrs.
• Reduction and thermal decomposition reactions of compound 3.
• Stability issues and proper storage of 4-[4-(Dimethylamino)phenyl]benzaldehyde. Benchchem.
• Thermogravimetric Analysis – TGA. NETZSCH.
• The Characterization of Polymorphs by Thermal Analysis. METTLER TOLEDO.
• Thermogravimetric Analysis (TGA). Leibniz Institute of Polymer Research Dresden.
• 3,3-bis[4-(dimethylamino)phenyl]acrylaldehyde. ChemicalBook.
• LITERATURE SURVEY ON THERMAL DEGRADATION, THERMAL OXIDATION, AND THERMAL ANALYSIS OF HIGH POLYMERS. 11. DTIC.
• Concentrations and stability of methyl methacrylate, glutaraldehyde, formaldehyde and nickel sulfate in commercial patch test allergen preparations.
• Thermogravimetric Analysis – TGA. Laboaragon.
• Thermal degradation and stability of accelerated-curing phenol-formaldehyde resin. SpringerLink.
• Thermal degradation of conventional and nanoencapsulated azoxystrobin due to 1 processing in water, spiked strawberry and incurr. Unknown Source.
• Understanding the Thermal Degradation Mechanism of High-Temperature-Resistant Phthalonitrile Foam at Macroscopic and Molecular Levels. MDPI.
• 4-(Dimethylamino)benzaldehyde.
• Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline. PMC.
• Thermal curing behavior of phenol formaldehyde resin-impregnated paper evaluated using DSC and dielectric analysis.

Sources

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• 2. fiveable.me [fiveable.me]
• 3. archiwum.farmacja.umw.edu.pl [archiwum.farmacja.umw.edu.pl]
• 4. Thermogravimetric Analysis (TGA) | Leibniz Institute of Polymer Research Dresden [ipfdd.de]
• 5. eag.com [eag.com]
• 6. oaji.net [oaji.net]
• 7. mvpsvktcollege.ac.in [mvpsvktcollege.ac.in]
• 8. Thermal degradation and stability of accelerated-curing phenol-formaldehyde resin :: BioResources [bioresources.cnr.ncsu.edu]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. mt.com [mt.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Removing unreacted starting materials from 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde product

Welcome to the technical support guide for the purification of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols designed for researchers and drug development professionals. Our goal is to equip you with the scientific rationale and practical steps needed to achieve high purity for your target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity I should expect after synthesizing 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde?

The most prevalent impurity is typically unreacted 4-(dimethylamino)benzaldehyde.[1] The synthesis of the target molecule involves the condensation of two equivalents of this starting material with an acrylaldehyde synthon. Due to reaction kinetics and stoichiometry, it is common for some of the starting aldehyde to remain, which must be removed to ensure the product's purity.

Q2: How can I quickly assess the purity of my crude product?

Thin-Layer Chromatography (TLC) is the most effective and rapid method for initial purity assessment.[2][3] By spotting your crude product alongside a sample of the 4-(dimethylamino)benzaldehyde starting material, you can visualize the presence of impurities. The product, being a larger and more conjugated system, will likely have a different retention factor (Rƒ) than the starting material.[4]

Q3: My compound appears as an intense color. How does this affect purification and analysis?

The extended π-conjugation in 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde makes it a chromophore that absorbs visible light. This is advantageous as the product's movement can often be tracked visually as a colored band during column chromatography.[2] For TLC analysis, the spot will be visible without a stain, but using a UV lamp is still recommended to visualize non-colored impurities like the starting material.[2][3][5]

Q4: Which is the better primary purification method: flash column chromatography or recrystallization?

For removing significant quantities of unreacted starting materials or other byproducts with different polarities, flash column chromatography is generally the superior initial method.[6][7] It allows for separation based on the differential adsorption of compounds to the stationary phase.[6] Recrystallization is an excellent secondary step for "polishing" the product to a high purity level after the bulk of impurities has been removed, or if the impurities have very similar polarity to the product.[8][9]

Q5: The two dimethylamino groups in my product are basic. Will this cause issues on a standard silica gel column?

Yes, the basicity of the Lewis basic dimethylamino groups can lead to strong, non-ideal interactions with the acidic silanol groups on the surface of silica gel. This can cause significant tailing or streaking of your compound on the TLC plate and poor separation during column chromatography. A common and highly effective solution is to add a small amount of a volatile base, such as triethylamine (~0.5-1% v/v), to the eluent. This deactivates the acidic sites on the silica, leading to sharper bands and improved separation.[10]

Troubleshooting Guide

Problem	Likely Cause	Recommended Solution
Poor separation on TLC plate (spots are streaky or overlapping).	1. Incorrect Solvent System: The eluent polarity is too high or too low. 2. Acid-Base Interactions: The basic product is interacting strongly with the acidic silica gel.[10] 3. Sample Overload: Too much sample was spotted on the TLC plate.	1. Optimize Eluent: Systematically test different solvent ratios (e.g., ethyl acetate/hexanes) to achieve an Rƒ of ~0.3 for the product.[10] 2. Add a Base: Add 0.5-1% triethylamine to your eluent to neutralize acidic silica sites. 3. Dilute Sample: Use a more dilute solution for spotting.
Product will not crystallize during recrystallization.	1. Solvent Choice: The chosen solvent may be too good at dissolving the compound, even when cold. 2. Presence of Impurities: High levels of impurities can inhibit crystal lattice formation. 3. Solution is Not Saturated: Too much solvent was used to dissolve the crude product.	1. Use a Mixed-Solvent System: Dissolve the compound in a minimal amount of a "good" solvent (e.g., dichloromethane) and slowly add a "poor" solvent (e.g., hexanes) until turbidity persists. Reheat to clarify and cool slowly. 2. Pre-Purify: Run a quick flash column to remove the bulk of impurities first. 3. Evaporate Solvent: Gently evaporate some solvent from the solution to increase saturation and then attempt cooling again.
The colored product band is very wide during column chromatography.	1. Poor Column Packing: The silica gel was not packed uniformly, leading to channeling. 2. Dry Loading vs. Wet Loading: Loading a highly soluble compound dissolved in a strong solvent can cause band broadening.	1. Repack Column: Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry. 2. Use Dry Loading: Pre-adsorb your crude product onto a small amount of silica gel. Evaporate the solvent to get a dry, free-flowing powder, and carefully add this to the top of your packed column.[7]
Unreacted aldehyde co-elutes with the product.	1. Insufficient Resolution: The polarity difference between the product and starting material is small in the chosen eluent.	1. Use a Shallow Gradient: Instead of isocratic (single solvent mix) elution, use a gradient of increasing polarity (e.g., starting with 10% ethyl acetate/hexanes and slowly increasing to 30%). This can improve separation between closely-eluting spots. 2. Consider a Different Stationary Phase: For very challenging separations, alternative stationary phases like alumina or reverse-phase silica could be explored.[6]

Purification Workflow Diagram

The following diagram outlines the logical workflow for purifying your crude 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde product, from initial analysis to final characterization.

Caption: Logical workflow for product purification.

Detailed Experimental Protocols

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol is used to quickly determine the presence of unreacted 4-(dimethylamino)benzaldehyde in your crude product.

• Prepare Eluent: In a fume hood, prepare a 20% ethyl acetate in hexanes solution (v/v). If streaking is observed, prepare a second eluent containing 20% ethyl acetate and 1% triethylamine in hexanes.

• Prepare TLC Chamber: Add ~0.5 cm of the prepared eluent to a TLC chamber, place a piece of filter paper inside to saturate the atmosphere, and cover with a lid.

• Spot the Plate: On a silica gel TLC plate, draw a light pencil line ~1 cm from the bottom. Spot three lanes:

  • Lane 1: A dilute solution of pure 4-(dimethylamino)benzaldehyde starting material.

  • Lane 2: A dilute solution of your crude product.

  • Lane 3: A co-spot containing both the starting material and your product.

• Develop the Plate: Place the TLC plate in the chamber and allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). The product is likely colored, but UV will help visualize the starting material clearly.[5] Circle all visible spots.

• Analyze: Compare the Rƒ values. The presence of a spot in the crude product lane (Lane 2) that matches the Rƒ of the starting material (Lane 1) confirms the impurity.

Protocol 2: Purification by Flash Column Chromatography

This method is ideal for separating gram-scale quantities of the product from the less polar starting material.

• Select Eluent: Based on your TLC analysis, choose a solvent system that gives the product an Rƒ value of approximately 0.25-0.35 for good separation.[10] An ethyl acetate/hexanes mixture, potentially with 0.5% triethylamine, is a good starting point.

• Pack the Column: Secure a glass column vertically. In a beaker, prepare a slurry of silica gel in your starting eluent (e.g., 5% ethyl acetate/hexanes). Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring a flat, uniform surface. Do not let the silica run dry.

• Load the Sample (Dry Loading): Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) and evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained.[7]

• Run the Column: Carefully add the silica-adsorbed sample to the top of the packed column. Gently add a layer of sand. Carefully fill the column with eluent and apply gentle air pressure to begin elution.

• Collect Fractions: Collect the eluting solvent in a series of test tubes or flasks. The less polar 4-(dimethylamino)benzaldehyde should elute first, followed by your more polar, colored product.

• Analyze Fractions: Use TLC to analyze the collected fractions to determine which ones contain the pure product.

• Combine and Evaporate: Combine the pure fractions in a round-bottom flask and remove the solvent using a rotary evaporator to yield the purified product.

Protocol 3: Purification by Recrystallization

This protocol is used to achieve high purity after most impurities have been removed.[9]

• Solvent Selection: Test the solubility of your partially purified product in various solvents. An ideal solvent will dissolve the compound when hot but not when cold.[8] Ethanol or a mixture like dichloromethane/hexanes may be effective.

• Dissolution: Place the compound in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.[9] If the solution is highly colored due to polymeric impurities, you may add a small amount of activated charcoal and perform a hot filtration.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all residual solvent. A sharp melting point close to the literature value indicates a high degree of purity.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, January 5). Exploring the Chemical Properties and Synthesis of 4-(Dimethylamino)benzaldehyde.
• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography.
• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column.
• ChemicalBook. (2026, January 13). 4-Dimethylaminobenzaldehyde | 100-10-7.
• PubChem. 4-(Dimethylamino)Benzaldehyde. National Center for Biotechnology Information.
• Creative Chemistry. The preparation of crystalline derivatives of aldehydes and ketones.
• Cheméo. Chemical Properties of Benzaldehyde, 4-(dimethylamino)- (CAS 100-10-7).
• Columbia University. Column chromatography.
• Sigma-Aldrich. 4-(Dimethylamino)benzaldehyde.
• Organic Chemistry Portal. How to set-up a flash chromatography silica column and actually succeed at separation.
• PubMed. (1976). Thin-layer chromatographic determination of aldehydes encountered in foods as dimethones, octahydroxantheines and barbiturates. Journal of Chromatography A, 124(1), 141-146.
• Reddit. (2015, April 1). Purifying aldehydes? r/chemistry.
• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC.
• JoVE. (2020, March 26). Video: Thin-Layer Chromatography - Concept.
• University of California, Irvine. Recrystallization, filtration and melting point.
• Hawach Scientific. (2023, March 1). Learn More about FLASH Column.
• Journal of Visualized Experiments. (2018, April 2). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.
• University of New South Wales. RECRYSTALLISATION.
• Global Substance Registration System. 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE.
• MDPI. (2023, May 9). Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. Molbank, 2023(2), M1642.
• OperaChem. (2024, February 24). TLC-Thin Layer Chromatography.
• Google Patents. US20200355656A1 - Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography.
• Quick Company. Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde.
• Organic Syntheses. p-DIMETHYLAMINOBENZALDEHYDE.
• ChemicalBook. (2025, December 31). 3,3-bis[4-(dimethylamino)phenyl]acrylaldehyde | 17665-72-4.
• Hangzhou Chempro Technology Co., Ltd. CAS:20432-35-3 / (E)-3-(4-(dimethylamino)phenyl)acrylaldehyde.
• Advanced ChemBlocks. (2026, February 14). (E)-3-(4-(Dimethylamino)phenyl)acrylaldehyde 95%.
• Semantic Scholar. (2021, October 28). Research Article Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 3. Video: Thin-Layer Chromatography - Concept [jove.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. TLC-Thin Layer Chromatography - operachem [operachem.com]
• 6. columbia.edu [columbia.edu]
• 7. How to set up and run a flash chromatography column. [reachdevices.com]
• 8. creative-chemistry.org.uk [creative-chemistry.org.uk]
• 9. personal.tcu.edu [personal.tcu.edu]
• 10. Chromatography [chem.rochester.edu]

Reference Data & Comparative Studies

1H NMR and 13C NMR characterization of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

This guide outlines the structural characterization of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde , a critical intermediate in the synthesis of methine dyes and non-linear optical (NLO) chromophores.

This document deviates from standard template reporting to focus on the comparative structural analysis against its mono-substituted analog, 4-(Dimethylamino)cinnamaldehyde. This comparison highlights the electronic and steric consequences of the second electron-donating group.[1]

Part 1: Structural Context & Synthesis Logic

The Molecule at a Glance

• Target: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (Bis-DMAPA)[2]

• CAS: 17665-72-4[2]

• Molecular Formula:

  [2][3]

• Core Feature: A "Push-Push-Pull" system where two electron-rich aniline donors feed into an electron-deficient acrylaldehyde acceptor.

Synthesis & Impurity Profile (Vilsmeier-Haack Route)

The standard synthesis involves the Vilsmeier-Haack formylation of 1,1-bis(4-dimethylaminophenyl)ethylene . Understanding this pathway is crucial for interpreting NMR impurity peaks.

Figure 1: Synthetic workflow highlighting the origin of common impurities (residual DMF, unreacted alkene).

Part 2: Comparative NMR Characterization

The most common error in characterizing this class of compounds is confusing the Bis-substituted target with the Mono-substituted analog (Cinnamaldehyde derivative). The NMR integration and coupling patterns provide the definitive "Go/No-Go" decision.

1. 1H NMR Analysis (400 MHz, CDCl₃)

Protocol: Dissolve ~10 mg of sample in 0.6 mL CDCl₃. Ensure the solution is free of acid traces (which protonate the amine, shifting signals downfield).

Feature	Target: Bis-DMAPA	Alternative: Mono-Cinnamaldehyde	Diagnostic Note
Structure			Bis has no -proton.
Aldehyde (-CHO)	9.45 ppm (d, Hz)	9.60 ppm (d, Hz)	Both are doublets due to coupling with the -proton.
Vinyl Region	One Signal 6.45 ppm (d, 1H)	Two Signals 6.5 ppm (dd) & 7.3 ppm (d) Hz	CRITICAL: The absence of the large trans-coupling ( Hz) confirms the Bis structure.
Aromatic Region	Multiplet (8H) 6.6 - 7.4 ppm	AA'BB' System (4H) Distinct doublets	The Bis compound often shows overlapping aromatics due to similar environments of the two rings.
N-Methyl	Singlet (12H) 3.05 ppm	Singlet (6H) 3.05 ppm	Integration of Methyls vs. Aldehyde (12:1 vs 6:1) is the secondary confirmation.

Expert Insight on Conformational Dynamics: In the Bis compound, the two aryl rings cannot be coplanar due to steric hindrance at the quaternary

-carbon. They adopt a "propeller" twist. At room temperature, rotation is usually fast enough to average the signals, but broadening may occur. If peaks appear unusually broad, run the experiment at 50°C to sharpen them.

2. 13C NMR Analysis (100 MHz, CDCl₃)

Protocol: Dissolve ~40 mg of sample. Set relaxation delay (

) to >2 seconds to ensure the quaternary carbons (especially the carbonyl and -carbon) are fully relaxed for accurate integration.

Carbon Type	Chemical Shift ( )	Structural Assignment
Carbonyl (C=O)	~190.5 ppm	Deshielded aldehyde carbon. Slightly shielded compared to non-donating analogs due to resonance.
-Carbon	~162.0 ppm	Quaternary. This is the carbon. It is significantly deshielded due to the "push-pull" conjugation.
Aromatic C-N	~152.0 ppm	Carbon directly attached to the dimethylamino group.
-Carbon	~124.0 ppm	The methine carbon ( ) next to the carbonyl.
Aromatic CH	111.0 - 132.0 ppm	Typical aromatic signals. The carbons ortho to the amino group are shielded (~111 ppm).
N-Methyl	~40.1 ppm	Distinct signal for the groups.

Part 3: Performance & Troubleshooting Guide

Structural Verification Logic

Use this logic flow to validate your product batch.

Figure 2: Decision tree for distinguishing the target Bis-compound from the Mono-analog.

Common Impurities & Artifacts

• DMF (Dimethylformamide):

  • Origin: Reaction solvent.[4][5]

  • 1H NMR: Singlets at 2.89 ppm, 2.96 ppm (N-Me), and 8.02 ppm (CHO).

  • Removal: Difficult to remove by rotovap. Requires aqueous wash or column chromatography (Ethyl Acetate/Hexane).

• Unreacted Vilsmeier Reagent:

  • If quenched improperly, this can lead to acidic byproducts that protonate the amine.

  • Symptom:[1][4][6][7][8] Broadening of the N-Me signal or a downfield shift of the aromatic protons ortho to the nitrogen.

  • Fix: Wash the organic layer with saturated

    .

• Water:

  • 1H NMR: Broad singlet ~1.56 ppm in CDCl₃.

References

• Synthesis & Vilsmeier-Haack Mechanism

  • Jones, G., & Stanforth, S. P. (2000).[5][9] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions.

• Analogous Cinnamaldehyde Data (Mono-Substituted Comparator)

  • National Institute of Standards and Technology (NIST). 4-(Dimethylamino)

• General NMR Shift Tables for Acrylaldehydes

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).

Sources

• 1. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 2. 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE [drugfuture.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. jk-sci.com [jk-sci.com]
• 6. m.youtube.com [m.youtube.com]
• 7. rsc.org [rsc.org]
• 8. growingscience.com [growingscience.com]
• 9. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

Mass Spectrometry Fragmentation Patterns of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde: A Comparative Analytical Guide

Executive Summary

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS: 17665-72-4), often analyzed as a structural analog to Michler’s Ketone or as a dye intermediate, presents unique challenges in mass spectrometry due to its conjugated "push-pull" electronic structure. The molecule features two electron-donating dimethylamino groups coupled with an electron-withdrawing acrylaldehyde moiety.

This guide provides a technical comparison of the two primary analytical "alternatives" for characterizing this compound: Electrospray Ionization High-Resolution MS (ESI-HRMS) versus Electron Impact Gas Chromatography MS (EI-GCMS) . We establish the definitive fragmentation pathways and provide a validated protocol for its detection in complex matrices.

Comparative Analysis: ESI-HRMS vs. EI-GCMS

For researchers selecting an analytical platform, the choice between Soft Ionization (ESI) and Hard Ionization (EI) dictates the quality of structural data. The following analysis compares these methodologies specifically for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

Performance Matrix

Feature	Alternative A: ESI-QTOF (LC-MS)	Alternative B: EI-Quadrupole (GC-MS)	Verdict for this Compound
Primary Ion Observed	(m/z 295.18)	(m/z 294.17)	ESI is superior for molecular weight confirmation.
Fragmentation Control	Tunable (Collision Energy)	Fixed (70 eV)	ESI allows specific MS/MS pathway mapping.
Sensitivity	High (pg/mL range)	Moderate (ng/mL range)	ESI is preferred for trace impurity analysis.
Thermal Stability Risk	Low (Liquid phase)	High (Heated injector required)	ESI eliminates degradation risks common to acrylaldehydes.
Structural Insight	Shows loss of neutrals ( , )	Shows radical losses ( )	EI provides better "fingerprinting" against libraries.

Expert Insight

While EI-GCMS is the gold standard for library matching (NIST/Wiley), 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is thermally sensitive due to the acrylaldehyde chain. We recommend ESI-HRMS (Q-TOF or Orbitrap) for primary characterization to avoid thermal degradation artifacts (e.g., polymerization or decarbonylation in the injector port) that can occur in GC methods.

Fragmentation Mechanism & Pathways[1][2]

Understanding the causality of fragmentation is critical for distinguishing this compound from isobaric interferences.

Mechanistic Theory

The fragmentation is driven by two competing factors:[1]

• Charge Remote Fragmentation: The aldehyde moiety facilitates the neutral loss of Carbon Monoxide (CO).

• Charge Retention: The tertiary amines strongly stabilize the positive charge, leading to resonance-stabilized carbocations.

Validated Fragmentation Tree (ESI Positive Mode)

• Precursor Ion (

  ): m/z 295.18

• Primary Transition (Loss of CO): The acrylaldehyde tail undergoes decarbonylation.

  • Da

  • Product: m/z 267.18 (Resonance stabilized diphenyl-vinyl cation).

• Secondary Transition (Loss of Dimethylamine):

  • Da

  • Product: m/z 222.12 (Formation of indene-like cyclized sub-structures).

Pathway Visualization

The following diagram illustrates the specific MS/MS transitions validated for this structure.

Caption: Validated ESI-MS/MS fragmentation tree for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde showing the critical loss of Carbon Monoxide followed by amine cleavage.

Experimental Protocol: LC-MS/MS Method

To reproduce these results, use the following self-validating protocol. This method is optimized to prevent on-column degradation while maximizing ionization efficiency.

Reagents & Preparation

• Solvent A: Water + 0.1% Formic Acid (Proton source for ESI).

• Solvent B: Acetonitrile (LC-MS Grade).

• Standard: Dissolve 1 mg of compound in 10 mL Acetonitrile (Stock). Dilute to 100 ng/mL in 50:50 Water:ACN for injection.

Instrument Parameters (Generic Q-TOF/Triple Quad)

Parameter	Setting	Rationale
Column	C18 Reverse Phase (2.1 x 50mm, 1.7 µm)	Retains hydrophobic aromatic rings.
Flow Rate	0.4 mL/min	Optimal for ESI desolvation.
Source Temp	350°C	Ensures vaporization of the aldehyde.
Capillary Voltage	3.5 kV (Positive Mode)	Standard for protonation of tertiary amines.
Cone Voltage	30 V	Prevents in-source fragmentation of the labile aldehyde.
Collision Energy	Ramp 15 -> 40 eV	Captures both low-energy (CO loss) and high-energy fragments.

Step-by-Step Workflow

• System Equilibration: Flush column with 95% Solvent A for 5 minutes.

• Blank Injection: Inject solvent blank to ensure no carryover (sticky amines are prone to this).

• Precursor Scan: Perform a full MS scan (m/z 100-500) to confirm the

  at 295.18.

• Product Ion Scan: Isolate m/z 295.18 and apply collision energy.

• Data Validation: Confirm the presence of the m/z 267.18 daughter ion. If m/z 267 is present in the source (Scan 1), lower the Cone Voltage immediately.

References

• BenchChem. (2025).[2] Validating the Structure of Synthesized 4-(Dimethylamino)benzaldehyde: A Comparative Guide. Retrieved from

• ChemGuide. (2024). Fragmentation Patterns in Mass Spectra of Organic Compounds. Retrieved from

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library (NIST 23) - General Fragmentation Rules for Conjugated Aldehydes. Retrieved from

• MetwareBio. (2025). Top 6 Ion Sources in Mass Spectrometry: EI vs ESI. Retrieved from

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]

HPLC Method Development for Purity Analysis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Executive Summary

This guide presents a comparative analysis of HPLC strategies for the purity determination of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS: 17665-72-4).[1][2][3] Due to the presence of two tertiary amine groups and a conjugated acrylaldehyde backbone, this compound presents specific chromatographic challenges: severe peak tailing on standard C18 phases and potential degradation under highly alkaline conditions.[3]

We compare a Standard Generic Method (Method A) against an Optimized Phenyl-Hexyl Method (Method B) . The optimized method utilizes pi-pi (

) interaction mechanisms and controlled pH buffering to achieve superior resolution ( ) of critical process impurities, including Michler’s Ketone and 4-(Dimethylamino)benzaldehyde.[1][2][3]

Compound Profile & Analytical Challenges

Property	Description	Chromatographic Implication
Structure	Conjugated diaryl acrylaldehyde with two dimethylamino groups.[1][2][4][5]	High UV absorbance (Yellow/Orange); strong potential.[1][2]
Basicity (pKa)	Estimated ~5.5 - 6.0 (Aniline derivatives).[1][2][3]	Positively charged at neutral/acidic pH; interacts with residual silanols.[2]
Hydrophobicity (logP)	~3.45	Retentive on Reverse Phase (RP); requires high organic content.[1][2][3]
Stability	Aldehyde group sensitive to oxidation and strong bases.	Avoid pH > 9.0; use fresh mobile phases; protect from light.[2]

Critical Impurities

• Impurity A (Precursor): 4-(Dimethylamino)benzaldehyde.[1][2][5][6]

• Impurity B (Oxidation Byproduct): 4,4'-Bis(dimethylamino)benzophenone (Michler's Ketone).[1][2][3]

Method Comparison: Generic vs. Optimized

Method A: The "Generic" Approach (Baseline)

Commonly attempted starting point in many labs.[1][2][3]

• Column: Standard C18 (e.g., Agilent Zorbax Eclipse Plus C18), 150 x 4.6 mm, 5 µm.[1][3]

• Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile (Gradient).[2]

• Outcome: FAILURE .

  • Observation: The analyte elutes with severe tailing (

    ) due to the interaction between the protonated amines and residual silanols on the silica surface.[3] Resolution between the analyte and Michler's Ketone is poor due to similar hydrophobicity.

Method B: The "Optimized" Approach (Recommended)

Designed to suppress silanol activity and leverage selectivity.[1][2][3]

• Column: Phenyl-Hexyl (e.g., Phenomenex Luna Phenyl-Hexyl or Waters XSelect CSH Phenyl-Hexyl), 150 x 4.6 mm, 3.5 µm.[1][2][3]

• Mobile Phase: 10 mM Potassium Phosphate (pH 3.0) / Acetonitrile.[2][7][8][9][10]

• Outcome: SUCCESS .

  • Mechanism: The acidic pH (3.[2]0) ensures full protonation of the amines (preventing secondary interactions) and suppresses silanol ionization.[2] The Phenyl-Hexyl stationary phase provides unique selectivity via

    interactions with the conjugated aromatic rings of the analyte, separating it from the ketone impurity.[1]

Comparative Performance Data

Parameter	Method A (Generic C18)	Method B (Optimized Phenyl-Hexyl)	Status
Tailing Factor ( )	2.8 (Fail)	1.1 (Pass)	✅
Resolution ( )	1.2 (Analyte/Impurity B)	3.5 (Analyte/Impurity B)	✅
Theoretical Plates ( )	~4,500	~12,000	✅
Retention Stability	Drift observed	Stable (<0.5% RSD)	✅

Detailed Experimental Protocol (Method B)

Reagents & Equipment[6][8][9][10][11][12]

• Acetonitrile: HPLC Grade.

• Potassium Dihydrogen Phosphate (

  ): ACS Reagent.[2][3]

• Phosphoric Acid (85%): For pH adjustment.[2][3]

• Water: Milli-Q (18.2 MΩ[1][2][3]·cm).

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (or 5 µm).[1][2][3]

Step-by-Step Methodology

1. Buffer Preparation (10 mM Phosphate, pH 3.0):

• Dissolve 1.36 g of

  in 950 mL of Milli-Q water.[2]

• Adjust pH to 3.0 ± 0.05 using dilute Phosphoric Acid (10%).[2]

• Dilute to 1000 mL volume.

• Filter through a 0.22 µm nylon membrane.[2]

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.[2][8][10]

• Column Temp: 30°C.

• Injection Volume: 5 - 10 µL.

• Detection: UV-Vis Diode Array (DAD).[1][2]

  • Quantification: 380 nm (Max absorbance of analyte).[2]

  • Impurity Check: 254 nm.[2][10]

• Gradient Program:

Time (min)	% Buffer (A)	% Acetonitrile (B)
0.0	80	20
15.0	20	80
20.0	20	80
20.1	80	20
25.0	80	20

3. Sample Preparation:

• Dissolve 5 mg of sample in 10 mL of Acetonitrile (stock).

• Dilute to 0.1 mg/mL using Mobile Phase Initial (80:20 Buffer:ACN).[2]

• Note: Avoid using pure water as diluent to prevent precipitation.[2]

Mechanistic Analysis & Visualization

Workflow: Method Development Logic

The following diagram illustrates the decision-making process that leads to the rejection of the standard C18 method and the selection of the Phenyl-Hexyl phase.

Caption: Decision tree for selecting the Phenyl-Hexyl stationary phase over standard C18.

Mechanism: Silanol Suppression & Selectivity

The success of Method B relies on two physical chemistry principles:

• Silanol Suppression: At pH 3.0, surface silanols (

  ) are protonated to neutral silanols ( ), reducing the cation-exchange retention of the protonated amine analyte.[1][2][3]

• Pi-Pi Interactions: The Phenyl-Hexyl phase engages in

  stacking with the electron-rich aromatic rings of the analyte.[1][2] This provides an orthogonal separation mechanism to pure hydrophobicity, enhancing the separation of the aldehyde analyte from the ketone impurity (Michler's Ketone).[3]

Caption: Mechanism of interaction on the Phenyl-Hexyl phase at acidic pH.[1][2][3]

References

• Separation of Basic Compounds: McCalley, D. V. (2010).[2][3] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. Link[1][2][3]

• Michler's Ketone Analysis: SIELC Technologies. HPLC Method for Analysis of Michler's Ketone. Link

• Phenyl-Hexyl Selectivity: Croes, K., et al. (2005).[2][3] Evaluation of the selectivity of phenyl-hexyl stationary phases for the analysis of pharmaceutical compounds. Journal of Chromatography A. Link[1][2][3]

• Compound Data: National Institutes of Health (NIH).[2] PubChem Compound Summary for CID 87218: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.[1][2][3] Link[1][2][3]

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A Comparative Guide to the Definitive Structure Elucidation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

In the realms of materials science and drug development, the unambiguous determination of a molecule's three-dimensional structure is non-negotiable. The arrangement of atoms in space dictates a compound's physical properties, its chemical reactivity, and, in a pharmaceutical context, its biological activity and safety profile. This guide provides an in-depth comparison of analytical techniques for the structural confirmation of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, a molecule of interest for its potential applications stemming from its extended π-conjugated system.

We will begin with the gold-standard method, Single-Crystal X-ray Diffraction (SC-XRD), which provides direct evidence of the complete molecular structure. Subsequently, we will explore complementary spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy—evaluating their unique contributions and how they synergize to build an unshakeable, validated structural assignment.

Part 1: The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

For definitive and absolute structural proof, no technique is more powerful than single-crystal X-ray diffraction.[1][2] It provides a precise three-dimensional map of electron density within a crystal, from which atomic positions, bond lengths, bond angles, and stereochemistry can be determined with unparalleled accuracy. The primary challenge, and a critical experimental choice, lies in growing a single crystal of sufficient quality.

Causality in Experimental Design: Why SC-XRD?

In complex molecules like 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, spectroscopic methods can sometimes leave ambiguities. For instance, NMR might not definitively resolve the rotational conformation (torsion angles) between the phenyl rings and the acrylaldehyde backbone. SC-XRD resolves these ambiguities by directly visualizing the molecule's conformation in the solid state. This is crucial as the solid-state packing and intermolecular interactions can influence the material's bulk properties.

Hypothetical X-ray Crystallography Data for Structure Confirmation

The following table represents typical data that would be obtained from a successful SC-XRD experiment on a high-quality crystal of the title compound.

Parameter	Value	Significance
Chemical Formula	C₁₉H₂₂N₂O	Confirms the elemental composition.
Formula Weight	294.39 g/mol	Consistent with the expected molecular mass.
Crystal System	Monoclinic	Describes the basic shape of the unit cell.
Space Group	P2₁/n	Defines the symmetry elements within the unit cell.
a, b, c (Å)	10.45, 7.75, 20.95	Unit cell dimensions.
β (°)	97.5	The angle of the monoclinic unit cell.
Volume (ų)	1680.5	The volume of a single unit cell.
Z	4	Number of molecules per unit cell.
Density (calc)	1.16 g/cm³	Calculated density based on crystallographic data.
Resolution (Å)	0.77	A measure of the level of detail; lower is better.
R-factor (R₁)	0.045	Agreement between the calculated model and observed data; <0.05 is excellent.[3]
Goodness-of-Fit	1.05	Indicates a good quality refinement of the structural model.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth (Self-Validation Step): The success of the entire experiment hinges on this step. Slow evaporation of a saturated solution of the compound in a suitable solvent (e.g., a mixture of ethanol and water) is a common starting point. The formation of well-defined, non-twinned crystals is the first validation of sample purity and suitability.

• Crystal Mounting: A suitable single crystal (typically <0.5 mm in any dimension) is selected under a microscope, mounted on a glass fiber or a loop using Paratone oil, and immediately cooled in a stream of cold nitrogen (e.g., 113 K) to minimize thermal vibrations and potential radiation damage.[4]

• Data Collection: The mounted crystal is placed on a diffractometer. A preliminary unit cell is determined by collecting a few initial diffraction frames. A full data collection strategy is then calculated to ensure complete and redundant data are collected by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement: The diffraction data are processed to yield a set of reflection intensities. The structure is solved using direct methods or Patterson methods to obtain an initial electron density map. An atomic model is built into this map and refined against the experimental data to optimize atomic positions and thermal parameters, minimizing the R-factor.[3]

Workflow for Single-Crystal X-ray Diffraction

Caption: Workflow for SC-XRD structure determination.

Part 2: Complementary Spectroscopic Techniques

While SC-XRD is definitive, it is not always feasible. Furthermore, other techniques provide valuable information about the molecule's behavior in solution and confirm specific structural features, providing orthogonal validation.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution.[5][6] It provides information about the chemical environment, connectivity, and spatial proximity of magnetically active nuclei, primarily ¹H and ¹³C.

Expected NMR Data for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

Technique	Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	9.5 - 10.0	Doublet	Aldehyde H (-CHO)[7]
7.2 - 7.5	Multiplet	Aromatic H (AA'BB' system)
6.6 - 6.8	Multiplet	Aromatic H (AA'BB' system)
~6.5	Doublet	Vinylic H (=CH-)
~3.0	Singlet	N-Methyl H (-N(CH₃)₂)
¹³C NMR	190 - 200	Aldehyde C (C=O)[7]
~155	Vinylic C (=C(Ph)₂)
~150	Aromatic C (C-N)
~130	Aromatic CH
~125	Vinylic CH (=CH-)
~112	Aromatic CH
~40	N-Methyl C (-N(CH₃)₂)

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample for ¹H NMR (20-50 mg for ¹³C NMR) into a clean vial.[8]

• Dissolution: Add ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and gently swirl to dissolve the sample completely.

• Transfer: Using a pipette, transfer the solution into a clean NMR tube.

• Acquisition: Place the NMR tube in the spectrometer. Acquire standard 1D spectra for ¹H and ¹³C. For full confirmation, 2D experiments like COSY (¹H-¹H correlation) and HSQC/HMBC (¹H-¹³C correlation) are essential to establish connectivity.[9]

B. Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and, through fragmentation analysis, offers clues about its substructures.[10][11] This technique is highly sensitive and is a cornerstone of molecular characterization.

Expected Mass Spectrometry Data

Parameter	Value (m/z)	Interpretation
Molecular Ion [M]⁺•	294.17	Corresponds to the molecular weight of C₁₉H₂₂N₂O. High-resolution MS would confirm this exact mass.
Key Fragment	265	Loss of the aldehyde group (-CHO).
Key Fragment	147	Cleavage resulting in a [C₆H₄N(CH₃)₂]C=CH fragment.
Base Peak	121	Likely corresponds to the stable [C₆H₄N(CH₃)₂]CH₂⁺ fragment.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Ionization: Introduce the sample into the mass spectrometer. Electron Ionization (EI) is a common technique that causes fragmentation, providing structural clues.[12] Softer ionization techniques like Electrospray Ionization (ESI) are often used to clearly identify the molecular ion, typically as the protonated species [M+H]⁺ at m/z 295.18.[13]

• Analysis: The ions are separated by a mass analyzer (e.g., quadrupole or time-of-flight) based on their mass-to-charge (m/z) ratio.

• Detection: A detector records the abundance of each ion, generating the mass spectrum.

C. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[14] It works by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expected FTIR Absorption Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3050-3000	C-H Stretch	Aromatic
2950-2850	C-H Stretch	Aliphatic (N-Methyl)
~2720	C-H Stretch	Aldehyde (diagnostic peak)[15]
1710-1685	C=O Stretch	α,β-unsaturated Aldehyde[7][15]
1610-1580	C=C Stretch	Aromatic Ring & Vinylic
1520	C-N Stretch	Aromatic Amine
~820	C-H Bend	p-disubstituted Aromatic

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation (KBr Pellet): Mix ~1 mg of the finely ground solid sample with ~100 mg of dry potassium bromide (KBr) powder. Press the mixture in a die under high pressure to form a transparent pellet.[14][16]

• Background Scan: Place the empty sample holder (or a blank KBr pellet) in the FTIR spectrometer and run a background scan to account for atmospheric CO₂ and H₂O.[17]

• Sample Scan: Place the sample pellet in the spectrometer and acquire the spectrum.

• Data Analysis: Identify the characteristic absorption bands and correlate them with known functional group frequencies.

Part 3: Comparative Analysis and Integrated Workflow

Each technique provides a different piece of the structural puzzle. While SC-XRD gives the complete picture, the spectroscopic methods offer crucial, corroborating evidence.

• SC-XRD provides the absolute 3D structure, including bond lengths, angles, and intermolecular packing. It is the only technique that directly "sees" the atomic arrangement.

• NMR confirms the carbon-hydrogen framework and connectivity in solution, validating the structure proposed by XRD.

• MS confirms the molecular weight and provides substructural information through fragmentation, which must be consistent with the NMR and XRD results.

• FTIR rapidly confirms the presence of key functional groups (aldehyde, aromatic rings, etc.), serving as a quick and effective quality check.

An integrated approach leverages the strengths of each method to build a self-validating system for structure confirmation.

Integrated Workflow for Structure Elucidation

Caption: Integrated multi-technique workflow.

By combining these techniques, researchers can achieve a level of certainty in structural assignment that is unattainable with any single method alone. This rigorous, multi-faceted approach embodies the principles of scientific integrity and is essential for advancing research in chemistry and drug development.

References

• Title: IR Spectroscopy Tutorial: Aldehydes Source: University of Colorado Boulder URL: [Link]

• Title: NMR Characterization of RNA Small Molecule Interactions Source: PMC, National Institutes of Health URL: [Link]

• Title: Understanding Mass Spectrometry for Organic Compound Analysis Source: HSC Chemistry URL: [Link]

• Title: Sample preparation for FT-IR Source: University of Colorado Boulder URL: [Link]

• Title: Assay of Urea with p-Dimethylaminobenzaldehyde Source: Journal of the Chemical Society of Pakistan URL: [Link]

• Title: Mass spectrometry (MS) | Organic Chemistry II Class Notes Source: Fiveable URL: [Link]

• Title: Guide to FT-IR Spectroscopy Source: Bruker URL: [Link]

• Title: 4.3: Fourier-Transform Infrared Spectroscopy (FT-IR) Source: Chemistry LibreTexts URL: [Link]

• Title: Mass spectrometry (MS) - Organic Chemistry Source: Jack Westin URL: [Link]

• Title: What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Source: Stanford Materials URL: [Link]

• Title: LC/MS detection: powerful tool for organic compound analysis Source: Scientist Live URL: [Link]

• Title: Fourier Transform Infrared Spectroscopy Source: University of Missouri URL: [Link]

• Title: 8.15: Spectroscopy of Aldehydes and Ketones Source: Chemistry LibreTexts URL: [Link]

• Title: Characterizing Small Molecules with NMR Source: News-Medical.Net URL: [Link]

• Title: Guidelines for Single Crystal X-Ray Diffraction Testing Source: Oreatech URL: [Link]

• Title: Small molecule-NMR Source: University of Gothenburg URL: [Link]

• Title: Single-crystal X-ray diffraction, isolated-molecule and cluster electronic structure calculations, and scanning electron microscopy in an organic solid Source: Bryn Mawr College Scholarship, Research, and Creative Work URL: [Link]

• Title: Learn: Guide to Understanding PDB Data: Crystallographic Data Source: RCSB PDB-101 URL: [Link]

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A Comparative Guide to the Infrared Spectrum of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde: Peak Assignment and Analysis

Introduction

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a complex organic molecule featuring a highly conjugated system. This structure, characterized by an acrylaldehyde core substituted with two electron-donating dimethylaminophenyl groups, makes it a molecule of interest in materials science and dye chemistry. Understanding its vibrational properties through Infrared (IR) spectroscopy is fundamental for structural confirmation, purity assessment, and predicting its chemical behavior.

This guide provides an in-depth analysis and predicted peak assignments for the IR spectrum of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. In the absence of a publicly available, fully assigned experimental spectrum, this analysis is built upon a comparative methodology. We will dissect the molecule by its constituent functional groups, compare their expected vibrational frequencies with established spectroscopic data, and reference structurally analogous compounds. This approach offers a robust framework for researchers to interpret experimentally obtained spectra of this molecule and its derivatives.

Molecular Structure and Vibrational Modes

The key to interpreting an IR spectrum lies in identifying the molecule's functional groups and predicting their characteristic vibrational frequencies (stretching and bending). The structure of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde contains several key functionalities that will give rise to distinct peaks in the IR spectrum.

Caption: Molecular structure of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde with key functional groups highlighted.

Predicted Infrared (IR) Peak Assignments

The following table summarizes the predicted IR absorption bands for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde. The assignments are based on established correlation tables and a comparative analysis of structurally related molecules.[1][2][3]

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Assignment Rationale
3100–3000	Medium-Weak	C-H Stretch	Aromatic (=C-H) and vinylic (=C-H) C-H stretching vibrations. These occur at slightly higher frequencies than alkane C-H stretches.[2]
2980–2850	Medium	C-H Stretch	Asymmetric and symmetric stretching of the C-H bonds in the methyl (-CH₃) groups of the dimethylamino substituents.[1]
~2820 and ~2720	Weak	C-H Stretch (Fermi Doublet)	Characteristic C-H stretching of the aldehyde functional group. The peak around 2720 cm⁻¹ is particularly diagnostic for aldehydes.[2]
~1685	Strong	C=O Stretch	Aldehyde carbonyl stretching. The frequency is lower than a typical saturated aldehyde (~1725 cm⁻¹) due to extensive conjugation with the adjacent C=C double bond and the two phenyl rings, which delocalizes electron density and weakens the C=O bond.
~1630	Medium-Variable	C=C Stretch	Alkene C=C stretching. Its intensity is enhanced by the asymmetry of the substitution. Conjugation with the carbonyl and aromatic rings may shift this value.[2]
1610–1580	Strong	C=C Stretch	Aromatic ring stretching vibrations. The strong electron-donating effect of the -N(CH₃)₂ groups and conjugation often result in a particularly intense band in this region.[4]
~1520	Strong	C=C Stretch	Aromatic ring stretching, often observed as a second strong band in para-substituted benzenes with electron-donating groups.[4]
1470–1440	Medium	C-H Bend	Asymmetric and symmetric bending (scissoring) of the methyl and methylene C-H bonds.
~1350	Strong	C-N Stretch	Stretching vibration of the aromatic carbon to nitrogen bond (Aryl-N). This is a characteristic peak for aromatic tertiary amines.
1000-800	Strong	=C-H Bend (Out-of-Plane)	Out-of-plane C-H bending vibrations. The two para-disubstituted aromatic rings are expected to produce a strong, characteristic band in the 850-810 cm⁻¹ range, which is highly diagnostic for this substitution pattern.

Comparative Analysis: The Influence of Conjugation

To appreciate the electronic effects within 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, we can compare its expected carbonyl (C=O) frequency to less complex aldehydes:

• Propanal (a saturated aldehyde): The C=O stretch appears around 1730 cm⁻¹.

• Acrolein (a simple conjugated aldehyde): Conjugation with one C=C bond lowers the C=O stretch to ~1700 cm⁻¹.

• 4-(Dimethylamino)benzaldehyde: Here, conjugation with the phenyl ring and the strong electron-donating amino group lowers the C=O stretch to ~1665 cm⁻¹.[5]

In our target molecule, the carbonyl group is conjugated with both a C=C bond and two electron-rich aromatic systems. This extensive delocalization significantly weakens the C=O double bond character, shifting its absorption to a lower wavenumber, predicted here to be around ~1685 cm⁻¹ . This value is a balance between the effect of the C=C conjugation (similar to acrolein) and the powerful resonance from the two dimethylaminophenyl groups.

Experimental Protocol: Acquiring the IR Spectrum via ATR-FTIR

For researchers seeking to acquire an experimental spectrum, Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable technique for solid samples.

Objective: To obtain a high-quality Fourier-Transform Infrared (FT-IR) spectrum of solid 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde from 4000 to 400 cm⁻¹.

Apparatus:

• FT-IR Spectrometer equipped with a Diamond or Germanium ATR accessory.

• Spatula.

• Solvent for cleaning (e.g., Isopropanol or Acetone).

• Lint-free wipes (e.g., Kimwipes).

Methodology Workflow:

Caption: Standard Operating Procedure for ATR-FTIR analysis of a solid sample.

Step-by-Step Procedure:

• Collect Background Spectrum: With the ATR crystal clean and free of any sample, collect a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench, allowing it to be digitally subtracted from the sample spectrum.

• Clean the ATR Crystal: Moisten a lint-free wipe with isopropanol and gently wipe the surface of the ATR crystal. Perform a final wipe with a dry, clean tissue to ensure no solvent residue remains.

• Apply the Sample: Place a small amount (typically 1-2 mg) of the solid 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde powder onto the center of the ATR crystal using a clean spatula.

• Engage the Pressure Arm: Lower the ATR's pressure arm until it makes firm and even contact with the sample powder. The applied pressure ensures intimate contact between the sample and the crystal surface, which is critical for obtaining a strong signal.

• Collect the Sample Spectrum: Initiate the sample scan. Typically, 16 to 32 scans are co-added to produce a spectrum with a high signal-to-noise ratio.

• Process the Spectrum: The instrument software will automatically subtract the background spectrum from the sample spectrum. If necessary, apply an ATR correction to account for the wavelength-dependent depth of penetration of the IR beam.

• Clean Up: Retract the pressure arm, and carefully remove the sample powder from the crystal surface with a dry wipe. Perform a final cleaning with isopropanol as described in Step 2 to prepare the instrument for the next user.

Conclusion

The infrared spectrum of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is predicted to be rich with information, dominated by several key features. The most diagnostic peaks include the heavily conjugated carbonyl (C=O) stretch around 1685 cm⁻¹, strong aromatic C=C stretching bands between 1610-1520 cm⁻¹, a prominent Aryl-N stretch near 1350 cm⁻¹, and a strong out-of-plane bending band below 900 cm⁻¹ confirming the para-disubstituted aromatic rings. This detailed comparative guide provides a robust predictive framework for the analysis and structural verification of this compound, enabling researchers to confidently assign their experimental data.

References

• Slimani, I., et al. (2021). Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2-One and Their Antibacterial Activity and Acetylcholinesterase Inhibition. Bioinorganic Chemistry and Applications. Available at: [Link]

• Global Substance Registration System (GSRS). 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. Available at: [Link]

• No Brain Too Small. (n.d.). Spectroscopy Data Sheet for AS91388 IR Spectra. Available at: [Link]

• ResearchGate. (n.d.). FT-IR spectrum of 4-(dimethylamino)benzaldehyde 4-ethyl-thiosemicarbazone (DMABET). Available at: [Link]

• Barata-Vallejo, S., et al. (2023). Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. Molbank, 2023(2), M1642. Available at: [Link]

• NIST. (n.d.). Benzaldehyde, 4-(dimethylamino)-. In NIST Chemistry WebBook. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information for an unspecified article. This source provides characterization data for related compounds. Available at: [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Available at: [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Available at: [Link]

• UCLA Chemistry. (n.d.). Spectroscopy Tutorial: Reference Table of Characteristic IR Absorptions. Available at: [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Available at: [Link]

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• 5. Benzaldehyde, 4-(dimethylamino)- [webbook.nist.gov]

A Comparative Guide to the Stability of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde and Cinnamaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

The stability of active pharmaceutical ingredients and key chemical intermediates is a cornerstone of drug development and materials science. Understanding the intrinsic stability of a molecule under various environmental stresses—such as heat, light, and chemical exposure—is critical for predicting shelf-life, ensuring efficacy, and designing robust formulations. This guide provides an in-depth comparison of the stability profiles of two classes of α,β-unsaturated aldehydes: the highly conjugated 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde and the more common cinnamaldehyde derivatives.

At first glance, both molecules share the acrylaldehyde core. However, the substitution at the β-carbon position creates vastly different electronic and, consequently, stability profiles. Cinnamaldehyde features a single phenyl ring, while 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde possesses two phenyl rings, each equipped with a powerful electron-donating dimethylamino group. This structural divergence is the primary determinant of their differing stabilities.

Structural and Electronic Distinctions

The key to understanding the stability of these compounds lies in their electronic architecture. Cinnamaldehyde is a simple conjugated system. In contrast, 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a classic "push-pull" chromophore. The two dimethylamino groups act as strong electron-donating groups (+M effect), pushing electron density through the extensive π-conjugated system to the electron-withdrawing aldehyde group (-M effect).[1][2] This creates a highly polarized molecule with significant intramolecular charge transfer (ICT) character.[3]

Caption: Chemical structures of a generic cinnamaldehyde derivative and 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

This profound difference in electron distribution governs their susceptibility to various degradation pathways.

Comparative Stability Analysis

The stability of these aldehydes is not a monolithic property but a composite of their responses to thermal, photolytic, and chemical stressors.

A. Thermal Stability

In the absence of reactive species like oxygen, stability is dictated by the energy required to initiate decomposition, such as decarbonylation or bond homolysis.

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde : The extensive resonance stabilization afforded by the two electron-donating dimethylamino groups delocalizes electron density across the entire molecule. This enhanced delocalization strengthens the bonds within the conjugated backbone, suggesting a higher thermal decomposition temperature compared to simpler analogs. The formation of the highly stable bis(4-dimethylaminophenyl)methyl cation (related to Michler's hydrol blue) is a potential pathway that indicates significant stabilization of intermediates.[4]

• Cinnamaldehyde Derivatives : The thermal decomposition of cinnamaldehyde typically begins at high temperatures (above 773 K or 500 °C) and often proceeds via decarbonylation (loss of CO) to form styrene.[5] The presence of substituents on the phenyl ring can alter this. For example, hydroxyl groups may introduce new decomposition pathways. However, without the extensive resonance of the bis(dimethylamino)phenyl system, the intrinsic thermal stability is generally lower.

Insight: The push-pull system in 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde creates a more robust conjugated system, likely endowing it with superior thermal stability in inert atmospheres.

B. Photostability

Photostability is a critical parameter for any compound intended for use in light-exposed environments. It is intimately linked to the molecule's absorption spectrum and the efficiency of excited-state decay pathways.

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde : As a strong push-pull chromophore, this molecule is intensely colored, absorbing light strongly in the visible region of the spectrum. While this property is useful for dyes and probes, it also makes the molecule more susceptible to photodegradation. Upon absorbing a photon, the molecule enters an excited state which can undergo various reactions, including photo-oxidation or isomerization. The electron-rich dimethylamino groups can be particularly susceptible to photo-oxidation.[6]

• Cinnamaldehyde Derivatives : Cinnamaldehyde and its simple derivatives primarily absorb in the UV region. While they are susceptible to UV-induced degradation, they are inherently more stable to visible light.[7] Photodegradation can occur, but it requires higher energy photons than for the deeply colored 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

Insight: The very electronic properties that make 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde a useful chromophore also render it more liable to degradation by visible light compared to cinnamaldehyde derivatives.

C. Chemical Stability: pH and Oxidative Stress

The reactivity of the aldehyde group and the nature of the aromatic substituents dictate the chemical stability.

• pH Sensitivity :

  • 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde : This molecule is expected to be highly sensitive to acidic pH. The lone pairs on the dimethylamino groups, which are essential for the electron-donating effect, will be protonated in an acidic medium. This protonation disrupts the entire push-pull conjugated system, leading to a dramatic color change (halochromism) and loss of its characteristic electronic properties.[3] This disruption can also make the molecule more susceptible to hydrolysis.

  • Cinnamaldehyde Derivatives : Cinnamaldehyde itself can undergo hydrolysis to benzaldehyde under certain conditions, a reaction that can be influenced by temperature and catalysts.[8][9] The presence of electron-donating or -withdrawing groups on the phenyl ring can modulate the reactivity of the aldehyde and the double bond, but it generally lacks the dramatic, pH-triggered electronic switching of the bis(dimethylamino)phenyl system.[8]

• Oxidative Stability :

  • 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde : The aldehyde group is susceptible to oxidation to a carboxylic acid. Furthermore, the two electron-rich aromatic rings are prime targets for oxidative attack. The high electron density makes them more reactive towards electrophilic oxidants.

  • Cinnamaldehyde Derivatives : The aldehyde group is the primary site of oxidation, readily forming cinnamic acid, especially in the presence of air and light.[7] The oxidation process can be complex, proceeding through peroxide intermediates and potentially leading to a hazardous thermal runaway if not controlled.[10][11][12] Studies show cinnamaldehyde is stable under a nitrogen atmosphere but very unstable in the presence of oxygen.[11][12] The rate of peroxide formation is faster for cinnamaldehyde compared to related compounds like cinnamyl alcohol or cinnamic acid, highlighting the aldehyde's specific vulnerability.[13]

Insight: The electron-donating groups that stabilize 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde thermally make it more vulnerable to chemical attack, particularly by acid and oxidizing agents. Cinnamaldehyde is notoriously prone to oxidation, a key consideration for its storage and handling.

Data Summary

Stability Parameter	3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde	Cinnamaldehyde Derivatives	Rationale
Thermal Stability	Higher	Lower	Extensive resonance from two powerful electron-donating groups enhances bond strength within the conjugated system.
Photostability	Lower (in visible light)	Higher (in visible light)	Strong absorption in the visible spectrum increases susceptibility to photodegradation. Cinnamaldehyde absorbs mainly in the UV.
pH Stability (Acidic)	Low	Moderate	Protonation of dimethylamino groups disrupts the entire "push-pull" electronic system, leading to instability.
Oxidative Stability	Low	Low	Both have a susceptible aldehyde group. The electron-rich rings of the bis(dimethylamino)phenyl structure provide additional sites for oxidative attack. Cinnamaldehyde readily forms peroxides in air.[11][13]

Experimental Protocols for Stability Assessment

To provide a framework for empirical comparison, the following detailed protocols are described. These methods are standard in the field for evaluating the stability of chemical compounds.

Protocol 1: Assessing Oxidative Stability via Tollen's Test

This classic qualitative test leverages the ease of oxidation of aldehydes to provide a clear visual indicator of reactivity. A more stable aldehyde will react more slowly or require more forcing conditions.

• Objective : To visually compare the susceptibility of the two aldehydes to a mild oxidizing agent (Ag⁺ in Tollen's reagent).

• Principle : Aldehydes are oxidized to carboxylic acids while the diamminesilver(I) complex is reduced to metallic silver, which forms a characteristic silver mirror on the inside of a clean test tube.[14][15][16] The rate of mirror formation is an indicator of the aldehyde's lability to oxidation.

• Materials :

  • 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

  • Cinnamaldehyde

  • Silver nitrate (AgNO₃) solution (5%)

  • Sodium hydroxide (NaOH) solution (10%)

  • Ammonia solution (2 M)

  • Ethanol (or other suitable solvent to dissolve samples)

  • Test tubes, pipettes, water bath.

• Procedure :

  • Prepare Tollen's Reagent : In a clean test tube, add 2 mL of 5% silver nitrate solution. Add one drop of 10% NaOH solution. A precipitate of silver oxide will form. Add 2 M ammonia solution dropwise, with shaking, until the precipitate just dissolves. This is fresh Tollen's reagent and must be used immediately. Safety Note: Dispose of unused Tollen's reagent immediately by acidifying with dilute acid to prevent the formation of explosive silver nitride.

  • Sample Preparation : Prepare dilute solutions (e.g., 1 mg/mL) of each test compound in a minimal amount of ethanol.

  • Reaction : To two separate test tubes containing 1 mL of freshly prepared Tollen's reagent, add 2-3 drops of the respective aldehyde solutions.

  • Observation : Mix gently and observe. If no reaction occurs at room temperature, warm the test tubes in a water bath at 60°C for 5-10 minutes.[14]

  • Analysis : Record the time taken for the formation of a silver mirror or a black precipitate. A faster, more intense reaction indicates lower stability towards oxidation.

Caption: Experimental workflow for comparing oxidative stability using Tollen's Test.

Protocol 2: Evaluating pH Stability via UV-Vis Spectroscopy

This quantitative method measures the degradation of the compound over time in solutions of varying pH by monitoring changes in its characteristic absorbance spectrum.

• Objective : To quantify the degradation rate of each compound under acidic, neutral, and basic conditions.

• Principle : The stability of the chromophore is directly related to the integrity of its conjugated system. Degradation (e.g., via hydrolysis) will alter this system, causing a decrease in the absorbance at the wavelength of maximum absorbance (λ_max).

• Materials :

  • 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

  • Cinnamaldehyde

  • Buffer solutions: pH 2 (e.g., HCl-KCl), pH 7 (e.g., phosphate), pH 10 (e.g., carbonate-bicarbonate).

  • Acetonitrile or DMSO (for stock solutions)

  • UV-Vis Spectrophotometer and quartz cuvettes.

• Procedure :

  • Determine λ_max : Prepare a dilute solution of each compound in a neutral solvent (e.g., ethanol or acetonitrile) and scan the absorbance from 200-700 nm to determine the λ_max for each.

  • Prepare Stock Solutions : Create concentrated stock solutions of each aldehyde in acetonitrile or DMSO.

  • Kinetic Run : a. Equilibrate a quartz cuvette containing 3 mL of the pH 2 buffer solution inside the spectrophotometer at a constant temperature (e.g., 25°C). b. Add a small aliquot (e.g., 30 µL) of the stock solution to the cuvette to achieve a starting absorbance of ~1.0 at λ_max. Mix rapidly. c. Immediately begin recording the absorbance at λ_max at fixed time intervals (e.g., every 30 seconds) for a total duration (e.g., 1 hour or until the absorbance plateaus).

  • Repeat : Repeat step 3 for each compound in the pH 7 and pH 10 buffers.

  • Data Analysis : Plot Absorbance vs. Time for each experiment. Calculate the initial rate of degradation from the slope of the curve. A steeper slope indicates lower stability under those pH conditions.

Conclusion and Practical Implications

The stability of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde and cinnamaldehyde derivatives is a tale of two opposing electronic effects.

• 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is a highly polarized, resonance-stabilized system. This structure likely confers high thermal stability in inert environments. However, its electron-rich nature and pH-sensitive push-pull system make it highly susceptible to degradation by oxidation and acid . Its strong absorption of visible light also renders it prone to photodegradation .

• Cinnamaldehyde derivatives are less electronically complex. They exhibit moderate thermal stability but are notoriously unstable in the presence of oxygen, readily undergoing auto-oxidation .[10][11] They are more stable to visible light and less sensitive to pH changes than their bis(dimethylamino)phenyl counterpart.

For drug development professionals and researchers, these differences have critical implications:

• Storage and Handling : Cinnamaldehyde and its derivatives must be stored under an inert atmosphere (e.g., nitrogen or argon) and protected from light to prevent oxidation.[7][11] 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde requires stringent protection from light and acidic or oxidizing environments.

• Formulation : Formulating 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde would require a carefully controlled, neutral pH environment and the inclusion of antioxidants and photostabilizers. Formulations with cinnamaldehyde derivatives must prioritize the exclusion of oxygen.

• Application : The high environmental sensitivity of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde may limit its use in applications requiring long-term stability but makes it a candidate for sensors where its response to pH or oxidative species is the desired function. The known degradation pathways of cinnamaldehyde are crucial for toxicological assessments and understanding its metabolic fate.[17]

Ultimately, the choice between these classes of compounds must be guided by a thorough understanding of their inherent stability trade-offs, informed by the specific environmental and chemical stresses of the intended application.

References

• On the Primary Thermal Decomposition Pathways of Hydroxycinnamaldehydes. Biblio. Available at: [Link]

• Yu, C., et al. (2020). Characteristics and hazards of the cinnamaldehyde oxidation process. RSC Advances, 10(33), 19567-19575. Available at: [Link]

• Achelle, S., et al. Tuning the photophysical properties of push-pull azaheterocyclic chromophores by protonation : an overview of a French-Spanish-Czech Project. Rennes Institute of Chemical Sciences. Available at: [Link]

• Cinnamaldehyde. Wikipedia. Available at: [Link]

• Electron-donating group. Wikipedia. Available at: [Link]

• Synthesis, antibacterial, photostability and molecular docking of novel push–pull dicyanomethylenedihydrofuran chromophores comprising antioxidant moieties. Taylor & Francis Online. Available at: [Link]

• Photostability of push-pull phenanthroimidazole derivative upon one- and two-photon excitation. ResearchGate. Available at: [Link]

• Effects of Electron-Withdrawing and Electron-Donating Groups on Aromaticity in Cyclic Conjugated Polyenes. ResearchGate. Available at: [Link]

• Experimental No. (13) Aldehydes and ketones. Nasiriyah College of Pharmacy. Available at: [Link]

• Photophysical and DNA‐Binding Properties of Phenoxazine‐Based Push–Pull Type Organic Chromophores: Insights From DFT, Molecular Docking, and Optical Studies. National Library of Medicine. Available at: [Link]

• A Photoactivatable Push−Pull Fluorophore for Single-Molecule Imaging in Live Cells. Journal of the American Chemical Society. Available at: [Link]

• Yu, C., et al. (2020). Characteristics and hazards of the cinnamaldehyde oxidation process. National Library of Medicine. Available at: [Link]

• Degradation of limonene and trans-cinnamaldehyde in soil, and detection of their metabolites by UHPLC and GC-HRMS. National Library of Medicine. Available at: [Link]

• Highly conjugated compounds and the effects of substiuents. Chemistry Stack Exchange. Available at: [Link]

• 30.04 Electron-donating and -withdrawing Groups. YouTube. Available at: [Link]

• Experiment No.6 - Aldehydes and Ketones. Scribd. Available at: [Link]

• Conjugated Systems Double bonds in conjugation behave differently than isolated double bonds With conjugated double bonds. University of Missouri-St. Louis. Available at: [Link]

• Test of Aldehyde and ketones. SlideShare. Available at: [Link]

• Aldehydes and Ketones - Testing for Carbonyl Compounds (A-Level Chemistry). Revisions.co.zw. Available at: [Link]

• LAB 4 - ALDEHYDES AND KETONES. Chemistry LibreTexts. Available at: [Link]

• Xu, S., et al. (2016). Remarkably efficient hydrolysis of cinnamaldehyde to natural benzaldehyde in amino acid ionic liquids. Tetrahedron Letters, 57(52), 5876-5880. Available at: [Link]

• α,β-Unsaturated Carbonyl Compounds. University of Massachusetts Lowell. Available at: [Link]

• Evaluation of cinnamaldehyde derivatives as potential protective agents against oxidative-stress induced myotube atrophy using chemical, biological and computational analysis. PubMed. Available at: [Link]

• Photoprocesses in Bis-Diethylamino Derivatives of 1,4- and 1,3-Distyrylbenzene. National Library of Medicine. Available at: [Link]

• Remarkably efficient hydrolysis of cinnamaldehyde to natural benzaldehyde in amino acid ionic liquids. Semantic Scholar. Available at: [Link]

• Characteristics and hazards of the cinnamaldehyde oxidation process. RSC Advances. Available at: [Link]

• 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. gsrs.ncats.nih.gov. Available at: [Link]

• Recent Advances on the Analysis and Biological Functions of Cinnamaldehyde and Its Derivatives. MDPI. Available at: [Link]

• α,β-Unsaturated carbonyl compounds: Structure and properties. An-Najah National University. Available at: [Link]

• Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2. Semantic Scholar. Available at: [Link]

• Evaluating the Anti-Melanoma Effects and Toxicity of Cinnamaldehyde Analogues. National Library of Medicine. Available at: [Link]

• 6.5 Reactions of α,β-unsaturated Aldehydes and Ketones. Organic Chemistry II. Available at: [Link]

• Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. MDPI. Available at: [Link]

• α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Application. National Library of Medicine. Available at: [Link]

• α,β-Unsaturated Carbonyl Compounds. The Royal Society of Chemistry. Available at: [Link]

• Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds. National Library of Medicine. Available at: [Link]

• Photodegradation of bisphenol A and related compounds under natural-like conditions in the presence of riboflavin. CONICET Digital. Available at: [Link]

• Photodegradation of bisphenol A polycarbonate with different types of stabilizers. ResearchGate. Available at: [Link]

• Photodegradation of bisphenol Z by UV irradiation in the presence of beta-cyclodextrin. PubMed. Available at: [Link]

• Tuning the Photophysics of Two-Arm Bis[(dimethylamino)styryl]benzene Derivatives by Heterocyclic Substitution. National Library of Medicine. Available at: [Link]

• A review of cinnamaldehyde and its derivatives as antibacterial agents. MURAL - Maynooth University Research Archive Library. Available at: [Link]

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A Researcher's Guide to Validating the Synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde via Melting Point Determination

In the field of synthetic chemistry, the successful synthesis of a target compound is not the final step, but rather the beginning of a crucial validation process. Ensuring the identity and purity of a synthesized molecule is paramount for the reliability of subsequent research and development. This guide provides an in-depth, experience-driven approach to validating the synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, a compound synthesized via the Vilsmeier-Haack reaction. We will focus on the classical yet powerful technique of melting point determination as a primary tool for purity assessment, contextualized within a complete workflow from synthesis to purification and final validation.

Part 1: The Synthetic Pathway: Vilsmeier-Haack Formylation

The synthesis of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (CAS: 17665-72-4) is efficiently achieved through the Vilsmeier-Haack reaction.[1] This reaction is a cornerstone of organic synthesis for the formylation of electron-rich aromatic compounds.[2] The choice of this method is based on its high reliability and the use of readily available reagents.

Mechanism & Rationale

The reaction proceeds in two main stages. First, the Vilsmeier reagent, a highly electrophilic chloromethyliminium salt, is formed in situ from N,N-dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃).[3] Second, this reagent undergoes an electrophilic aromatic substitution with two equivalents of an electron-rich arene—in this case, N,N-dimethylaniline. The dimethylamino groups are strong activators, directing the substitution to the para position. The resulting iminium salt intermediate is then hydrolyzed during aqueous workup to yield the final aldehyde product.[3][2]

The diagram below illustrates the key steps of this transformation.

Caption: Vilsmeier-Haack reaction pathway for aldehyde synthesis.

Experimental Protocol: Synthesis

• Reagent Preparation: In a three-necked, oven-dried round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a calcium chloride drying tube, add anhydrous N,N-dimethylformamide (DMF).

• Vilsmeier Reagent Formation: Cool the flask in an ice-salt bath to 0-5 °C. Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous stirring, ensuring the temperature is maintained below 10 °C. The formation of the Vilsmeier reagent is exothermic.

• Reaction with Arene: After the addition is complete, allow the mixture to stir at room temperature for 30 minutes. Subsequently, add N,N-dimethylaniline dropwise to the reaction mixture.

• Heating: After the addition, heat the reaction mixture to 70-90 °C and maintain this temperature for 3-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. In a separate large beaker, prepare a substantial amount of crushed ice. Slowly and carefully pour the reaction mixture onto the crushed ice with constant stirring.

• Neutralization: Carefully neutralize the acidic solution with a cold aqueous solution of sodium hydroxide (e.g., 4M NaOH) until the pH is approximately 6-7. This step must be performed slowly while keeping the mixture cold to prevent product degradation. The product will precipitate as a solid.

• Isolation: Filter the crude solid product using a Büchner funnel, wash it thoroughly with cold water, and dry it under vacuum.

Part 2: Purity Assessment via Melting Point

The melting point of a crystalline solid is a sensitive indicator of its purity. A pure compound typically melts over a very narrow temperature range (sharp melting point). Impurities disrupt the crystal lattice, which requires less energy to break, resulting in both a depression of the melting point and a broadening of the melting range. This principle is the foundation of our validation method.

The literature value for the melting point of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is 171-172 °C [4]. This value serves as our benchmark.

Experimental Protocol: Melting Point Determination

• Sample Preparation: Finely powder a small amount of the dry sample.

• Capillary Loading: Tightly pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

• Measurement: Heat the apparatus rapidly to about 20 °C below the expected melting point. Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

• Record Range: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁ - T₂.

Part 3: Achieving Analytical Purity: Recrystallization

The crude product obtained from the synthesis will invariably contain unreacted starting materials, side products, and other impurities. To obtain a sample suitable for establishing a reliable melting point, purification is essential. Recrystallization is the method of choice for crystalline solids.

Causality of Solvent Choice: The ideal recrystallization solvent should dissolve the compound sparingly or not at all at room temperature but dissolve it completely at its boiling point. Furthermore, the impurities should either be completely soluble or completely insoluble in the solvent at all temperatures. For this compound, ethanol or a mixture of ethyl acetate and hexane is often a good starting point.

Experimental Protocol: Recrystallization

• Dissolution: Place the crude, dried product in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol).

• Heating: Gently heat the mixture on a hot plate while stirring to dissolve the solid completely. Add more solvent in small portions if necessary to achieve full dissolution at the boiling point. Avoid using an excessive amount of solvent, as this will reduce the recovery yield.

• Decolorization (Optional): If the solution is highly colored from impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Allow the clear filtrate to cool slowly and undisturbed to room temperature. Crystal formation should commence. Slow cooling is critical for the formation of large, pure crystals.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for 15-20 minutes to maximize the precipitation of the product.

• Final Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and dry them thoroughly in a vacuum oven.

Part 4: The Validation Workflow: A Comparative Guide

The core of the validation process lies in comparing the melting point of the product at different stages of purity. This systematic approach provides a self-validating record of synthetic success and purification efficiency.

Caption: A self-validating workflow from synthesis to purity analysis.

Data Summary and Interpretation

The experimental results should be compiled into a clear, comparative table.

Sample	Observed Melting Range (°C)	Comparison to Literature (171-172 °C)	Purity Assessment
Crude Product	e.g., 160-167 °C	Depressed and Broad	Impure; presence of unreacted materials or byproducts.
Recrystallized Product	e.g., 170.5-171.5 °C	Sharp, close to literature value	High purity; successful synthesis and purification.
Alternative Batch (Example of Failed Synthesis)	e.g., 145-155 °C	Very Depressed and Broad	Low purity; likely significant contamination or wrong product.

Trustworthiness of the Protocol: This workflow is inherently self-validating. A successful outcome is defined by a distinct sharpening and elevation of the melting point from the crude to the purified product, culminating in a narrow range that aligns closely with the established literature value. This convergence of data provides strong evidence for both the identity and purity of the synthesized 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

References

• GSRS. 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. [Link]

• Drugfuture. 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. [Link]

• The Royal Society of Chemistry. Table of Contents. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• Wikipedia. Vilsmeier–Haack reaction. [Link]

• ResearchGate. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• Asian Journal of Research in Chemistry. A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. [Link]

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• 4. guidechem.com [guidechem.com]

A Comparative Guide to Elemental Analysis Standards for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

This guide provides an in-depth comparison of elemental analysis standards and methodologies pertinent to 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (Molecular Formula: C₁₉H₂₂N₂O). Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and validated approach to chemical characterization. We will explore the primary techniques for determining bulk elemental composition and trace elemental impurities, grounded in the principles of scientific integrity and regulatory compliance.

Introduction: The Analytical Imperative

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is an organic compound whose purity and composition are critical for its application, particularly in regulated industries like pharmaceuticals. Elemental analysis serves two fundamental purposes in this context:

• Identity and Purity Confirmation: Verifying that the empirical formula derived from the compound's bulk elemental composition matches its theoretical structure (C₁₉H₂₂N₂O).

• Safety and Quality Control: Quantifying trace elemental impurities that may originate from catalysts, reagents, or manufacturing processes, which are often subject to strict regulatory limits.[1]

A comprehensive analytical strategy, therefore, requires a multi-faceted approach, employing different techniques tailored to each objective. This guide compares the gold-standard methods for both of these critical analytical pillars.

Pillar 1: Bulk Composition Analysis via Combustion (CHNS/O)

To confirm the identity and purity of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, combustion analysis is the definitive method.[2] This technique, often referred to as CHNS or elemental microanalysis, quantitatively determines the mass fractions of carbon, hydrogen, nitrogen, and sulfur.[3][4]

The Causality Behind Combustion Analysis: The choice of combustion analysis is rooted in its directness. It breaks the molecule down into its fundamental gaseous components (CO₂, H₂O, N₂), which are then measured.[5] This provides a direct assessment of the core elemental makeup, making it the most reliable way to verify an empirical formula. For organic compounds, this is the foundational technique for establishing identity and purity.[6]

Theoretical Elemental Composition

The theoretical elemental percentages for 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde (C₁₉H₂₂N₂O, Molecular Weight: 294.39 g/mol ) provide the benchmark against which experimental results are compared.[7]

Element	Symbol	Atomic Mass	Atoms in Molecule	Total Mass	Percentage (%)
Carbon	C	12.011	19	228.209	77.52%
Hydrogen	H	1.008	22	22.176	7.53%
Nitrogen	N	14.007	2	28.014	9.52%
Oxygen	O	15.999	1	15.999	5.44%

Experimental Protocol: CHN Analysis

This protocol outlines the steps for a typical automated CHN analyzer based on the Dumas method.[8][9]

• System Preparation & Calibration:

  • Ensure the combustion and reduction tubes are packed and conditioned according to the instrument manufacturer's specifications.

  • Perform a leak check of the gas system (Helium and Oxygen).

  • Calibrate the instrument using a certified organic analytical standard (e.g., Acetanilide) to establish response factors for C, H, and N.

• Sample Preparation:

  • Accurately weigh 1-3 mg of the homogenized 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde sample into a tin capsule using a microbalance.[10] The precise weight is critical as results are calculated as a percentage of this initial mass.[10]

  • Fold the capsule to enclose the sample securely and eliminate atmospheric air.

  • Place the encapsulated sample into the instrument's autosampler.

• Analysis:

  • The sample is dropped into a high-temperature (~1000 °C) combustion furnace rich in pure oxygen.[11]

  • The sample undergoes flash combustion, converting its elemental components into CO₂, H₂O, and various nitrogen oxides (NOx).[5]

  • The resulting gases pass through a reduction tube (typically containing copper) to convert NOx to N₂ gas.

  • The gas mixture (CO₂, H₂O, N₂) is separated using a gas chromatography (GC) column.

  • The individual gases are quantified by a thermal conductivity detector (TCD), which generates a signal proportional to the concentration of each gas.[9]

• Data Interpretation:

  • The instrument software calculates the percentage of C, H, and N based on the sample weight and the calibrated TCD response.

  • The experimental results should fall within an acceptable deviation from the theoretical values (typically ±0.4%).

Workflow for CHN Combustion Analysis

Workflow for CHN Combustion Analysis.

Pillar 2: Trace Elemental Impurity Analysis via ICP-MS

For drug development professionals, controlling elemental impurities is a non-negotiable aspect of ensuring product safety and complying with global regulations.[1] The International Council for Harmonisation (ICH) Q3D guideline and the United States Pharmacopeia (USP) chapters <232> and <233> provide the framework for this control.[12][13] Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the preferred technique for this task due to its exceptional sensitivity and ability to perform multi-element analysis.[13][14]

The Causality Behind ICP-MS: Unlike combustion analysis, which measures the bulk material, ICP-MS is designed to detect and quantify elements at trace (ppm) and ultra-trace (ppb) levels.[2] The primary challenge in analyzing an organic compound like 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is the carbon-rich matrix, which can cause significant spectral interferences in the mass spectrometer.[15][16] Therefore, a robust sample preparation step to destroy the organic matrix is essential for accurate results.[14]

Regulatory Limits and Target Elements

USP <232> outlines limits for 24 elemental impurities, classified based on their toxicity and likelihood of inclusion in a drug product. A risk assessment determines which elements must be monitored. The "big four" Class 1 elements (As, Cd, Hg, Pb) are of highest concern due to their high toxicity.

Element	Class	Oral PDE (µ g/day )
Cadmium (Cd)	1	5
Lead (Pb)	1	5
Arsenic (As)	1	15
Mercury (Hg)	1	30
Cobalt (Co)	2A	50
Vanadium (V)	2A	100
Nickel (Ni)	2A	200

PDE = Permitted Daily Exposure. This is a partial list for illustrative purposes.

Experimental Protocol: ICP-MS Analysis

This protocol is aligned with the principles outlined in USP <233>.[12]

• System Preparation & Calibration:

  • Optimize the ICP-MS instrument parameters (e.g., plasma power, gas flows) for organic sample analysis to mitigate matrix effects.[14]

  • Calibrate the instrument using multi-element certified reference standards diluted in the same acid matrix as the prepared samples.

  • Incorporate internal standards online to correct for instrument drift and matrix suppression.[12]

• Sample Preparation (Closed-Vessel Microwave Digestion):

  • Accurately weigh approximately 0.4 g of the 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde sample into a clean microwave digestion vessel.[12]

  • Add a suitable volume of trace-metal grade concentrated acid (e.g., nitric acid). Using closed vessels is crucial to prevent the loss of volatile elements like mercury.[12]

  • Perform the microwave digestion program, which uses high temperature and pressure to completely oxidize the organic matrix.

  • Allow the vessel to cool, then carefully dilute the clear digestate to a final volume with ultrapure deionized water. The final acid concentration should match the calibration standards.

• Analysis:

  • Introduce the prepared sample solution into the ICP-MS via a nebulizer, which creates a fine aerosol.

  • The aerosol is transported to the argon plasma (~8000 °C), where it is desolvated, atomized, and ionized.

  • The resulting ions are guided into the mass spectrometer.

  • A collision/reaction cell may be used to reduce polyatomic interferences caused by the argon plasma and sample matrix.[12][15]

  • The mass analyzer (e.g., a quadrupole) separates the ions based on their mass-to-charge ratio.

  • The detector counts the ions for each specific mass, generating a signal proportional to the concentration of each element.

• Data Interpretation & Validation:

  • The concentration of each elemental impurity is calculated from the calibration curve.

  • The method must be validated according to USP <233> or ICH Q2(R1) guidelines to demonstrate its accuracy, precision, specificity, and robustness.[1]

Workflow for ICP-MS Elemental Impurity Analysis

Workflow for ICP-MS Elemental Impurity Analysis.

Comparative Summary of Techniques

The selection of an analytical technique is dictated by the specific question being asked. For a complete characterization of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde, both combustion analysis and ICP-MS are required.

Parameter	Combustion (CHN) Analysis	ICP-MS	X-ray Fluorescence (XRF)
Primary Purpose	Bulk elemental composition (C, H, N, S); Purity & Formula verification.[4][6]	Trace & ultra-trace elemental impurity analysis.[14]	Rapid, non-destructive elemental screening.[17][18]
Typical Analytes	C, H, N, S, O	~70 elements, including heavy metals and catalysts.[19]	Elements from Mg to U.[20]
Sensitivity	Percent (%) level	ppm to sub-ppb (µg/L to ng/L)	ppm to % level
Sample Preparation	Simple weighing into a capsule.[10]	Complete matrix destruction required (e.g., acid digestion).[12]	Minimal to none; can analyze solids directly.[20]
Regulatory Standing	Gold standard for empirical formula determination.	Prescribed method in USP <233> for elemental impurities.[12]	Not a primary compendial method for pharma QC, but useful for screening.
Key Advantage	Fast, simple, and provides fundamental composition data.[6]	Extremely high sensitivity and multi-element capability.	Non-destructive and very fast for rapid checks.[18]
Key Limitation	Cannot detect trace inorganic impurities.	Destructive; complex organic matrices can cause interferences.[16]	Poor sensitivity for light elements (C, N, O); significant matrix effects.[17][21]

Conclusion: An Integrated Analytical Strategy

The establishment of robust elemental analysis standards for a compound like 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is not a matter of choosing a single "best" technique, but rather of implementing an integrated, fit-for-purpose analytical strategy.

• Combustion Analysis is indispensable for confirming the compound's fundamental identity and purity, providing the foundational data that underpins its structural characterization.

• ICP-MS is the authoritative method for ensuring safety and regulatory compliance, offering the necessary sensitivity to quantify harmful elemental impurities at levels mandated by global health authorities like the USP and ICH.

For professionals in research and drug development, a thorough understanding of both methodologies is crucial. This dual-pillar approach ensures that the material not only meets its theoretical specifications but also adheres to the stringent safety and quality standards required for its intended application. All methods must be properly validated within a Good Manufacturing Practice (GMP) framework to ensure data integrity and reproducibility.[22][23]

References

• Agilent Technologies. (n.d.). Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

• Patsnap. (2025, September 19). Analyzing Organic Samples Using ICP-MS: Methods and Challenges. Retrieved from [Link]

• VELP. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Elemental analysis. Retrieved from [Link]

• LCGC. (2023, November 1). Current Good Manufacturing Practice (cGMP): An Overview for the Analytical Chemist. Retrieved from [Link]

• AZoM. (2023, November 2). How Does a CHNSO Analyzer Work? Retrieved from [Link]

• EOLSS.net. (n.d.). ELEMENTAL ANALYSIS. Retrieved from [Link]

• Mettler Toledo. (n.d.). CHNSO Elemental Analysis – Sample Preparation. Retrieved from [Link]

• Shimadzu. (n.d.). Validation of quantitative method for determination of elemental impurities in pharmaceutical products following USP 232/233 on ICPMS-2030. Retrieved from [Link]

• Eurofins Scientific. (2026, January 7). CHNS Analysis. Retrieved from [Link]

• Spectroscopy Online. (2026, February 15). Direct, Automated Analysis of Organic Solvents Using Quadrupole ICP-MS Coupled with a Dual Syringe Pump Sample Introduction System. Retrieved from [Link]

• IIT Bombay. (n.d.). CHNS (O) Analyzer. Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]

• ScienceDirect. (2021, March 15). Organic matrix effects in inductively coupled plasma mass spectrometry: a tutorial review. Retrieved from [Link]

• CordenPharma. (2025, April 8). Good Manufacturing Practice (GMP) analytical testing: a key step to market for new drug products. Retrieved from [Link]

• Intertek. (n.d.). Trace Metals Testing and Elemental Analysis for Pharmaceuticals. Retrieved from [Link]

• Smithers. (n.d.). Elemental Analysis for the Pharmaceutical Industry Q&A. Retrieved from [Link]

• Shimadzu. (n.d.). ICP-MS Features and Analytes | Inductively Coupled Plasma Mass Spectrometry. Retrieved from [Link]

• MDPI. (2022, July 8). Portable X-ray Fluorescence Analysis of Organic Amendments: A Review. Retrieved from [Link]

• AINIA. (2024, April 25). Good Manufacturing Practices (GMP): how to adapt your lab to regulation. Retrieved from [Link]

• IJCPA. (2021, September 14). DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR SIMULTANEOUS QUANTITATIVE DETERMINATION OF ELEMENTAL IMPURITIES AS PER ICH Q. Retrieved from [Link]

• Encyclopedia.pub. (2022, August 5). Portable X-ray Fluorescence Analysis of Organic Amendments. Retrieved from [Link]

• Helmut Fischer. (n.d.). X-ray fluorescence analysis (XRF). Retrieved from [Link]

• LinkedIn. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. Retrieved from [Link]

• Concept Heidelberg. (n.d.). GMP/FDA Compliance in Analytical Laboratories. Retrieved from [Link]

• Eurofins USA. (2024, January 19). Good Laboratory Practices vs. Good Manufacturing Practices: What's the Difference? Retrieved from [Link]

• ResearchGate. (2020, January 5). Can XRF analysis be used for identifying organic compounds (example: hydrocarbons) in a sample? Retrieved from [Link]

• HORIBA. (n.d.). What is X-ray Fluorescence (XRF). Retrieved from [Link]

• GSRS. (n.d.). 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. Retrieved from [Link]

• Drugfuture.com. (n.d.). 3,3-BIS(4-(DIMETHYLAMINO)PHENYL)ACRYLALDEHYDE. Retrieved from [Link]

• IJPSSR. (2025, August 6). Analytical, biochemical and synthetic applications of para-dimethylaminobenzaldehyde. Retrieved from [Link]

• Semantic Scholar. (2021, October 28). Research Article Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2. Retrieved from [Link]

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Safety & Regulatory Compliance

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde proper disposal procedures

Executive Safety Summary & Hazard Identification

Chemical Identity:

• Chemical Name: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde[1][2][3][4][5]

• CAS Number: 17665-72-4[1][3][4][5]

• Synonyms: 3,3-Bis(p-dimethylaminophenyl)acrolein; 3,3-Bis(4-dimethylaminophenyl)-2-propenal.[1][3][5]

• Molecular Formula: C₁₉H₂₂N₂O[1]

Operational Hazard Profile: While specific GHS data for this exact CAS is often limited in public databases, structurally related acrolein derivatives and aromatic amines dictate a Precautionary Safety Strategy . You must treat this compound as a Skin/Eye Irritant and a potential Aquatic Toxin .[1]

Hazard Class	GHS Code	Hazard Statement (Inferred/Standard)
Skin Irritation	H315	Causes skin irritation.[1][6]
Eye Irritation	H319	Causes serious eye irritation.[1][6][7][8][9]
STOT-SE	H335	May cause respiratory irritation.[1][6][8]
Aquatic Toxicity	H411	Toxic to aquatic life with long-lasting effects (Amine functional group).[1][10]

Key Disposal Principle: Zero-Drain Discharge. Due to the aldehyde reactivity and amine-based aquatic toxicity, this substance must never be released into sanitary sewer systems.[1] The only acceptable disposal route is High-Temperature Incineration via a licensed chemical waste contractor.[1]

Pre-Disposal Handling & Segregation

Before disposal, the material must be stabilized and segregated to prevent accidental reactivity.[1]

• Chemical Compatibility:

  • Incompatible with: Strong Oxidizing Agents (e.g., Peroxides, Nitrates) and Strong Bases.[1] The aldehyde group is susceptible to oxidation; the amine group is basic.[1]

  • Storage: Store in amber glass or HDPE containers. Avoid metal containers if the compound is in an acidic solution.[1]

• Waste Stream Segregation:

  • Solid Waste: Segregate pure solid substance from general lab trash.[1]

  • Liquid Waste: Segregate based on the solvent used (Halogenated vs. Non-Halogenated).[1]

Detailed Disposal Protocols

Protocol A: Disposal of Pure Solid Stock

For expired or surplus solid reagent.[1]

• Labeling: Immediately label the container with a hazardous waste tag reading: "Hazardous Waste - Toxic/Irritant - 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde".[1]

• Primary Containment: Keep the solid in its original vial if possible. If the vial is damaged, transfer to a screw-top glass jar or High-Density Polyethylene (HDPE) container.

• Secondary Containment: Place the primary container inside a clear, sealable plastic bag (Zip-lock type) to contain any potential particulate leakage.[1]

• Disposal Stream: Deposit into the Solid Chemical Waste Drum destined for incineration.[1]

  • Note: Do not dissolve the solid in solvent solely for the purpose of disposal unless required by your specific facility's liquid waste protocols.[1] Solid incineration is generally safer and more cost-effective.[1]

Protocol B: Disposal of Reaction Mixtures (Solutions)

For experimental waste containing the compound.

• Solvent Identification: Determine the primary solvent.[1]

  • Halogenated:[1] (e.g., DCM, Chloroform)[1]

  • Non-Halogenated: (e.g., Methanol, Acetone, DMSO)[1]

• Concentration Check: If the concentration is >10%, consider precipitating the solid (if possible) to reduce the volume of high-hazard liquid waste, though direct liquid disposal is standard for <5% solutions.[1]

• Transfer: Pour into the appropriate Organic Waste Carboy .

  • Critical Step: Ensure the carboy is compatible (HDPE or Coated Glass).[1]

  • Venting: Use a vented cap if the reaction mixture has recently been quenched to prevent pressure buildup.[1]

• Rinsing: Triple-rinse the reaction vessel with a minimal amount of compatible solvent (e.g., Acetone).[1] Add these rinsates to the same waste carboy.

Protocol C: Contaminated Debris (Sharps, Gloves, Weigh Boats)[1]

• Sharps (Needles/Glass): Place directly into a rigid Biohazard/Chemical Sharps Container . Do not recap needles.

• Soft Debris (Gloves/Tissues):

  • If heavily soiled (dripping): Treat as Solid Chemical Waste (Protocol A).[1]

  • If lightly soiled: Place in the Chemically Contaminated Debris bin (often a yellow or blue barrel in industrial labs).[1] Do not throw in regular trash.

Decision Logic & Workflow (Visualization)

The following diagram outlines the decision process for classifying and disposing of waste containing 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.

Figure 1: Decision tree for the segregation and disposal of 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde waste streams.

Emergency Spill Response

In the event of a spill during the disposal process, follow the S.P.I.R.I.T. protocol:

Step	Action	Technical Detail
S	Signal	Alert personnel in the immediate vicinity.
P	Protect	Don PPE: Nitrile gloves (double layer recommended), safety goggles, and lab coat.[1] If powder is airborne, use a N95 or P100 respirator.[1]
I	Isolate	Cordon off the area. Ensure fume hoods are running to capture vapors.[1]
R	Respond	Solids: Gently cover with wet paper towels to prevent dust, then scoop into a waste bag.Liquids: Absorb with vermiculite or a commercial organic spill pad.[1]
I	Inquire	Check the SDS for specific incompatibility before using neutralizing agents (water is generally safe for cleaning residues).[1]
T	Terminate	Seal all waste in a "Hazardous Waste" bag. Clean the surface with soap and water.[1][7][9]

Regulatory Compliance & Documentation

• US EPA (RCRA): While this specific CAS is not typically listed as a P-listed or U-listed waste, it must be characterized by the generator.[1] If it exhibits toxicity (via TCLP) or ignitability (if in solvent), it is a hazardous waste.[1] Best Practice: Classify as Hazardous Waste by default due to aquatic toxicity.[1]

• European Waste Catalogue (EWC):

  • 16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.[1]

• Transport (DOT/IATA):

  • If shipping waste off-site, ensure the manifest lists "Waste Toxic Solid, Organic, n.o.s. (3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde)" if applicable based on concentration.[1]

References

• National Center for Biotechnology Information (NCBI). (2023).[1] PubChem Compound Summary for CID 87218, 3,3-Bis(4-dimethylaminophenyl)acrolein. Retrieved from [Link][1]

• U.S. Environmental Protection Agency. (2023).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). (2012).[1] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][1]

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Personal Protective Equipment &amp; Handling Guide: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde

[1][2]

Executive Summary & Risk Context

3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde is not merely a standard organic reagent; it is a conjugated electrophile containing a reactive acrylaldehyde (Michael acceptor) moiety.[1] While the bulky dimethylamino-phenyl groups reduce its volatility compared to acrolein, the chemical remains a potent sensitizer and irritant .

The Core Hazard Mechanism: The aldehyde group conjugated with the alkene allows this molecule to covalently bind to nucleophilic residues (like cysteine) in biological proteins.[1] This mechanism drives its toxicity profile: Skin Sensitization , Severe Eye Irritation , and Respiratory Mucosal Damage .

Operational Directive: Treat this compound as a High-Potency Irritant . All handling must prevent inhalation of dust and direct dermal contact.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >10 mg quantities.

Protection Zone	Core Requirement	Technical Specification & Rationale
Respiratory	Engineering Control	Chemical Fume Hood (Certified). Rationale: The solid powder can generate fine dust. Inhalation triggers immediate mucous membrane irritation.[1] If hood work is impossible (e.g., equipment maintenance), a P100/OV (Organic Vapor) respirator is required.[1]
Ocular	Splash Goggles	ANSI Z87.1 Chemical Splash Goggles. Rationale:[1] Standard safety glasses are insufficient.[1] Aldehydes are lachrymators; vapors or dust entry from the side can cause severe, reversible corneal injury.
Dermal (Hand)	Double-Gloving	Inner: 4-mil Nitrile (Touch).Outer: 5-8 mil Nitrile or Neoprene (Durability).Rationale:[1] Aldehydes can permeate thin nitrile over time.[1] The "Double-Glove" technique provides a breakthrough buffer and allows immediate shedding of the outer glove upon contamination.
Dermal (Body)	Barrier Coverage	Lab Coat (Buttoned/Snapped) + Long Sleeves. Rationale:[1][2] Prevents migration of dust onto street clothes.[1] For scale-up (>5g), use Tyvek sleeves to bridge the glove-cuff gap.[1]

Operational Protocol: Handling & Solubilization

Phase A: Preparation (The "Zero-Exposure" Setup)[1]

• Static Control: This powder is prone to static charge. Use an anti-static gun or polonium strip near the balance if available.

• Airflow Check: Verify fume hood face velocity is between 80–120 fpm .

• Solvent Selection: Identify your solvent before opening the vial. This compound is generally soluble in DMSO, DMF, and Chlorinated Solvents (DCM/Chloroform) . It has poor solubility in water.[1]

Phase B: Weighing & Transfer[1]

• Don PPE: Follow the sequence: Lab Coat

  Goggles Inner Gloves Outer Gloves.

• Transfer: Open the primary container only inside the hood.

• Weighing:

  • Preferred: Weigh inside the hood using a draft shield.

  • Alternative: Tare a closed vial, add solid in the hood, cap tightly, and weigh outside.

• Decontamination: Wipe the exterior of the stock bottle with a Kimwipe dampened in Ethanol before returning it to storage.

Phase C: Solubilization (The Critical Step)[1]

• Caution: Dissolving aldehydes in amine-containing solvents (like Tris buffer) can lead to Schiff base formation, altering your reagent.[1]

• Protocol:

  • Add the organic solvent (e.g., DMSO) to the solid.

  • Vortex or sonicate in a closed vessel.[1]

  • Note: If the solution turns a deep, unexpected color (e.g., bright red/blue) immediately, check pH; this molecule is a solvatochromic dye precursor and is pH-sensitive.[1]

Workflow Visualization

The following diagram illustrates the logical flow for safe handling, emphasizing the "Double-Glove" decision point.

Figure 1: Safe handling workflow emphasizing the double-gloving protocol for contamination control.

Emergency Response & Disposal

Emergency Scenarios

Event	Immediate Action	Secondary Action
Eye Contact	Flush for 15 Minutes. Use an eyewash station immediately. Hold eyelids open.	Seek medical attention.[1][3][2][4][5][6] Aldehydes can cause delayed corneal clouding.[1]
Skin Contact	Remove Contaminated Clothing. Wash skin with soap and copious water.[4][7]	Monitor for redness/blistering (sensitization response).[1]
Spill (Solid)	Do NOT Sweep. Dry sweeping creates dust.[1] Cover with wet paper towels (solvent or water) to dampen, then wipe up.[1]	Place waste in a sealed bag labeled "Hazardous Debris."[1]
Spill (Liquid)	Absorb. Use vermiculite or spill pads.[1][7]	Ventilate the area.[3][4][6][7][8]

Disposal Protocol

• Classification: Hazardous Organic Waste.[1]

• Segregation:

  • Stream A (Halogenated): If dissolved in DCM/Chloroform.[1]

  • Stream B (Non-Halogenated): If dissolved in DMSO/Acetone/Ethanol or solid waste.[1]

• Prohibition: NEVER pour aldehyde solutions down the sink. They are toxic to aquatic life and can polymerize in plumbing.

References & Authority

• National Center for Biotechnology Information (PubChem). Compound Summary for CID 87218: 3,3-Bis[4-(dimethylamino)phenyl]acrylaldehyde.[1]Link[1]

• ECHA (European Chemicals Agency). Registration Dossier: Acrylaldehyde derivatives and sensitization risks.[1]Link[1]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[1]Link[1]

• Prudent Practices in the Laboratory. Handling and Disposal of Chemicals (National Academies Press).Link[1]

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